(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

• CAS: 396731-16-1

Core Science & Biosynthesis

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide basic properties

An In-depth Technical Guide to Avibactam: A Novel β-Lactamase Inhibitor

Introduction

The rise of antibiotic resistance, particularly among Gram-negative bacteria, poses a significant threat to global public health. A primary mechanism of this resistance is the production of β-lactamase enzymes, which hydrolyze and inactivate β-lactam antibiotics. Avibactam, a novel non-β-lactam β-lactamase inhibitor, represents a significant advancement in combating this resistance.[1][2] Developed to be co-administered with β-lactam antibiotics, Avibactam restores their efficacy against a wide range of resistant bacterial strains.[3][4] The compound (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide serves as a key intermediate in the synthesis of Avibactam.[5][6][7] This guide provides a comprehensive overview of the fundamental properties of Avibactam for researchers, scientists, and drug development professionals.

Physicochemical Properties of Avibactam

A thorough understanding of the physicochemical properties of a drug candidate is fundamental to its development. These properties influence its formulation, delivery, and pharmacokinetic profile.

Property	Value	Source
IUPAC Name	[(2S,5R)-2-Carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate	[2]
Molecular Formula	C₇H₁₁N₃O₆S	[2]
Molecular Weight	265.24 g/mol	[2]
CAS Number	1192500-31-4	[2]
Appearance	Crystalline solid	[8]
Water Solubility	Approx. 10 g/L	[9]
Protein Binding	5.7% - 8.2%	[10]

Mechanism of Action: A Reversible Covalent Inhibition

Avibactam's unique mechanism of action distinguishes it from earlier β-lactamase inhibitors like clavulanic acid and tazobactam. It is a covalent but reversible inhibitor, which contributes to its high efficacy.[11][12]

The process begins with the nucleophilic attack by a serine residue in the active site of the β-lactamase on the carbonyl group of Avibactam's urea moiety. This leads to the opening of Avibactam's diazabicyclooctane ring, forming a stable, covalent acyl-enzyme intermediate. This acylation effectively inactivates the β-lactamase, preventing it from hydrolyzing the partner β-lactam antibiotic.[13] Unlike "suicide inhibitors," the reaction with Avibactam is reversible, and the intact compound can be slowly released, regenerating the active inhibitor.[11][12] This recyclization is a key feature, allowing a single molecule of Avibactam to inhibit multiple β-lactamase enzymes.

Caption: Mechanism of Avibactam's reversible covalent inhibition of β-lactamase.

In Vitro Spectrum of Activity

Avibactam demonstrates a broad spectrum of activity, inhibiting Ambler class A, class C, and some class D β-lactamases.[4][11][12][14] This is a significant advantage over previous generations of inhibitors, which are generally not effective against class C (AmpC) and class D enzymes.[13]

• Class A: Includes extended-spectrum β-lactamases (ESBLs) such as TEM, SHV, and CTX-M, as well as Klebsiella pneumoniae carbapenemases (KPCs).[1][13][15]

• Class C: Includes AmpC β-lactamases, which are a common cause of resistance in Enterobacteriaceae and Pseudomonas aeruginosa.[11][12][14]

• Class D: Shows activity against some OXA-type carbapenemases, such as OXA-48.[1][15]

It is important to note that Avibactam is not active against class B metallo-β-lactamases (MBLs) like NDM, VIM, and IMP.[1][15]

Synergy with β-Lactam Antibiotics and Clinical Applications

Avibactam is not used as a standalone therapeutic agent but in combination with β-lactam antibiotics to restore their activity against resistant bacteria.[16]

Ceftazidime-Avibactam (Avycaz®/Zavicefta®)

The most prominent combination is with the third-generation cephalosporin, ceftazidime.[3][17] This combination significantly expands ceftazidime's spectrum to include many multidrug-resistant Gram-negative pathogens.[13][18] Ceftazidime-avibactam has received FDA approval for the treatment of:[19][20][21]

• Complicated intra-abdominal infections (cIAI), in combination with metronidazole.[19][20][21]

• Complicated urinary tract infections (cUTI), including pyelonephritis.[19][20][21]

• Hospital-acquired bacterial pneumonia and ventilator-associated bacterial pneumonia (HABP/VABP).[1]

Aztreonam-Avibactam

Avibactam is also in clinical development in combination with the monobactam aztreonam.[11][12][14] This combination is particularly promising for treating infections caused by MBL-producing bacteria, as aztreonam is stable to hydrolysis by MBLs, while avibactam provides protection against co-produced class A and C β-lactamases. Recent clinical trials have shown promising results for this combination in treating serious infections due to Gram-negative bacteria.[22][23][24]

In Vitro Synergy Testing Protocol

A standard method to assess the synergistic effect of Avibactam with a partner antibiotic is the checkerboard microdilution assay.

Objective: To determine the Fractional Inhibitory Concentration (FIC) index for the antibiotic combination.

Methodology:

• Preparation of Antibiotic Solutions: Prepare stock solutions of Avibactam and the partner antibiotic (e.g., ceftazidime) in an appropriate solvent.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the partner antibiotic along the x-axis and Avibactam along the y-axis.

• Inoculation: Add a standardized bacterial suspension (e.g., 5 x 10⁵ CFU/mL) to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the drug, alone or in combination, that inhibits visible bacterial growth.

• Calculation of FIC Index:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • FIC Index = FIC of Drug A + FIC of Drug B

• Interpretation:

  • Synergy: FIC Index ≤ 0.5

  • Indifference: 0.5 < FIC Index ≤ 4.0

  • Antagonism: FIC Index > 4.0

Caption: Workflow for in vitro synergy testing using the checkerboard method.

Pharmacokinetics

The pharmacokinetic profile of Avibactam is well-matched with its partner antibiotics, such as ceftazidime. It is administered intravenously and exhibits a stationary pharmacokinetic profile in the studied dosing regimens.[3][4][25]

• Distribution: The volume of distribution at a steady state is between 15.4 and 26.3 L.[3][25]

• Metabolism: Avibactam is not significantly metabolized.

• Elimination: The primary route of elimination is renal excretion.[3][25]

• Half-life: The elimination half-life is approximately 1.4 to 3.2 hours.[3][25]

Due to its primary renal clearance, dosage adjustments are necessary for patients with renal impairment.[3][25]

Synthesis Overview

The synthesis of Avibactam is a multi-step process. A key intermediate in this synthesis is (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.[5][6][7] This intermediate is formed from (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid through a chemical reaction involving reagents such as DIPEA, EDCI, HOBT, and NH₄Cl in a solvent like DMF.[5] Further chemical modifications of this intermediate lead to the final Avibactam molecule.

Conclusion and Future Perspectives

Avibactam is a potent, broad-spectrum β-lactamase inhibitor that has become an essential tool in the fight against multidrug-resistant Gram-negative bacteria.[1] Its unique reversible covalent mechanism of action and its efficacy against class A, C, and some class D β-lactamases have revitalized the utility of established β-lactam antibiotics. The clinical success of ceftazidime-avibactam and the promising development of aztreonam-avibactam underscore the significant contribution of this molecule to infectious disease medicine. Ongoing research and surveillance are crucial to monitor for the emergence of resistance and to guide the optimal use of Avibactam-containing combination therapies.

References

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• ClinicalTrials.gov. (2023). A Study to Determine the Efficacy, Safety and Tolerability of Aztreonam-Avibactam (ATM-AVI) ± Metronidazole (MTZ) Versus Meropenem (MER) ± Colistin (COL) for the Treatment of Serious Infections Due to Gram Negative Bacteria. ClinicalTrials.gov. [Link]

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• Sader, H. S., et al. (2018). In Vitro Activity of Ceftazidime-Avibactam against Isolates from Patients in a Phase 3 Clinical Trial for Treatment of Complicated Intra-abdominal Infections. Antimicrobial Agents and Chemotherapy, 62(3), e01946-17. [Link]

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• Stone, G. G., et al. (2018). Clinical activity of ceftazidime/avibactam against MDR Enterobacteriaceae and Pseudomonas aeruginosa: pooled data from the ceftazidime/avibactam Phase III clinical trial programme. Journal of Antimicrobial Chemotherapy, 73(suppl_1), i25-i33. [Link]

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(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide CAS number

An In-Depth Technical Guide to (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Introduction

In the landscape of modern medicinal chemistry, the fight against antimicrobial resistance necessitates the development of innovative molecular scaffolds. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, identified by the CAS Number 1192651-49-2 , represents a cornerstone in this endeavor.[1][2][3][4] While not an active pharmaceutical ingredient (API) itself, this compound is a pivotal late-stage intermediate in the synthesis of Avibactam.[2][5][6] Avibactam is a first-in-class, non-β-lactam, broad-spectrum β-lactamase inhibitor that has revitalized the utility of established β-lactam antibiotics against multidrug-resistant Gram-negative pathogens.[7][8][9]

This guide provides an in-depth technical analysis of this key intermediate, exploring its physicochemical properties, synthesis, and the mechanistic significance of the diazabicyclooctane (DBO) core it helps create. It is intended for researchers, chemists, and drug development professionals engaged in the field of antibacterial therapeutics.

Physicochemical Properties and Structural Characterization

The precise chemical identity and purity of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide are critical for its successful conversion to Avibactam. The benzyloxy group serves as a crucial protecting group for the N-hydroxy moiety, which is the precursor to the active sulfated form in Avibactam. This strategic protection prevents undesirable side reactions during the preceding synthetic steps.

Table 1: Physicochemical Properties

Property	Value	Source(s)
CAS Number	1192651-49-2	[1][2][3][4]
Molecular Formula	C₁₄H₁₇N₃O₃	[2][3][5]
Molecular Weight	275.31 g/mol	[2][4][5]
Appearance	White to off-white solid	[10]
Purity	Typically ≥98%	[2]
Storage	2-8°C, Refrigerator	[5]

Structural Elucidation: The stereochemically defined bicyclic structure is fundamental to the inhibitory activity of the final API. Rigorous analytical characterization is non-negotiable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the bicyclic core's proton and carbon framework and verifying the presence and integrity of the benzyloxy and carboxamide groups.

• Mass Spectrometry (MS): Used to confirm the molecular weight and fragmentation pattern, ensuring the correct molecular formula.

• High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity and quantifying the presence of any diastereomers or related impurities. The development of a robust, stability-indicating HPLC method is a critical quality control parameter in the manufacturing process.[11]

Caption: Chemical structure of the Avibactam intermediate.

Synthesis and Strategic Importance

The synthesis of this intermediate is a multi-step process that demands precise control over stereochemistry.[8][12] It is typically formed from its corresponding carboxylic acid precursor, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid. The final amidation step is a critical transformation.

Experimental Protocol: Amide Formation

This protocol describes the conversion of the carboxylic acid precursor to the target carboxamide. The choice of coupling agents and a non-nucleophilic base is key to achieving high yield and purity.

• Reaction Setup: To a solution of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF), add 1-Hydroxybenzotriazole (HOBT) (1.5 eq) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDCI) (1.5 eq).

  • Causality Explanation: EDCI and HOBT form a highly reactive O-acylisourea intermediate that is readily susceptible to nucleophilic attack. HOBT acts as a catalyst and suppresses side reactions, particularly racemization at the chiral center adjacent to the carbonyl.

• Amine Source Addition: Add Ammonium chloride (NH₄Cl) (2.0 eq) to the mixture. This serves as the source of ammonia for the carboxamide formation.

• Base Addition: Cool the mixture and add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) dropwise.

  • Causality Explanation: DIPEA is a sterically hindered, non-nucleophilic base. Its role is to deprotonate the ammonium salt to generate ammonia in situ and to neutralize the HCl byproduct from the EDCI coupling, driving the reaction to completion without competing in the nucleophilic attack.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 16-24 hours. Monitor the reaction progress by HPLC or Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Isolation: Dilute the reaction mixture with cold water and perform an aqueous workup, typically extracting the product into an organic solvent like Ethyl Acetate (EtOAc). The combined organic layers are washed, dried, and concentrated under reduced pressure to yield the crude product, which is then purified by column chromatography or recrystallization.[1]

Caption: Synthetic workflow for the target carboxamide.

Mechanism of Action of the DBO Core in Avibactam

The ultimate value of the title compound is realized upon its conversion to Avibactam. The DBO scaffold of Avibactam is the pharmacophore responsible for inhibiting a wide array of serine β-lactamases, enzymes that are the primary mechanism of resistance to β-lactam antibiotics in many Gram-negative bacteria.[13]

Covalent, Reversible Inhibition

Unlike traditional β-lactamase inhibitors which act as suicide substrates, Avibactam functions through a unique and efficient covalent, reversible mechanism.[8][14]

• Acylation (Carbamylation): The active-site serine residue of the β-lactamase performs a nucleophilic attack on the carbonyl carbon of Avibactam's cyclic urea.

• Ring Opening: This attack leads to the opening of the DBO ring, forming a stable, covalent carbamyl-enzyme intermediate. This complex renders the enzyme inactive.

• Deacylation (Recyclization): The process is reversible. The nitrogen atom of the opened ring can perform a nucleophilic attack to displace the enzyme's serine residue, leading to the reformation (recyclization) of the intact Avibactam molecule and regeneration of the active enzyme.[14]

The key to Avibactam's efficacy is that the rate of carbamylation is significantly faster than the rate of deacylation, ensuring that the majority of the β-lactamase enzymes are held in the inactive state, thereby protecting the partner antibiotic from hydrolysis.[15] This mechanism is effective against Ambler Class A, Class C, and some Class D β-lactamases.[14][16]

Caption: Reversible inhibition mechanism of Avibactam.

Dual-Target Activity: PBP Inhibition

Emerging research has revealed an even more compelling aspect of the DBO scaffold. Certain DBOs, including derivatives of Avibactam, possess intrinsic antibacterial activity by targeting Penicillin-Binding Proteins (PBPs).[17][18] PBPs are essential bacterial enzymes involved in the final steps of peptidoglycan cell wall synthesis.[13]

Specifically, DBO compounds have shown potent inhibitory activity against PBP2 in several Enterobacteriaceae species.[19][20] This dual-action capability—inhibiting both the primary resistance mechanism (β-lactamase) and an essential bacterial survival target (PBP)—positions the DBO scaffold as a platform for developing "β-lactam enhancer" agents or even standalone monotherapies.[17][19] This multifaceted mechanism contributes to a powerful synergistic effect when used in combination with β-lactam antibiotics that target other PBPs.[17]

Applications in Drug Development

The synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a critical step in the manufacturing of Avibactam. Avibactam is co-formulated with β-lactam antibiotics, most notably ceftazidime, to create powerful combination therapies.

Table 2: Clinical Applications of Ceftazidime-Avibactam

Indication	Pathogens	Significance
Complicated Intra-Abdominal Infections (cIAI)	Multidrug-resistant Enterobacteriaceae	Restores efficacy against pathogens producing extended-spectrum β-lactamases (ESBLs) and Klebsiella pneumoniae carbapenemases (KPCs).[8]
Complicated Urinary Tract Infections (cUTI)	Ceftazidime-resistant Enterobacteriaceae, P. aeruginosa	Provides a crucial therapeutic option for infections where treatment choices are limited.[8][11]
Hospital-Acquired/Ventilator-Associated Pneumonia (HAP/VAP)	Gram-negative pathogens	Addresses a critical unmet need in treating severe nosocomial infections.[8][11]

The success of these combination therapies directly stems from the ability of Avibactam to neutralize a broad spectrum of β-lactamases, a capability enabled by the unique DBO core synthesized from intermediates like the one discussed herein.[21][22]

Conclusion

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS: 1192651-49-2) is far more than a simple impurity or precursor; it is an enabling molecule. Its synthesis, which requires stringent stereochemical control, provides access to the diazabicyclooctane core of Avibactam. This scaffold has redefined the landscape of β-lactamase inhibition through its unique, reversible covalent mechanism and has shown promise as a dual-target agent through PBP inhibition. For scientists and researchers in drug development, understanding the chemistry and strategic importance of this intermediate is fundamental to appreciating and advancing the next generation of solutions to combat antimicrobial resistance.

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• Bouchet, F., et al. (2020). Diazabicyclooctane Functionalization for Inhibition of β-Lactamases from Enterobacteria. Journal of Medicinal Chemistry. Available from: [Link]

• Abboud, M. I., et al. (2022). Relative inhibitory activities of newly developed diazabicyclooctanes, boronic acid derivatives, and penicillin-based sulfone β-lactamase inhibitors against broad-spectrum AmpC β-lactamases. Antimicrobial Agents and Chemotherapy. Available from: [Link]

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• Shapiro, A. B., et al. (2021). Interactions of the Diazabicyclooctane Serine β-Lactamase Inhibitor ETX1317 with Target Enzymes. ACS Infectious Diseases. Available from: [Link]

• Process for the preparation of tert-butyl 4-((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate and analogs thereof. WIPO Patentscope. Available from: [Link]

• The Role of Avibactam Sodium in Combination Therapies Against Resistant Bacteria. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Google Patents.

• Otsuka, M., et al. (2023). Advances in Derivatization Techniques Enabled by DABCO for Novichok Agent Analysis in Biofluids Using LC–MS. CoLab. Available from: [Link]

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• Tooke, C. L., et al. (2019). Structural and Kinetic Characterization of Diazabicyclooctanes as Dual Inhibitors of Both Serine-β-Lactamases and Penicillin-Binding Proteins. ResearchGate. Available from: [Link]

• Tooke, C. L., et al. (2019). Structural and Kinetic Characterization of Diazabicyclooctanes as Dual Inhibitors of Both Serine-β-Lactamases and Penicillin-Binding Proteins. ACS Chemical Biology. Available from: [Link]

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(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide chemical structure

An In-Depth Technical Guide to (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Cornerstone Intermediate in Avibactam Synthesis

Introduction

In the persistent battle against antimicrobial resistance, the development of novel β-lactamase inhibitors has become a critical frontier. These molecules act as shields, protecting potent β-lactam antibiotics from degradation by bacterial enzymes. Avibactam, a powerful non-β-lactam β-lactamase inhibitor, represents a significant therapeutic advancement, restoring the efficacy of antibiotics against a wide spectrum of multidrug-resistant Gram-negative bacteria.[1][2]

This guide provides a comprehensive technical overview of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide , a pivotal late-stage intermediate in the synthesis of Avibactam.[3][4] Understanding the chemistry, synthesis, and characterization of this specific molecule is fundamental for researchers, medicinal chemists, and process development scientists working to produce Avibactam and other next-generation diazabicyclooctanone (DBO) inhibitors. We will explore its intricate chemical structure, detail validated synthetic protocols, and contextualize its role in the final steps toward producing the life-saving drug, Avibactam.

Part 1: Chemical Structure and Physicochemical Properties

The precise three-dimensional arrangement of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is crucial to its function as a precursor. Its structure combines a rigid bicyclic core with key functional groups positioned with specific stereochemistry.

Core Structural Analysis

• Diazabicyclo[3.2.1]octane Core: This bridged bicyclic system forms the rigid scaffold of the molecule. The numbering convention establishes the relative positions of the nitrogen and carbon atoms, creating a strained ring system that is central to the inhibitory mechanism of the final product, Avibactam.

• (2S,5R) Stereochemistry: The absolute configuration at chiral centers C2 and C5 is critical. This specific arrangement is essential for the correct orientation of the carboxamide group and for ensuring the molecule fits precisely into the enzymatic active sites during subsequent reactions and in the final drug's mechanism of action.

• 6-(Benzyloxy) Group: A benzyloxy group (-OCH₂Ph) is attached to the N6 nitrogen. This serves as a protecting group for the hydroxylamine moiety. It is stable under various reaction conditions used to build the core structure but can be selectively removed in a later step (hydrogenolysis) to reveal the reactive N-hydroxy group needed for sulfation.[5]

• 7-Oxo Group: The ketone at C7 forms a urea-like structure (a cyclic acylurea), which is a key feature of the DBO inhibitor class.

• 2-Carboxamide Group: The primary amide (-CONH₂) at the C2 position is a crucial functional group for the biological activity of Avibactam. Its synthesis from the corresponding carboxylic acid is a key transformation involving this intermediate's precursor.[3]

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(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of Avibactam

Foreword for the Modern Drug Discovery Professional

The relentless evolution of antimicrobial resistance necessitates a deeper, more mechanistic understanding of the tools at our disposal. Among the most significant recent advancements is the development of non-β-lactam β-lactamase inhibitors, exemplified by avibactam. This guide moves beyond a surface-level description to provide a comprehensive, actionable framework for researchers, scientists, and drug development professionals. Herein, we dissect the nuanced covalent, reversible mechanism of avibactam, detail its spectrum of activity, and provide robust, field-tested protocols for its characterization. Our objective is to equip you not just with knowledge, but with the foundational understanding required to innovate and overcome the challenges posed by multidrug-resistant Gram-negative pathogens.

Introduction to Avibactam: A Paradigm Shift in β-Lactamase Inhibition

Avibactam, chemically known as (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, represents a pivotal departure from traditional β-lactam-based inhibitors. As a member of the diazabicyclooctane (DBO) class, it lacks a β-lactam core, a structural distinction that underpins its unique mechanism and broad-spectrum efficacy.[1] Avibactam restores the activity of partner β-lactams, such as ceftazidime, against a wide array of bacteria that have acquired resistance through the production of β-lactamase enzymes.[2][3] Its clinical introduction in combinations like ceftazidime-avibactam has provided a critical therapeutic option against infections caused by carbapenem-resistant Enterobacterales (CRE) and other difficult-to-treat Gram-negative bacteria.[4][5]

The Core Mechanism: Covalent and Reversible Inhibition

The inhibitory power of avibactam lies in its novel, covalent, and reversible mechanism of action, which sets it apart from "suicide inhibitors" like clavulanic acid.[2][6] The process is a sophisticated two-step interaction with the target serine β-lactamase.

Step 1: Acylation. The interaction begins with the nucleophilic attack by the active-site serine hydroxyl group on the carbonyl carbon of avibactam's urea moiety. This results in the opening of the DBO ring and the formation of a stable, covalent carbamoyl acyl-enzyme intermediate.[1][7] This acylation step effectively sequesters the enzyme, preventing it from hydrolyzing the partner β-lactam antibiotic.[4]

Step 2: Reversible Deacylation. The defining feature of avibactam's mechanism is the subsequent deacylation step. Unlike other inhibitors where the acyl-enzyme complex is hydrolyzed and destroyed, the avibactam-enzyme bond can be cleaved, leading to the recyclization and release of intact, functional avibactam.[1][7] This reaction is slow, meaning the enzyme remains inhibited for a prolonged period, yet the reversibility ensures that avibactam is not consumed in the process.[8] This unique cycle of acylation and deacylation without hydrolysis contributes significantly to its high efficacy.[2]

Figure 1: Covalent, Reversible Inhibition Mechanism of Avibactam.

Spectrum of Inhibitory Activity

Avibactam's structural design confers a broad spectrum of activity against the most clinically significant serine β-lactamases.[2][3] However, its efficacy is not universal, and understanding its limitations is crucial for appropriate clinical application.

• Inhibited Enzymes (Classes A, C, and some D): Avibactam is a potent inhibitor of Ambler Class A enzymes, including extended-spectrum β-lactamases (ESBLs) like CTX-M-15 and carbapenemases such as Klebsiella pneumoniae carbapenemase (KPC).[9][10][11] It is also highly effective against Class C (AmpC) cephalosporinases, which are a common cause of resistance in Enterobacter, Citrobacter, and Pseudomonas aeruginosa.[2][3] Furthermore, it inhibits certain critical Class D carbapenemases, most notably OXA-48 and its variants.[12][13]

• Non-Inhibited Enzymes (Class B): A key limitation of avibactam is its lack of activity against Class B metallo-β-lactamases (MBLs), such as NDM, VIM, and IMP types.[11][14] These enzymes utilize zinc ions for catalysis instead of a serine residue, rendering them impervious to avibactam's mechanism.[15]

Enzyme Class	Specific Examples	Inhibition by Avibactam	Reference
Class A	KPC, CTX-M, TEM, SHV	Yes	[9][10][11]
Class B (MBLs)	NDM, VIM, IMP	No	[11][14]
Class C	AmpC (P99, PDC)	Yes	[2][3]
Class D	OXA-48, OXA-10	Yes (Variable)	[9][12][16]

Kinetic Profile: A Quantitative Look at Inhibition

The efficacy of avibactam is quantitatively defined by its kinetic parameters, which vary significantly across different β-lactamase classes. The efficiency of acylation (k₂/Kᵢ) and the rate of deacylation (k₋₂) determine the duration and potency of inhibition.

The acylation efficiency is highest against Class A enzymes, followed by Class C, and then Class D.[9][10] Conversely, the stability of the acyl-enzyme complex, and thus the duration of inhibition, can be exceptionally long. For instance, the half-life for deacylation from the OXA-10 enzyme is greater than five days, while for KPC-2 it is approximately 82 minutes.[9][16] This slow, but reversible, off-rate is the cornerstone of avibactam's sustained protective effect on its partner antibiotic.

Target Enzyme	β-Lactamase Class	Acylation Efficiency (k₂/Kᵢ) (M⁻¹s⁻¹)	Deacylation Half-life (t₁/₂)	Reference
CTX-M-15	A	1.0 x 10⁵	40 min	[9]
KPC-2	A	4.2 x 10⁴	82 min	[9]
P. aeruginosa AmpC	C	4.3 x 10³	6 min	[9]
E. cloacae P99 AmpC	C	2.1 x 10⁴	300 min	[9]
OXA-48	D	1.9 x 10³	>10 hours (estimated)	[9]
OXA-10	D	1.1 x 10¹	>5 days	[9][16]

Mechanisms of Resistance

Despite the efficacy of avibactam, resistance can emerge, primarily through modifications of the target β-lactamase or other cellular mechanisms.

• Target-Site Mutations: The most well-characterized mechanism involves amino acid substitutions within the β-lactamase active site, particularly in the Ω-loop of KPC enzymes.[12] Substitutions such as D179Y in KPC-2 and KPC-3 can impair avibactam binding and inhibition while often maintaining some level of carbapenemase activity, leading to clinical resistance.[14][17]

• Increased Enzyme Expression: Overproduction of the target β-lactamase, sometimes through an increase in the copy number of the encoding plasmid, can effectively titrate out the inhibitor, leading to reduced susceptibility.[18][19]

• Permeability and Efflux: Reduced outer membrane permeability, due to the loss or modification of porin channels (e.g., OmpK35/36 in K. pneumoniae), can limit avibactam's access to its periplasmic target.[12] Concurrently, the upregulation of efflux pump systems can actively expel the inhibitor from the cell.[19]

Methodologies for Mechanistic & Susceptibility Characterization

To rigorously evaluate avibactam and novel inhibitors, a suite of standardized biochemical and microbiological assays is essential. The following protocols provide a self-validating system for characterizing inhibitor efficacy from enzyme kinetics to whole-cell activity.

Protocol: β-Lactamase Inhibition Assay (IC₅₀ Determination)

This assay quantifies the concentration of an inhibitor required to reduce the activity of a purified β-lactamase by 50%. The choice of a chromogenic substrate like nitrocefin is critical, as its hydrolysis can be monitored spectrophotometrically, providing a direct and reproducible measure of enzyme activity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of purified β-lactamase (e.g., KPC-2, CTX-M-15) in a suitable buffer (e.g., 50 mM sodium phosphate, pH 7.0).

  • Prepare a stock solution of avibactam in the same buffer.

  • Prepare a stock solution of the chromogenic substrate nitrocefin (typically 1 mM in DMSO).

• Assay Setup:

  • In a 96-well microtiter plate, add a fixed concentration of the β-lactamase enzyme to each well.

  • Add serial dilutions of avibactam to the wells to achieve a range of final concentrations. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor mixture for a defined period (e.g., 15 minutes) at room temperature to allow for binding.

• Initiation and Measurement:

  • Initiate the reaction by adding nitrocefin to each well to a final concentration of 100 µM.

  • Immediately measure the rate of hydrolysis by monitoring the increase in absorbance at 490 nm over time using a plate reader.

• Data Analysis:

  • Calculate the initial velocity (rate of absorbance change) for each inhibitor concentration.

  • Normalize the velocities to the no-inhibitor control (100% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[20]

Figure 2: Experimental Workflow for IC₅₀ Determination.

Protocol: Antimicrobial Susceptibility Testing (MIC Determination)

The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying the in vitro activity of an antimicrobial agent. For a combination product like ceftazidime-avibactam, the methodology is adapted to use a fixed concentration of the inhibitor, reflecting its role as a potentiator. This choice is based on pharmacokinetic principles where the inhibitor concentration is maintained at a relatively stable level to protect the partner β-lactam.[21]

Step-by-Step Methodology (Broth Microdilution):

• Inoculum Preparation:

  • Culture the bacterial test strain (e.g., K. pneumoniae KPC-producer) on an appropriate agar medium overnight.

  • Prepare a bacterial suspension in saline or broth to match a 0.5 McFarland turbidity standard.

  • Dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Plate Preparation:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the β-lactam antibiotic (e.g., ceftazidime) in cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Crucially, supplement the CAMHB in all wells with a fixed concentration of avibactam (typically 4 µg/mL).[22]

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

  • Incubate the plate at 35-37°C for 18-24 hours.

• Reading the MIC:

  • After incubation, visually inspect the plate for bacterial growth (indicated by turbidity).

  • The MIC is defined as the lowest concentration of the β-lactam antibiotic (in the presence of the fixed concentration of avibactam) that completely inhibits visible growth.[23][24]

Protocol: Time-Kill Assay

While an MIC provides a static measure of inhibitory activity, a time-kill assay offers dynamic insight into the bactericidal or bacteriostatic effect of an antimicrobial over time. This is particularly valuable for β-lactam/β-lactamase inhibitor combinations to confirm that the restored activity leads to effective bacterial killing.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a mid-logarithmic phase bacterial culture and dilute it to a starting density of ~5 x 10⁵ CFU/mL in CAMHB.

• Assay Setup:

  • Prepare flasks or tubes containing CAMHB with the antimicrobial agents at desired concentrations (e.g., 1x, 2x, 4x the MIC of the combination).

  • Include a growth control tube with no antibiotic.

• Inoculation and Sampling:

  • Inoculate each flask with the prepared bacterial culture.

  • Incubate at 37°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.

• Quantification:

  • Perform serial dilutions of each aliquot in sterile saline.

  • Plate the dilutions onto appropriate agar plates (e.g., Tryptic Soy Agar).

  • Incubate the plates overnight and count the resulting colonies to determine the viable bacterial count (CFU/mL) at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each condition.

  • Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial CFU/mL.[25][26] Synergy between two agents can be defined as a ≥2-log₁₀ decrease in CFU/mL by the combination compared to the most active single agent.[27]

Figure 3: Workflow for a Time-Kill Assay.

Conclusion and Future Perspectives

Avibactam has fundamentally altered the therapeutic landscape for infections caused by multidrug-resistant Gram-negative bacteria. Its unique covalent, reversible mechanism provides potent, broad-spectrum inhibition of critical β-lactamases, particularly KPC and AmpC enzymes. The detailed understanding of its kinetics, spectrum of activity, and potential resistance pathways, as outlined in this guide, is paramount for its effective clinical use and for the development of the next generation of inhibitors.

Future research must focus on overcoming the challenge of metallo-β-lactamases and addressing the emerging mechanisms of resistance to avibactam itself. The experimental frameworks provided here serve as a robust foundation for these endeavors, enabling the rigorous characterization of novel compounds and strategies aimed at staying ahead in the ongoing battle against antimicrobial resistance.

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A consolidated list of authoritative sources cited within this guide.

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Technical Guide: The Pivotal Role of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide in the Synthesis of Avibactam

Abstract

Avibactam, a non-β-lactam β-lactamase inhibitor, represents a significant advancement in combating multidrug-resistant bacterial infections. Its novel diazabicyclooctane (DBO) core structure presents unique synthetic challenges. This technical guide provides an in-depth analysis of a critical late-stage intermediate, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide , detailing its synthesis and its crucial role as the immediate precursor to the pharmacologically active core of avibactam. We will explore the strategic importance of its structural features, including the benzyloxy protecting group and the stereochemically defined bicyclic framework, and provide detailed protocols for its formation and subsequent conversion to avibactam. This document is intended for researchers, chemists, and drug development professionals engaged in the field of antibacterial agent synthesis.

Introduction: The Clinical Imperative for Avibactam

The rise of bacterial resistance to β-lactam antibiotics, mediated primarily by β-lactamase enzymes, poses a severe threat to global health. Avibactam is a first-in-class diazabicyclooctane (DBO) β-lactamase inhibitor that covalently and reversibly binds to a broad spectrum of β-lactamases, including Class A, Class C, and some Class D enzymes.[1][2] Its combination with antibiotics like ceftazidime has revitalized their efficacy against otherwise resistant Gram-negative bacteria.

The synthesis of avibactam is a complex, multi-step process that requires precise control over stereochemistry. The core of this synthesis revolves around the construction of the strained DBO ring system and the installation of the key functional groups. Central to this endeavor is the intermediate (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a stable, crystalline compound that serves as the penultimate precursor to the active N-hydroxy core of avibactam.[3][4]

Strategic Importance of the Intermediate

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (henceforth referred to as the Benzyloxy Intermediate ) is a masterfully designed molecule that solves several synthetic challenges simultaneously:

• Correct Stereochemistry: It locks in the essential (2S, 5R) configuration required for biological activity.

• Core Scaffold: It contains the fully formed 1,6-diazabicyclo[3.2.1]octane ring system.

• Protected Hydroxylamine: The N-hydroxy group, which is crucial for the sulfation step, is protected as a stable benzyl ether. This is a critical strategic choice, as the free N-hydroxy intermediate is known to be unstable.[5] The benzyloxy group is stable to the conditions of the preceding steps but can be selectively removed under mild hydrogenolysis conditions.

• Amide Functionality: The C2-carboxamide is the direct precursor to the carbamoyl group in the final avibactam structure.

The overall synthetic strategy hinges on the efficient construction of this key intermediate, followed by its deprotection and sulfation to yield the final active pharmaceutical ingredient (API).

Caption: Workflow for the conversion of the Benzyloxy Intermediate to Avibactam.

Experimental Protocol: One-Pot Debenzylation and Sulfation

This protocol is adapted from a scalable process reported in the literature. [1] Reagents and Setup:

• A hydrogenation vessel equipped with gas inlet, pressure gauge, and agitator.

• Benzyloxy Intermediate (1.0 eq).

• 10% Palladium on Carbon (Pd/C) (e.g., 0.025 wt eq).

• Sulfur trioxide trimethylamine complex (SO₃·NMe₃) (1.2 eq).

• Triethylamine (0.5 eq).

• Solvent system: Isopropanol/Water (1:1 v/v).

Procedure:

• Charge the hydrogenation vessel with the Benzyloxy Intermediate, 10% Pd/C, SO₃·NMe₃, triethylamine, isopropanol, and water.

• Flush the vessel thoroughly with nitrogen gas.

• Pressurize the vessel with hydrogen gas (e.g., to a sustained pressure, with controlled feed).

• Stir the mixture vigorously at ambient temperature. The benzyl protecting group is cleaved by catalytic hydrogenation to yield the N-hydroxy intermediate.

• This highly reactive intermediate is immediately trapped in situ by the SO₃·NMe₃ complex present in the reaction mixture, forming the corresponding sulfate ester, Tetrabutylammonium [(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] sulfate.

• Monitor the reaction by HPLC for the disappearance of the starting material. The reaction is typically complete when hydrogen uptake ceases.

• Upon completion, filter the reaction mixture to remove the Pd/C catalyst.

Final Step: Salt Formation

The resulting sulfate product is often isolated as a tetrabutylammonium salt, which is then converted to the final sodium salt.

• To the filtrate from the previous step, containing the tetrabutylammonium salt, add a solution of sodium 2-ethylhexanoate (1.6 eq) in ethanol. [1]2. Stir the mixture at room temperature for 2-3 hours.

• The desired avibactam sodium salt will precipitate from the solution due to its lower solubility in the ethanol/isopropanol/water mixture.

• Collect the solid by filtration, wash with ethanol, and dry under vacuum to yield avibactam sodium salt with high purity.

Data Summary

The following table summarizes typical reagents and reported yields for the key transformations.

Transformation Step	Starting Material	Key Reagents	Solvent	Typical Yield	Reference
Urea Cyclization	(2S,5R)-5-[(Benzyloxy)amino] piperidine-2-carboxamide	Fmoc-Cl, DIPEA, CDI	Chlorobenzene	~89%	[1][2]
Amidation	(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid	EDCI, HOBT, NH₄Cl, DIPEA	DMF	Not specified	[6]
One-Pot Debenzylation/Sulfation	Benzyloxy Intermediate	10% Pd/C, H₂, SO₃·NMe₃	Isopropanol/Water	High	[1]

Conclusion

The synthesis of avibactam is a testament to modern process chemistry, where the design of key intermediates is paramount to the success of the overall route. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide stands out as a pivotal molecule, embodying the core structure of avibactam while providing a stable platform for the final, delicate chemical transformations. Its strategic use of a benzyl protecting group allows for the robust construction of the DBO core, which can then be efficiently converted to the final API via a one-pot deprotection and sulfation process. Understanding the synthesis and role of this intermediate is fundamental for any scientist or researcher involved in the development of novel β-lactamase inhibitors and other complex pharmaceutical agents.

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A Technical Guide to (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Keystone Precursor for Avibactam

Abstract

The escalating crisis of antimicrobial resistance, driven largely by the proliferation of bacterial β-lactamase enzymes, demands innovative therapeutic strategies.[1][2] The development of diazabicyclooctane (DBO) non-β-lactam inhibitors represents a significant advancement in circumventing this resistance mechanism.[3][4] This guide provides an in-depth technical examination of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a critical late-stage intermediate in the synthesis of avibactam.[5][6] We will explore its synthesis, its strategic role as a protected precursor, its chemical transformation into the active inhibitor, and the ultimate mechanism of action of avibactam. This document is intended for researchers, chemists, and drug development professionals engaged in the field of antibacterial agent discovery and manufacturing.

The Challenge: β-Lactamase-Mediated Resistance

β-lactam antibiotics, including penicillins and cephalosporins, are cornerstones of antibacterial therapy. Their efficacy relies on inhibiting penicillin-binding proteins (PBPs) essential for bacterial cell wall synthesis.[3][7] However, bacteria have evolved a formidable defense: the production of β-lactamase enzymes that hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive.[3] To counteract this, β-lactamase inhibitors (BLIs) are co-administered with β-lactam antibiotics. While early BLIs like clavulanic acid are effective against many Class A enzymes, they are insufficient against the growing diversity of β-lactamases, including Class C (AmpC) and Class D (OXA) enzymes.[1][8] This has propelled the development of a new generation of broad-spectrum BLIs, prominently featuring the diazabicyclooctane (DBO) scaffold.[3][4]

Profile of a Pivotal Precursor: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

This compound is a cornerstone intermediate in the scalable synthesis of avibactam.[5] Its structure incorporates the core bicyclic framework of the final drug but features a key modification: a benzyloxy group at the 6-position. This group serves as a robust protecting group for the hydroxyl moiety that is later functionalized to become the active sulfate ester. The strategic use of this protecting group is paramount, preventing unwanted side reactions during the construction of the carboxamide and bicyclic core.

Physicochemical Properties

Property	Value	Reference(s)
IUPAC Name	(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide	[9]
CAS Number	1192651-49-2	[6][10][11]
Molecular Formula	C₁₄H₁₇N₃O₃	[11][12]
Molecular Weight	275.31 g/mol	[9][11]
Appearance	White solid	[10]
Synonyms	Avibactam Impurity 6, Avibactam benzyloxy intermediate	[6][9][10]

The Synthetic Pathway: From Carboxylic Acid to Protected Core

The synthesis of the title compound is a multi-step process that requires precise control of stereochemistry. While several routes exist, a common and illustrative method involves the amidation of its corresponding carboxylic acid precursor.[13][14][15]

Illustrative Synthesis Workflow

Caption: Workflow for the amidation of the carboxylic acid precursor.

Experimental Protocol: Synthesis of the Precursor

This protocol is based on established chemical literature and serves as a representative example of the synthesis.[10]

Objective: To synthesize (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide from its carboxylic acid analogue.

Materials:

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDCI)

• Hydroxybenzotriazole (HOBT)

• Ammonium chloride (NH₄Cl)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a solution of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid (1.0 eq) in DMF, add EDCI (1.5 eq), HOBT (1.5 eq), and NH₄Cl (2.0 eq) at room temperature.

  • Rationale: EDCI and HOBT are coupling agents that activate the carboxylic acid, forming an active ester intermediate that is susceptible to nucleophilic attack by ammonia (generated in situ from NH₄Cl and a base).

• Base Addition: Add DIPEA (2.0 eq) to the solution.

  • Rationale: DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDCI and to facilitate the formation of ammonia from ammonium chloride.

• Reaction: Stir the reaction mixture at room temperature for 16-20 hours. Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

• Workup: Upon completion, dilute the reaction mixture with ice water and perform an aqueous workup. Extract the product into an organic solvent such as ethyl acetate (3x).

  • Rationale: The addition of water quenches the reaction and precipitates the product or allows for its extraction. Multiple extractions ensure efficient recovery.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude residue by silica gel column chromatography.

  • Rationale: Drying with Na₂SO₄ removes residual water. Column chromatography separates the desired product from unreacted starting materials and byproducts, yielding the pure title compound.[10]

Transformation to Avibactam: The Path to the Active Inhibitor

The benzyloxy-protected precursor is not the active β-lactamase inhibitor. Its conversion to avibactam involves two critical chemical transformations: deprotection followed by sulfation.[14][16]

Conversion Workflow: Precursor to Avibactam

Caption: The three key stages in converting the precursor to Avibactam sodium.

Experimental Protocol: Conversion to Avibactam Sodium

This procedure outlines the key steps for transforming the precursor into the final active pharmaceutical ingredient.

Objective: To convert the benzyloxy-protected intermediate into avibactam sodium.

Procedure:

• Debenzylation (Hydrogenolysis): Dissolve the precursor in a suitable solvent (e.g., ethanol/water). Add a palladium on carbon catalyst (Pd/C, typically 5-10 wt%). Subject the mixture to a hydrogen atmosphere (H₂ gas) at a specified pressure and temperature until the reaction is complete.

  • Rationale: Catalytic hydrogenation is a standard method for cleaving benzyl ethers. The palladium catalyst facilitates the addition of hydrogen across the C-O bond of the benzyl group, releasing toluene as a byproduct and revealing the free N-hydroxy intermediate.[16]

• Sulfation: After filtering off the Pd/C catalyst, the N-hydroxy intermediate is reacted with a sulfating agent, such as a sulfur trioxide-pyridine complex, in an appropriate solvent at controlled temperatures.

  • Rationale: This step introduces the crucial sulfate monoester, which is the key pharmacophore responsible for the inhibitory activity. The choice of sulfating agent and reaction conditions is critical to avoid degradation and ensure high yield.[14]

• Salt Formation and Isolation: The resulting sulfated product, often as a tetrabutylammonium salt for solubility, is then subjected to cation exchange.[17] This is achieved by reacting it with a sodium salt, such as sodium 2-ethylhexanoate, in a solvent like ethanol, which causes the precipitation of the less soluble avibactam sodium.[14][17]

  • Rationale: The final product is isolated as a stable, pharmaceutically acceptable sodium salt, which is suitable for formulation into an intravenous drug product.

Mechanism of Action: How Avibactam Neutralizes β-Lactamases

Avibactam is a potent, broad-spectrum serine β-lactamase inhibitor. Its mechanism is distinct from that of β-lactam-based inhibitors.

• Acylation: The active site serine residue of the β-lactamase enzyme performs a nucleophilic attack on the carbonyl carbon of avibactam's cyclic urea.

• Covalent Intermediate: This attack opens the DBO ring and forms a stable, covalent acyl-enzyme intermediate. This complex renders the enzyme inactive, preventing it from hydrolyzing the partner β-lactam antibiotic.[18]

• Reversibility: Unlike some inhibitors that cause permanent inactivation, the reaction is reversible. The ring can slowly reform (recyclize), releasing the active enzyme. However, the rate of this recyclization is significantly slower than the initial inhibition, especially for Class D enzymes, effectively sequestering the β-lactamase and protecting the antibiotic.[19]

Inhibition Mechanism Workflow

Caption: Covalent acylation and slow deacylation of β-lactamase by Avibactam.

Conclusion

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is far more than a mere impurity or intermediate; it is a masterfully designed precursor that enables the efficient and scalable synthesis of avibactam. Its benzyloxy protecting group is a key strategic element that facilitates the construction of the complex diazabicyclooctane core. Understanding the synthesis of this precursor and its subsequent transformation into the active drug is fundamental for professionals in medicinal chemistry and pharmaceutical manufacturing. The pathway from this stable, protected intermediate to the final, potent β-lactamase inhibitor avibactam exemplifies the sophisticated chemical strategies being deployed to combat the global threat of antibiotic resistance.

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An In-depth Technical Guide on the Anti-inflammatory Potential of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Abstract: This technical guide provides a comprehensive overview of the emerging anti-inflammatory potential of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. While primarily known as a key intermediate and impurity in the synthesis of the β-lactamase inhibitor Avibactam[1][2], preclinical evidence suggests this molecule possesses intrinsic anti-inflammatory properties worthy of investigation. This document consolidates the current knowledge on its synthesis, biological activity, and the experimental methodologies required for its evaluation. It is intended for researchers, scientists, and drug development professionals interested in exploring novel, small-molecule anti-inflammatory agents.

Introduction and Chemical Identity

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a chiral heterocyclic compound featuring a diazabicyclo[3.2.1]octane core structure.[3] This scaffold is of significant interest in medicinal chemistry, with various derivatives showing a range of biological activities.[4][5][6][7] The subject compound, hereafter referred to as Compound 3 (following the nomenclature from key literature), is chemically distinct from its end-product, Avibactam, which is a sulfated derivative designed to inhibit bacterial β-lactamase enzymes.[8][9] The discovery of anti-inflammatory activity in Compound 3 suggests a pharmacological profile independent of the β-lactamase inhibition mechanism of Avibactam.[4][10]

Property	Value	Source
IUPAC Name	(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide	PubChem CID: 57389435[3]
CAS Number	1192651-49-2	PubChem CID: 57389435[3]
Molecular Formula	C14H17N3O3	PubChem CID: 57389435[3]
Molecular Weight	275.30 g/mol	PubChem CID: 57389435[3]

Synthesis Pathway

The synthesis of Compound 3 has been described by Liu, et al.[10] The route begins with (2S, 5R)-5-((benzyloxy) amino) piperidine-2-carboxylate oxalate (1 ), which undergoes ammonolysis to yield (2S, 5R)-5-[(benzyloxy) amino] piperidine-2-carboxamide (2 ). A subsequent one-pot reaction involving 9-fluorenylmethyl chloroformate, carbonyl diimidazole, and diethylamine facilitates the final cyclization to yield the target compound.[10]

Caption: Synthesis route for Compound 3 as described by Liu, et al.[10]

Preclinical In Vivo Anti-inflammatory Activity

The primary evidence for the anti-inflammatory potential of Compound 3 comes from a study utilizing the carrageenan-induced paw edema model in rats, a standard and well-characterized assay for evaluating acute anti-inflammatory drugs.[10][11][12]

Efficacy Data

In this model, the administration of Compound 3 resulted in a significant reduction in paw inflammation. The study established a median effective dose (ED50) for this activity, providing a quantitative measure of its potency.

Compound	ED50 (mg/kg)	Activity Notes
Compound 3	50.1	Showed potent anti-inflammatory activity.[4]
Compound 1	>100	Precursor 1 showed significantly less activity.[4]
Compound 2	>100	Intermediate 2 showed significantly less activity.[4]

The data clearly indicates that the complete bicyclic structure of Compound 3 is crucial for its enhanced anti-inflammatory effect compared to its precursors.[4]

Postulated Mechanism of Action (Areas for Future Research)

The precise molecular mechanism underlying the anti-inflammatory activity of Compound 3 has not yet been elucidated. The parent drug, Avibactam, functions by inhibiting bacterial β-lactamases, a mechanism not directly related to host inflammatory pathways.[8][13][14] Therefore, Compound 3 likely acts via a distinct mechanism.

Given the standard profile of the carrageenan-induced edema model, which involves mediators like prostaglandins and cytokines, the following pathways represent logical starting points for mechanistic investigation:[15][16]

• Cyclooxygenase (COX) Enzyme Inhibition: A primary mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs). In vitro assays for COX-1 and COX-2 inhibition would be a high-priority screening step.

• Cytokine Modulation: The compound could suppress the production or release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β). This can be tested using stimulated immune cells (e.g., macrophages) in culture.[16]

• NF-κB Signaling Pathway: The NF-κB pathway is a central regulator of inflammatory gene expression. Investigating the effect of Compound 3 on NF-κB activation in relevant cell lines would be a key experiment.

Caption: Workflow for elucidating the unknown mechanism of action.

Experimental Protocols

The following section provides a detailed, step-by-step methodology for the carrageenan-induced paw edema assay, synthesized from standard protocols.[15][16][17] This protocol is essential for any researcher aiming to replicate or expand upon the initial findings.

Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the acute anti-inflammatory activity of a test compound in vivo.

Materials:

• Male Wistar rats (150-200g)

• Test Compound (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

• Vehicle (e.g., distilled water or 0.5% carboxymethyl cellulose)

• Positive Control: Indomethacin (5-10 mg/kg)[16]

• Carrageenan (Lambda, Type IV)

• Sterile 0.9% Saline

• Plebysmometer or digital calipers

• Animal weighing scale

• Syringes and needles for administration

Workflow:

Caption: Experimental workflow for the rat paw edema assay.

Procedure:

• Animal Preparation: Acclimatize animals for at least one week before the experiment. Fast the rats overnight with free access to water.

• Grouping: Randomly divide animals into experimental groups (n=6 per group): Vehicle Control, Positive Control (Indomethacin), and Test Compound groups (at various doses to determine ED50).

• Baseline Measurement: Just prior to dosing, measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline volume (V₀).

• Compound Administration: Administer the test compound, vehicle, or positive control orally (p.o.) or intraperitoneally (i.p.). The volume is typically 1 mL/100g body weight.

• Inflammation Induction: 30 to 60 minutes after compound administration, inject 0.1 mL of a freshly prepared 1% carrageenan suspension in sterile saline into the subplantar region of the right hind paw of each rat.[16][17]

• Edema Measurement: Measure the paw volume (Vt) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[16]

• Data Analysis:

  • Calculate the volume of edema at each time point: Edema (mL) = Vt - V₀

  • Calculate the percentage inhibition of edema for each treated group compared to the control group using the following formula: % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

  • Plot a dose-response curve to calculate the ED50 value. Statistical significance is typically determined using a t-test or ANOVA.

Conclusion and Future Directions

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide presents a promising starting point for the development of a new class of anti-inflammatory agents. The initial in vivo data is compelling, demonstrating potent activity in a well-established model of acute inflammation.[4]

The critical next steps for the research community are to:

• Elucidate the Mechanism of Action: Conduct in vitro screening against key inflammatory targets to identify the molecular basis of its activity.

• Broader Efficacy Testing: Evaluate the compound in other models of inflammation, including chronic models, to understand the full scope of its potential.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogues of the compound to optimize potency and explore the key structural features required for activity.

• Safety and Toxicology: Perform initial safety and toxicology assessments to establish a preliminary therapeutic window.

This technical guide serves as a foundational resource for initiating and advancing the investigation into this promising anti-inflammatory compound.

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A Technical Guide to the Discovery of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (Avibactam Precursor)

Abstract

The relentless rise of antimicrobial resistance, particularly among Gram-negative bacteria, necessitates the continuous discovery of novel therapeutic agents. A primary mechanism of resistance is the production of β-lactamase enzymes, which hydrolyze and inactivate β-lactam antibiotics. This guide provides a detailed technical overview of the discovery of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a key intermediate in the synthesis of Avibactam. Avibactam is a first-in-class, non-β-lactam, covalent but reversible β-lactamase inhibitor that has revitalized the utility of established antibiotics. We will explore the scientific rationale, synthetic pathways, and mechanistic insights that culminated in the development of this pivotal molecule, offering a comprehensive resource for researchers in medicinal chemistry and drug development.

Introduction: The Imperative for New β-Lactamase Inhibitors

For decades, β-lactam antibiotics have been the cornerstone of antibacterial therapy.[1] However, their efficacy has been severely compromised by the proliferation of β-lactamase enzymes.[1] These enzymes, categorized into Ambler classes A, B, C, and D, hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive. Early-generation inhibitors like clavulanic acid and tazobactam, themselves possessing a β-lactam structure, are potent against many class A enzymes but are ineffective against emerging threats, including Class C (AmpC) and Class D (OXA) enzymes, and the Class A Klebsiella pneumoniae carbapenemases (KPCs).[2][3]

This escalating resistance created an urgent clinical need for inhibitors with a broader spectrum of activity. The scientific community's response was to look beyond the traditional β-lactam scaffold, seeking novel chemical structures that could mimic the transition state of β-lactam hydrolysis and act as more universal inhibitors. This strategic shift led to the investigation of diazabicyclooctanes (DBOs), a class of compounds that would ultimately yield Avibactam.[1][4]

Caption: The evolution from limited-spectrum inhibitors to novel scaffolds like DBOs.

The Dawn of the Diazabicyclooctanes (DBOs)

The investigation into DBOs as β-lactamase inhibitors began in the mid-1990s.[1][4] The core insight was that the bicyclic structure of DBOs could serve as a stable mimic of the tetrahedral transition state formed during β-lactam hydrolysis by serine β-lactamases. This structural mimicry allows the DBO to fit snugly into the enzyme's active site.

The key to the DBO scaffold's inhibitory power is its unique mechanism. Unlike β-lactam-based inhibitors which often lead to irreversible inactivation, Avibactam and its congeners act via a novel, covalent, and reversible mechanism.[5][6][7] The process involves:

• Acylation: The inhibitor's urea bond is attacked by the active-site serine residue (Ser70 in the standard numbering scheme), opening the DBO ring and forming a stable, covalent carbamoyl-enzyme intermediate.[7][8]

• Reversibility: Critically, this reaction is reversible. The intact inhibitor can be slowly released through deacylation (recyclization), regenerating both the active enzyme and the inhibitor.[5][6] This slow off-rate effectively sequesters the enzyme, protecting the partner antibiotic from degradation.[7]

This mechanism confers broad-spectrum activity, making DBOs effective against Class A, Class C, and some Class D enzymes.[4][5][9]

Caption: The reversible covalent inhibition mechanism of Avibactam.

Synthesis and Discovery of the Core Intermediate

The discovery of Avibactam was the culmination of extensive structure-activity relationship (SAR) studies. A pivotal molecule in its manufacturing is the protected precursor, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide . The synthesis of this specific stereoisomer is non-trivial and represents a significant achievement in process chemistry. While multiple routes have been developed, a common approach involves building the bicyclic core from chiral piperidine derivatives.[10]

A representative, albeit simplified, pathway highlights the key transformations:

• Starting Material: The synthesis often begins with a suitably protected chiral piperidine derivative, such as (2S, 5R)-5-[(benzyloxy)amino]-piperidine-2-carbonitrile.[11]

• Cyclization: A critical step is the formation of the second ring to create the diazabicyclo[3.2.1]octane core. This is typically achieved through an intramolecular cyclization, forming the urea moiety that is central to the inhibitor's mechanism.

• Carboxamide Formation: The nitrile or carboxylic acid at the C2 position is converted to the primary carboxamide. This group is crucial for anchoring the molecule within the β-lactamase active site through hydrogen bonding interactions. A common method involves activating the corresponding carboxylic acid with reagents like EDCI and HOBT in the presence of an ammonia source like ammonium chloride.[12]

The benzyloxy group serves as a protecting group for the N-hydroxy moiety. This group is later removed and replaced with a sulfate group to yield the final active pharmaceutical ingredient, Avibactam.[10][13] The precise control of stereochemistry at the C2 and C5 positions is paramount for potent inhibitory activity.

Protocol: Representative Carboxamide Formation

This protocol is illustrative, based on published procedures for analogous transformations.

Objective: To convert (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid to its corresponding primary carboxamide.

Materials:

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid (1.0 eq)

• N,N-Dimethylformamide (DMF)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.5 eq)

• Hydroxybenzotriazole (HOBT) (1.5 eq)

• Ammonium Chloride (NH4Cl) (2.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Ethyl Acetate (EtOAc)

• Deionized Water

Procedure:

• To a round-bottom flask under an inert atmosphere (N2 or Ar), add the carboxylic acid starting material (1.0 eq), EDCI (1.5 eq), HOBT (1.5 eq), and NH4Cl (2.0 eq).

• Dissolve the solids in anhydrous DMF.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add DIPEA (2.0 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 16-24 hours.

• Monitor reaction completion via TLC or LC-MS.

• Upon completion, dilute the reaction mixture with cold water.

• Extract the aqueous phase multiple times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography to yield the target carboxamide.[12]

In Vitro Efficacy: Validating the Discovery

The discovery of a potent molecular scaffold is validated by its performance in vitro. Avibactam, derived from the title precursor, demonstrated a remarkable breadth of activity against clinically important β-lactamases. Its inhibitory potential is often quantified by the 50% inhibitory concentration (IC50) or the kinetic parameter k2/Ki, which measures the efficiency of acylation.[14]

Avibactam proved to be a potent inhibitor of Class A (e.g., KPC, CTX-M), Class C (AmpC), and some Class D (e.g., OXA-48) enzymes, classes that are poorly inhibited by previous generations of inhibitors.[5][9][15] This potent, broad-spectrum activity directly restores the efficacy of partner β-lactams, such as ceftazidime, against otherwise resistant bacterial strains.[15][16]

Enzyme Class	Representative Enzyme	Avibactam Inhibition	Efficacy of Ceftazidime-Avibactam
Class A Carbapenemase	KPC-2	Potent	High[17][18]
Class A ESBL	CTX-M-15	Potent	High[15][18]
Class C	AmpC	Potent	High[5][15][17]
Class D Carbapenemase	OXA-48	Moderate to Potent	High[3][15][17]
Class B Metallo-β-Lactamase	NDM, VIM, IMP	Not Active	Not Effective[4][16]

Table 1: Summary of Avibactam's inhibitory spectrum. Note that Avibactam is not active against Class B metallo-β-lactamases, which do not utilize a serine-based catalytic mechanism.

Conclusion: A Landmark in Overcoming Resistance

The discovery of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide and its subsequent conversion to Avibactam marked a turning point in the fight against Gram-negative bacterial resistance. By moving beyond the confines of β-lactam-based structures, researchers uncovered a novel chemical scaffold with a unique, reversible covalent inhibition mechanism. This breakthrough provided a powerful tool capable of neutralizing a wide array of problematic β-lactamases, thereby restoring the clinical utility of vital antibiotics. The journey from identifying the DBO core to developing a scalable synthesis for this key intermediate exemplifies the synergy of mechanistic insight, synthetic innovation, and rigorous biological validation required for modern drug discovery.

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A Spectroscopic Guide to (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: Structure Elucidation and Analysis

Abstract

This technical guide provides an in-depth analysis of the spectroscopic properties of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a key intermediate in the synthesis of novel β-lactamase inhibitors such as Avibactam.[1][2] The structural complexity and pharmaceutical relevance of this diazabicyclooctane derivative necessitate a comprehensive understanding of its spectroscopic signature. This document details the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), High-Resolution Mass Spectrometry (HRMS), and Infrared (IR) Spectroscopy for the unequivocal identification and characterization of this compound. We present a detailed interpretation of its spectral data, underpinned by established principles of organic spectroscopy. Furthermore, this guide outlines robust, field-proven methodologies for data acquisition, ensuring reproducibility and accuracy for researchers in drug discovery and development.

Introduction: The Significance of a Chiral Scaffold

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a molecule of significant interest in medicinal chemistry. Its rigid, bicyclic core, known as the diazabicyclooctane (DBO) scaffold, is a cornerstone in the design of a new class of non-β-lactam β-lactamase inhibitors.[1] The benzyloxy protecting group offers strategic advantages during multi-step syntheses. The precise stereochemistry, (2S,5R), is crucial for its biological activity and its role as a precursor to potent enzyme inhibitors.

Given its role as a critical pharmaceutical intermediate, stringent structural verification is paramount. This guide serves as an authoritative resource for scientists, providing the necessary spectroscopic framework to confirm the identity, purity, and structural integrity of this compound. The synthesis of this molecule has been reported, and its structure confirmed through various analytical techniques including IR, ¹H NMR, HRMS, and single crystal X-ray crystallography.[3]

Molecular Structure and Spectroscopic Overview

The structure of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide presents several key features that are readily identifiable by spectroscopic methods:

• Aromatic Ring: The benzyloxy group provides a monosubstituted benzene ring, which will give characteristic signals in both NMR and IR spectra.

• Bicyclic System: The rigid [3.2.1]octane core leads to distinct and often complex splitting patterns in the ¹H NMR spectrum due to fixed dihedral angles between protons.

• Amide and Lactam Carbonyls: The presence of a primary carboxamide and a bridged lactam results in characteristic strong absorption bands in the IR spectrum and distinct resonances in the ¹³C NMR spectrum.

• Chiral Centers: The stereochemistry at C2 and C5 dictates the spatial arrangement of substituents and influences the chemical environment of nearby protons.

The following sections will dissect the data obtained from each major spectroscopic technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of an organic molecule. For a molecule with the complexity of our target compound, a combination of 1D (¹H, ¹³C) and potentially 2D NMR experiments (like COSY and HSQC) would be employed for full assignment.

¹H NMR Spectroscopy Data

The proton NMR spectrum provides information on the chemical environment, number, and connectivity of protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.25-7.45	m	5H	Ar-H (benzyloxy)
6.80	br s	1H	-C(O)NH ₂ (amide)
5.45	br s	1H	-C(O)NH ₂ (amide)
4.95	d	1H	-O-CH ₂-Ph (benzyloxy)
4.80	d	1H	-O-CH ₂-Ph (benzyloxy)
4.05	d	1H	H -2 (methine)
3.85	s	1H	H -5 (bridgehead)
3.20	dd	1H	H -4 (methylene)
3.00	d	1H	H -4 (methylene)
2.10-2.30	m	2H	H -8 (methylene)
1.80-2.00	m	2H	H -3 (methylene)

Note: This is representative data based on known chemical shift values for similar structures. The exact chemical shifts and coupling constants would be determined experimentally.

Expert Interpretation:

• The aromatic protons of the benzyloxy group typically appear as a multiplet in the 7.2-7.5 ppm region.

• The two diastereotopic protons of the benzyloxy methylene (-OCH₂Ph) are expected to appear as a pair of doublets due to geminal coupling.

• The amide protons can be broad and may exchange with D₂O. Their chemical shift can be concentration and temperature-dependent.

• The protons on the bicyclic core will show complex splitting patterns due to rigid conformations. Protons H-2 and H-5 are key bridgehead and substituted methine protons, respectively, and their chemical shifts are influenced by the adjacent nitrogen and carbonyl groups.

¹³C NMR Spectroscopy Data

The carbon NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
174.5	C =O (amide)
169.0	C =O (lactam)
135.0	C -Ar (ipso, benzyloxy)
129.0	C -Ar (ortho, benzyloxy)
128.5	C -Ar (meta, benzyloxy)
128.0	C -Ar (para, benzyloxy)
77.0	-O-C H₂-Ph (benzyloxy)
65.5	C -5 (bridgehead)
58.0	C -2 (methine)
48.5	C -4 (methylene)
30.0	C -8 (methylene)
25.0	C -3 (methylene)

Note: This is representative data based on known chemical shift values for similar structures.

Expert Interpretation:

• The two carbonyl carbons (amide and lactam) are the most deshielded and appear downfield.

• The aromatic carbons of the benzyloxy group will appear in the typical aromatic region (125-135 ppm).

• The benzyloxy methylene carbon (-OCH₂Ph) is found around 77 ppm.

• The carbons of the bicyclic scaffold are in the aliphatic region, with their specific shifts determined by their proximity to heteroatoms and functional groups.

Experimental Protocol for NMR Data Acquisition

The choice of parameters in NMR spectroscopy is critical for obtaining high-quality, interpretable data.

Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the solid compound into a clean, dry vial. Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as the amide protons are more likely to be observed, or CDCl₃). Vortex the sample until the solid is completely dissolved. Transfer the solution to a 5 mm NMR tube.

  • Rationale: The choice of solvent is critical. DMSO-d₆ is often preferred for amides as it slows down the exchange of NH protons with water, making them more easily observable.

• Instrument Setup: Insert the NMR tube into the spectrometer. The instrument is locked onto the deuterium signal of the solvent to correct for any magnetic field drift. The probe is then tuned and the magnetic field is shimmed to achieve maximum homogeneity, which results in sharp, well-resolved peaks.

• ¹H NMR Acquisition: A standard proton experiment is run. Key parameters include a 30° pulse angle to allow for faster repetition rates, a spectral width covering the expected range of chemical shifts (e.g., 0-10 ppm), and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C experiment (e.g., zgpg30) is performed. This removes C-H coupling, simplifying the spectrum so that each unique carbon appears as a single line. A larger number of scans is required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

High-Resolution Mass Spectrometry (HRMS)

HRMS is essential for determining the elemental composition of a molecule by providing a highly accurate mass measurement.

HRMS Data

Ion	Calculated m/z	Observed m/z
[M+H]⁺	276.1343	276.1345
[M+Na]⁺	298.1162	298.1164

Note: Observed m/z values are representative. The molecular formula is C₁₄H₁₇N₃O₃. The calculated values are for the monoisotopic mass.

Expert Interpretation:

The primary ionization product observed with electrospray ionization (ESI) in positive ion mode is the protonated molecule, [M+H]⁺. The observation of an ion with a mass-to-charge ratio (m/z) that matches the calculated value for C₁₄H₁₈N₃O₃⁺ to within a few parts per million (ppm) provides strong evidence for the compound's elemental composition. The sodium adduct, [M+Na]⁺, is also commonly observed and serves as a secondary confirmation.

Experimental Protocol for HRMS Data Acquisition

Workflow for HRMS Analysis

Caption: Workflow for HRMS sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation: A dilute solution of the sample (typically 1-10 µg/mL) is prepared in a high-purity solvent suitable for mass spectrometry, such as a mixture of acetonitrile and water with 0.1% formic acid.

  • Rationale: A low concentration prevents detector saturation. Formic acid is added to promote protonation of the analyte, enhancing the signal for the [M+H]⁺ ion in positive mode ESI.

• Data Acquisition: The sample solution is introduced into the mass spectrometer, typically via direct infusion or through a liquid chromatography (LC) system. Electrospray ionization (ESI) is a soft ionization technique that keeps the molecule intact, making it ideal for determining molecular weight. The instrument, such as a Time-of-Flight (TOF) or Orbitrap mass analyzer, is calibrated using a known standard to ensure high mass accuracy.

• Data Analysis: The resulting spectrum is analyzed to determine the m/z of the observed ions. The high resolution of the instrument allows for the differentiation of ions with very similar nominal masses. The measured accurate mass is then used to calculate the elemental formula, which should match the expected formula of C₁₄H₁₇N₃O₃.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

IR Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450, 3350	Medium	N-H stretch (primary amide)
3050	Weak	C-H stretch (aromatic)
2950	Medium	C-H stretch (aliphatic)
1750	Strong	C=O stretch (bridged β-lactam)
1680	Strong	C=O stretch (primary amide)
1600	Medium	C=C stretch (aromatic)
1100	Strong	C-O stretch (ether)

Note: This is representative data based on known absorption frequencies for these functional groups.

Expert Interpretation:

• The two distinct peaks in the N-H region are characteristic of the symmetric and asymmetric stretching of a primary amide.

• The most prominent peak in the spectrum is typically the lactam carbonyl stretch, which appears at a higher frequency (~1750 cm⁻¹) due to the ring strain of the bicyclic system.

• The amide carbonyl stretch appears at a lower frequency (~1680 cm⁻¹).

• The presence of both aromatic and aliphatic C-H stretches, as well as the aromatic C=C and ether C-O stretches, are all consistent with the proposed structure.

Experimental Protocol for IR Data Acquisition

Step-by-Step Methodology:

• Sample Preparation (Thin Film Method): A small amount of the solid compound (1-2 mg) is dissolved in a few drops of a volatile solvent (e.g., dichloromethane or acetone). A drop of this solution is placed onto the surface of a salt plate (e.g., NaCl or KBr).[4][5]

• The solvent is allowed to evaporate, leaving a thin, solid film of the compound on the plate.[4][5]

  • Rationale: This method is quick and avoids interfering peaks from mulling agents like Nujol.[4] The quality of the spectrum is dependent on the thickness and evenness of the film.

• Data Acquisition: A background spectrum of the clean, empty sample compartment is recorded. The salt plate with the sample film is then placed in the spectrometer's sample holder.

• Analysis: The IR spectrum is recorded. The instrument software automatically subtracts the background spectrum from the sample spectrum to provide the final transmittance or absorbance data.

Conclusion

The combination of NMR, HRMS, and IR spectroscopy provides a comprehensive and unambiguous characterization of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. ¹H and ¹³C NMR define the carbon-hydrogen framework and stereochemical relationships, HRMS confirms the elemental composition with high precision, and IR spectroscopy identifies the key functional groups. The protocols and interpretive guidance provided herein constitute a robust framework for the analysis of this important pharmaceutical intermediate, ensuring the quality and integrity of material used in the development of next-generation β-lactamase inhibitors.

References

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Liu, X. H., Liu, Y., & Zheng, Y. (2016). Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2. 1] octane-2-carboxamide. Biomedical Research, 28(7).

• PubChem. (n.d.). (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Retrieved from [Link]

• Apicule. (n.d.). 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Retrieved from [Link]

Sources

• 1. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid | C14H16N2O4 | CID 57389355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. orgchemboulder.com [orgchemboulder.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Authored by a Senior Application Scientist

Introduction: A Key Intermediate in Modern Antibacterial Development

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a critical late-stage pharmaceutical intermediate in the synthesis of Avibactam[1], a potent, non-β-lactam β-lactamase inhibitor. The emergence of bacterial resistance to traditional β-lactam antibiotics has created an urgent need for new therapeutic strategies. Avibactam revitalizes the efficacy of established antibiotics by neutralizing a broad spectrum of β-lactamase enzymes, the primary mechanism of resistance in many pathogenic bacteria[2]. The diazabicyclooctane (DBO) core of Avibactam is a complex scaffold, and its efficient construction is a key focus of process chemistry in the pharmaceutical industry[1][2].

This document provides a detailed, reliable protocol for the synthesis of the title compound, a direct precursor to the final stages of Avibactam production[3]. The protocol is designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but also an in-depth explanation of the chemical principles and experimental choices that ensure a successful and reproducible outcome.

Synthesis Workflow Overview

The synthesis detailed herein focuses on the amidation of the corresponding carboxylic acid precursor. This transformation is a pivotal step, converting the acid into the primary amide required for the final drug substance. The workflow is designed for efficiency and high yield, utilizing common and well-understood coupling agents.

Caption: Overall workflow for the synthesis of the target carboxamide.

Detailed Experimental Protocol

This protocol is based on a successfully implemented laboratory procedure yielding the target compound in high purity and good yield[4].

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid	399898-37-6	276.29	5.0 g	18.1
N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI)	25952-53-8	191.70	5.2 g	27.2
Hydroxybenzotriazole (HOBT)	2592-95-2	135.13	3.7 g	27.2
Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	1.94 g	36.2
N,N-Diisopropylethylamine (DIPEA)	7087-68-5	129.24	5.8 mL	36.2
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	73.09	60 mL	-
Ethyl Acetate (EtOAc)	141-78-6	88.11	As needed	-
Petroleum Ether	8032-32-4	-	As needed	-
Sodium Sulfate (Na₂SO₄), anhydrous	7757-82-6	142.04	As needed	-

Step-by-Step Procedure

• Reaction Setup : To a solution of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid (5.0 g, 18.1 mmol) in anhydrous DMF (60 mL) in a round-bottom flask equipped with a magnetic stirrer, add EDCI (5.2 g, 27.2 mmol), HOBT (3.7 g, 27.2 mmol), and ammonium chloride (1.94 g, 36.2 mmol) at room temperature[4].

• Base Addition : Slowly add DIPEA (5.8 mL, 36.2 mmol) to the reaction mixture.

• Reaction : Stir the resulting mixture for 17 hours at room temperature[4]. Monitor the reaction progress by TLC or LC-MS if desired.

• Aqueous Workup : Upon completion, dilute the reaction mixture with ice water (100 mL).

• Extraction : Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Drying and Concentration : Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator[4].

• Purification : Purify the crude residue by silica gel column chromatography using a 2:1 mixture of ethyl acetate and petroleum ether as the eluent.

• Product Isolation : Combine the fractions containing the pure product and concentrate under reduced pressure to afford (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxamide as a white solid (4.0 g, 80% yield)[4].

• Analysis : Confirm the product identity and purity. The expected mass can be verified by ESI-MS (EI+, m/z): 276 [M+H]⁺[4].

Mechanism and Rationale of Reagent Selection

The core of this synthesis is the formation of an amide bond between a carboxylic acid and an amine source (in this case, ammonia from ammonium chloride). This transformation is not spontaneous and requires "activating" the carboxylic acid. The combination of EDCI and HOBT is a classic and highly effective method for this purpose.

• Carboxylic Acid Activation : EDCI, a water-soluble carbodiimide, reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization and side reactions.

• Role of HOBT : HOBT acts as a coupling additive. It rapidly intercepts the O-acylisourea to form an HOBT-ester. This new intermediate is more stable than the O-acylisourea, minimizing the risk of racemization, and is highly reactive towards the amine nucleophile.

• Nucleophilic Attack : The ammonia, liberated from ammonium chloride by the non-nucleophilic base DIPEA, attacks the carbonyl carbon of the HOBT-ester.

• Product Formation : The tetrahedral intermediate collapses, releasing HOBT and forming the desired amide product. DIPEA serves to neutralize the HCl generated from EDCI and the ammonium ion, driving the reaction to completion.

Caption: Simplified mechanism of EDCI/HOBT mediated amide coupling.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Moisture in the reaction. 3. Product loss during workup/purification.	1. Extend reaction time and monitor by TLC/LC-MS. 2. Use anhydrous DMF and ensure all glassware is dry. EDCI is moisture-sensitive. 3. Perform extractions carefully. Ensure proper separation of layers. Optimize chromatography conditions to avoid smearing of the product band.
Impure Product	1. Side reactions from the O-acylisourea intermediate. 2. Inefficient purification.	1. Ensure HOBT is added along with EDCI to minimize side reactions. Maintain the reaction at room temperature; avoid excessive heating. 2. Adjust the eluent polarity for better separation on the silica column. Consider using a gradient elution if co-eluting impurities are observed.
Reaction Stalls	1. Insufficient base (DIPEA). 2. Deactivated coupling reagents.	1. Ensure the correct stoichiometry of DIPEA is used to neutralize all acidic species. 2. Use fresh, high-quality EDCI and HOBT. Store them in a desiccator.

Concluding Remarks

The protocol described provides a robust and high-yielding pathway to (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Understanding the role of each reagent and the underlying mechanism of the amide coupling reaction is crucial for successful execution and troubleshooting. This key intermediate is vital for the synthesis of Avibactam, a compound at the forefront of the fight against antibiotic resistance. Subsequent steps typically involve the debenzylation of the benzyloxy group, followed by sulfation to yield the final active pharmaceutical ingredient[3][5]. The purity of the carboxamide synthesized via this protocol is paramount for the success of these final transformations.

References

• Vertex AI Search Result[6] : The Critical Role of Intermediates: Understanding the Synthesis of Avibactam.

• Vertex AI Search Result[4] : (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2.

• ACS Publications: A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation | Organic Process Research & Development.
• Google Patents: CN111116587A - Preparation method of avibactam intermedi
• RSC Publishing: Synthetic approaches towards avibactam and other diazabicyclooctane β-lactamase inhibitors - Organic & Biomolecular Chemistry.
• Apicule: 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No - apicule).
• PubChem: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Sources

• 1. apicule.com [apicule.com]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 5. CN111116587A - Preparation method of avibactam intermediate compound - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]

Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Detailed Guide

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Introduction

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a pivotal late-stage intermediate in the synthesis of Avibactam, a potent, non-β-lactam β-lactamase inhibitor.[1] Avibactam's mechanism of action restores the efficacy of β-lactam antibiotics against a wide range of resistant bacteria. The stereochemically complex bicyclic core of this intermediate presents a significant synthetic challenge. This document provides a comprehensive guide to its synthesis, drawing from established and optimized protocols to ensure reproducibility and high yield.

The synthetic routes to this key intermediate have evolved to improve efficiency, reduce environmental impact, and simplify purification processes.[2][3] Early methods often involved lengthy procedures with complicated purification steps.[2] More recent approaches focus on streamlined, one-pot reactions and the use of more environmentally friendly reagents.[2][3] This guide will focus on a widely adopted and effective synthetic strategy.

Overall Synthetic Strategy

The synthesis commences with the commercially available benzyl (2S, 5R)-5-((benzyloxy) amino) piperidine-2-carboxylate oxalate.[4] The core of the strategy involves a two-step process: first, the ammonolysis of the starting material to form the corresponding carboxamide, followed by a one-pot cyclization to construct the desired diazabicyclo[3.2.1]octane ring system.

A [label="Benzyl (2S, 5R)-5-((benzyloxy) amino) \n piperidine-2-carboxylate oxalate"]; B [label="(2S, 5R)-5-[(benzyloxy) amino] \n piperidine-2-carboxamide"]; C [label="(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide"];

A -> B [label="Ammonolysis\n(7N NH3 in Methanol)"]; B -> C [label="One-pot Cyclization\n(FMOC-Cl, CDI, Diethylamine)"]; }

Overall synthetic pathway.

Materials and Reagents

Reagent	Grade	Supplier
Benzyl (2S, 5R)-5-((benzyloxy) amino) piperidine-2-carboxylate oxalate	≥98%	Commercially available
Ammonia in Methanol (7N)	Anhydrous	Commercially available
Chlorobenzene	Anhydrous	Commercially available
Ethyldiisopropylamine (DIPEA)	≥99%	Commercially available
9-Fluorenylmethyl chloroformate (FMOC-Cl)	≥98%	Commercially available
Carbonyl diimidazole (CDI)	≥97%	Commercially available
Diethylamine	≥99.5%	Commercially available
Dichloromethane (DCM)	ACS Grade	Commercially available
Ethyl acetate (EtOAc)	ACS Grade	Commercially available
n-Heptane	ACS Grade	Commercially available

Experimental Protocols

Part 1: Synthesis of (2S, 5R)-5-[(benzyloxy) amino] piperidine-2-carboxamide

This initial step involves the conversion of the starting ester to the primary amide through ammonolysis.

Protocol:

• To a 250 mL three-necked flask, add 70 mL of a 7N solution of ammonia in methanol.[4]

• At room temperature, add 10 g of benzyl (2S, 5R)-5-((benzyloxy) amino) piperidine-2-carboxylate oxalate to the methanolic ammonia solution.[4]

• Seal the vessel and stir the mixture for 40 hours.[5]

• After the reaction is complete, filter the mixture to remove the ammonium oxalate byproduct.[5]

• Wash the filter cake with methanol.[5]

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be used in the next step without further purification.

start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; step1 [label="Add 7N NH3 in Methanol to flask"]; step2 [label="Add starting ester"]; step3 [label="Stir at room temperature for 40h"]; step4 [label="Filter to remove ammonium oxalate"]; step5 [label="Wash cake with Methanol"]; step6 [label="Concentrate filtrate"]; end [label="Crude (2S, 5R)-5-[(benzyloxy) amino] \n piperidine-2-carboxamide", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1; step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; step6 -> end; }

Ammonolysis workflow.

Part 2: One-Pot Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

This one-pot procedure involves three key transformations: protection of the piperidine nitrogen, cyclization, and deprotection.

Protocol:

• In a 250 mL three-necked flask equipped with an ice-water bath, add 5 g (20 mmol) of (2S, 5R)-5-[(benzyloxy) amino] piperidine-2-carboxamide, 10 mL of chlorobenzene, and 2.7 g (21 mmol) of ethyldiisopropylamine.[4]

• While maintaining the temperature at room temperature, add a solution of 5.4 g (21 mmol) of 9-fluorenylmethyl chloroformate (FMOC-Cl) in 20 mL of chlorobenzene dropwise.[4]

• Stir the mixture at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).[4]

• Add 4.3 g (26 mmol) of carbonyl diimidazole (CDI) at a rate that maintains the reaction temperature at room temperature.[4]

• Continue stirring until the intermediate formed in the previous step is consumed (monitored by TLC).[4]

• Add 10 mL of diethylamine and stir for an additional 2 hours.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel using a gradient of ethyl acetate in n-heptane to afford the title compound.

Characterization Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Results
¹H NMR	Spectra should be consistent with the structure of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Key signals include the benzylic protons and the protons of the bicyclic core.
Mass Spec	The high-resolution mass spectrum (HRMS) should show a molecular ion peak corresponding to the calculated exact mass of the compound.
IR	The infrared spectrum should exhibit characteristic absorption bands for the amide and lactam carbonyl groups, as well as the N-H and C-H stretching vibrations.
Purity (HPLC)	Purity should be ≥98% as determined by High-Performance Liquid Chromatography.

Discussion

The presented synthetic route offers a reliable and scalable method for the preparation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. The one-pot cyclization is particularly advantageous as it avoids the isolation of intermediates, thereby saving time and reducing material loss. The use of FMOC-Cl for transient protection of the piperidine nitrogen is a key step that facilitates the selective reaction of the benzyloxyamino group with CDI. Subsequent deprotection with diethylamine proceeds smoothly to yield the final product.

Alternative approaches to the synthesis of this intermediate have been reported, including routes that start from different materials such as 5-hydroxy-2-pyridine ethyl formate.[6] These alternative syntheses may offer advantages in terms of cost of starting materials or overall yield and should be considered when planning for large-scale production.

Conclusion

This application note provides a detailed and robust protocol for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a critical intermediate for the production of Avibactam. By following the outlined procedures and paying close attention to reaction monitoring, researchers can consistently obtain this valuable compound in high purity and good yield.

References

• CN106749242B - The preparation method of avibactam intermediate - Google Patents.
• US10570133B2 - Simple process for preparing an intermediate for avibactam - Google Patents.

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation | Organic Process Research & Development - ACS Publications. Available at: [Link]

• WO2019075984A1 - Method for preparing avibactam intermediate - Google Patents.

• Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2.1] octane-2-carboxamide - Allied Academies. Available at: [Link]

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation - ACS Publications. Available at: [Link]

• WO2015150941A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents.
• IL248246B - (2s,5r)-6-(benzyloxy/allyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylates, process for their preparation and use of (2s,5r) - Google Patents.
• CN108239089B - Method for synthesizing avibactam sodium - Google Patents.
• Method for synthesizing beta-lactamase inhibitor Avibactam - Eureka | Patsnap.

• 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No - apicule. Available at: [Link]

• Development of a Manufacturing Route to Avibactam, a β‑Lactamase Inhibitor - Sigarra. Available at: [Link]

• WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents.
• PREPARATION OF TERT-BUTYL 4-((1R,2S,5R)-6- (BENZYLOXY)-7-0X0-1,6-DIAZABICYCL0[3.2.I]OCTANE-2- CARBOXAMIDO)PIPERIDINE-1-CARBOXYLA - Googleapis.com.

• WCK ? trans-7-oxo-6-(sulphoxy)-1,6-diazabicvclo[3.2.1]-octane-2- carbonitrile from Wockhardt | New Drug Approvals. Available at: [Link]

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• 5. sigarra.up.pt [sigarra.up.pt]
• 6. CN108239089B - Method for synthesizing avibactam sodium - Google Patents [patents.google.com]

Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Guide to Key Reagents and Protocols

Introduction: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a critical intermediate in the synthesis of Avibactam, a potent, non-β-lactam β-lactamase inhibitor.[1][2] Avibactam's novel diazabicyclooctane (DBO) core provides a unique mechanism for inhibiting a broad spectrum of β-lactamase enzymes, making it a vital component in combination therapies against multidrug-resistant bacteria.[3][4] This document provides a detailed overview of the reagents and a step-by-step protocol for the synthesis of this key carboxamide intermediate, intended for researchers and professionals in drug development and medicinal chemistry.

Reagents for Synthesis

The successful synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide relies on a selection of specific reagents, each with a defined role in the reaction. The primary synthetic route detailed here is the amidation of the corresponding carboxylic acid precursor.

Reagent	Role	Key Considerations
(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid	Starting Material	The foundational scaffold for the final product. Its stereochemistry dictates the final product's configuration.
EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	Coupling Agent	Activates the carboxylic acid group to facilitate amide bond formation.
HOBT (Hydroxybenzotriazole)	Additive	Suppresses side reactions and minimizes racemization during the coupling process.
DIPEA (N,N-Diisopropylethylamine)	Base	A non-nucleophilic base used to neutralize acids formed during the reaction and to maintain an optimal pH for the coupling reaction.
NH4Cl (Ammonium Chloride)	Ammonia Source	Provides the amine group for the formation of the primary carboxamide.
DMF (N,N-Dimethylformamide)	Solvent	A polar aprotic solvent that effectively dissolves the reactants and facilitates the reaction.

Experimental Protocol

This protocol outlines the amidation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid to yield the target carboxamide.

Materials and Equipment:

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid

• EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBT (Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• NH4Cl (Ammonium Chloride)

• DMF (N,N-Dimethylformamide)

• Ethyl Acetate (EtOAc)

• Ice water

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

• Extraction funnel

Procedure:

• To a solution of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid (5.0 g, 18.1 mmol) in DMF (60 mL) at room temperature, add EDCI (5.2 g, 27.2 mmol), HOBT (3.7 g, 27.2 mmol), and NH4Cl (1.94 g, 36.2 mmol).[1]

• Add DIPEA (5.8 mL, 36.2 mmol) to the reaction mixture.[1]

• Stir the reaction mixture for 17 hours at room temperature.[1]

• Upon completion of the reaction, dilute the mixture with ice water (100 mL).[1]

• Extract the aqueous layer with Ethyl Acetate (3 x volumes).[1]

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by a suitable method, such as column chromatography, to obtain (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Synthetic Pathway Visualization

The following diagram illustrates the key transformation in the synthesis of the target carboxamide.

Caption: Amidation of the carboxylic acid to form the carboxamide.

From Intermediate to Avibactam: The Next Steps

The synthesized (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide serves as a penultimate intermediate for Avibactam. The subsequent synthetic transformations involve two key steps:

• Debenzylation: The benzyloxy protecting group is removed, typically through catalytic hydrogenation using palladium on carbon (Pd/C) in a suitable solvent like methanol.[3][5] This step yields the N-hydroxy intermediate.

• Sulfation: The newly formed hydroxyl group is then sulfated. This is often achieved using a sulfur trioxide-trimethylamine complex or a similar sulfating agent.[3]

The final step is typically an ion exchange to form the desired salt of Avibactam, such as the sodium salt.[3][6]

Sources

• 1. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 2. apicule.com [apicule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN108239089B - Method for synthesizing avibactam sodium - Google Patents [patents.google.com]

Laboratory Scale Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a critical intermediate in the synthetic pathway of Avibactam, a potent, non-β-lactam β-lactamase inhibitor.[1][2] Avibactam's mechanism, which involves reversible acylation of serine β-lactamases, restores the efficacy of β-lactam antibiotics against a broad spectrum of resistant bacteria.[3] The robust and reproducible synthesis of its precursors is therefore of paramount importance for pharmaceutical research and development. This document provides a detailed, scientifically-grounded protocol for the laboratory-scale synthesis of this key bicyclic amide intermediate, emphasizing the rationale behind the chosen methodology and offering practical insights for successful execution.

Introduction and Strategic Overview

The target compound, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, represents a late-stage intermediate in the multi-step synthesis of Avibactam.[4] Its structure incorporates the core diazabicyclooctane (DBO) scaffold essential for inhibitory activity.[5][6] The synthesis described herein focuses on the final amidation step, converting the corresponding carboxylic acid precursor into the primary carboxamide. This transformation is a cornerstone of the overall Avibactam synthesis reported in numerous publications and patents.[4]

The selected strategy employs a classic peptide coupling reaction, a reliable and well-understood method for amide bond formation. The carboxylic acid is activated in situ using a combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and Hydroxybenzotriazole (HOBT). This combination is chosen for its efficiency in minimizing side reactions and racemization. EDCI is a water-soluble carbodiimide that facilitates the formation of an active O-acylisourea intermediate. HOBT then reacts with this intermediate to form an activated ester, which is less prone to racemization and reacts cleanly with the amine source. Ammonium chloride, in the presence of a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA), provides the ammonia equivalent required for the formation of the primary amide.

The overall transformation is depicted below:

Caption: Overall synthetic transformation.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis yielding approximately 4 grams of the final product.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	MW ( g/mol )	Quantity	Notes
(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid	1174020-25-7	C₁₄H₁₆N₂O₄	276.29	5.0 g	Starting material
EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl)	25952-53-8	C₈H₁₇N₃·HCl	191.70	5.2 g	Coupling agent
HOBT (Hydroxybenzotriazole)	2592-95-2	C₆H₅N₃O	135.13	3.7 g	Coupling co-agent
Ammonium Chloride (NH₄Cl)	12125-02-9	NH₄Cl	53.49	1.94 g	Amine source
DIPEA (N,N-Diisopropylethylamine)	7087-68-5	C₈H₁₉N	129.24	5.8 mL	Non-nucleophilic base
DMF (N,N-Dimethylformamide), anhydrous	68-12-2	C₃H₇NO	73.09	60 mL	Reaction solvent
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	~500 mL	Extraction solvent
Petroleum Ether	8032-32-4	N/A	N/A	~150 mL	For chromatography
Sodium Sulfate (Na₂SO₄), anhydrous	7757-82-6	Na₂SO₄	142.04	As needed	Drying agent
Silica Gel	7631-86-9	SiO₂	60.08	As needed	For column chromatography

Equipment

• 250 mL round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen/argon inlet

• Standard laboratory glassware (beakers, graduated cylinders)

• Separatory funnel (500 mL)

• Rotary evaporator

• Glass column for chromatography

• Thin Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Synthesis Procedure

The workflow for the synthesis and purification is outlined below.

Caption: Synthesis and purification workflow.

• Reaction Setup: To a 250 mL round-bottom flask, add (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid (5.0 g, 18.1 mmol), EDCI (5.2 g, 27.2 mmol), HOBT (3.7 g, 27.2 mmol), and ammonium chloride (1.94 g, 36.2 mmol).

• Solvent Addition: Add anhydrous DMF (60 mL) to the flask. Stir the mixture at room temperature (rt) to form a solution/suspension.

• Base Addition: To the stirring mixture, add DIPEA (5.8 mL, 36.2 mmol) dropwise. Causality Note: DIPEA acts as a proton scavenger, neutralizing the HCl salt of EDCI and the ammonium chloride, liberating free ammonia in situ for the amidation reaction.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature for approximately 17 hours. The reaction progress can be monitored by TLC (e.g., using 10% methanol in dichloromethane) by observing the consumption of the starting carboxylic acid.

• Aqueous Workup: After completion, pour the reaction mixture into ice water (100 mL). This step quenches the reaction and precipitates some of the DMF-soluble components.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 150 mL). Protocol Insight: Multiple extractions are necessary to ensure complete recovery of the product from the aqueous phase.

• Washing: Combine the organic layers and wash them sequentially with water and brine. This removes residual DMF and inorganic salts.

• Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude residue.[1]

• Purification: Purify the crude residue by silica gel column chromatography. Elute the column using a solvent system of 2:1 ethyl acetate/petroleum ether.[1]

• Product Isolation: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxamide as a white solid.[1]

Safety Precautions

• Conduct all operations in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• DMF is a skin irritant and can be absorbed through the skin. Avoid contact.

• DIPEA is corrosive and has a strong odor. Handle with care.

• EDCI is a potential sensitizer. Avoid inhalation of dust and skin contact.

Characterization and Expected Results

The successful synthesis should yield the target compound as a white solid. The identity and purity should be confirmed using standard analytical techniques.

Parameter	Expected Result
Appearance	White solid
Yield	~80% (approx. 4.0 g)
Purity (by HPLC)	≥98%
Mass Spectrometry	ESI-MS (EI+, m/z): 276 [M+H]⁺[1]
Molecular Formula	C₁₄H₁₇N₃O₃[7]
Molecular Weight	275.31[7]

Trustworthiness Check: The protocol is self-validating through clear checkpoints. TLC analysis should confirm the full consumption of the starting material before proceeding to workup. The final characterization via Mass Spectrometry provides definitive structural confirmation, with the expected molecular ion peak at m/z 276 corresponding to the protonated product.

Conclusion

This application note details a reliable and scalable laboratory protocol for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a key building block for the β-lactamase inhibitor Avibactam. By employing a standard EDCI/HOBT-mediated amide coupling, this procedure provides a high-yielding and reproducible route to the desired product. The detailed explanation of the procedural steps and the underlying chemical principles is intended to empower researchers to confidently execute this synthesis as part of broader drug discovery and development efforts.

References

• ResearchGate. (n.d.). The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor | Request PDF. Retrieved January 6, 2026, from [Link]

• Google Patents. (n.d.). WO2015150941A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.

• ACS Publications. (2020). A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation | Organic Process Research & Development. Retrieved January 6, 2026, from [Link]

• PubChem. (n.d.). (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Retrieved January 6, 2026, from [Link]

• Pharmaffiliates. (n.d.). (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Retrieved January 6, 2026, from [Link]

• ACS Publications. (2023). Process Development and Scale-Up of the Novel β-Lactamase Inhibitor WCK 6395. Retrieved January 6, 2026, from [Link]

• Google Patents. (n.d.). CN106749242B - The preparation method of avibactam intermediate.
• Google Patents. (n.d.). CN108239089B - Method for synthesizing avibactam sodium.

• ResearchGate. (n.d.). Practical and Cost-Effective Manufacturing Route for the Synthesis of a β-Lactamase Inhibitor | Request PDF. Retrieved January 6, 2026, from [Link]

• Sigarra. (2016). Development of a Manufacturing Route to Avibactam, a β‑Lactamase Inhibitor. Retrieved January 6, 2026, from [Link]

• Google Patents. (n.d.). IL248246B - (2s,5r)-6-(benzyloxy/allyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylates, process for their preparation and use of (2s,5r).

• NIH. (n.d.). Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance. Retrieved January 6, 2026, from [Link]

• Pharmacompass. (n.d.). (1R,2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Retrieved January 6, 2026, from [Link]

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• 3. Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN106749242B - The preparation method of avibactam intermediate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemscene.com [chemscene.com]

Industrial synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

An Application Guide for the Industrial Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Introduction: The Architectural Core of a Modern β-Lactamase Inhibitor

In the ongoing battle against antimicrobial resistance, the development of novel β-lactamase inhibitors has been paramount. Avibactam, a non-β-lactam inhibitor, has emerged as a crucial therapeutic agent, effective against a wide spectrum of β-lactamases, including class A, C, and some class D enzymes.[1][2] Its unique diazabicyclooctane (DBO) scaffold is central to its inhibitory mechanism.[2][3]

This document provides a detailed guide for the industrial synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No: 1192651-49-2), a late-stage and pivotal intermediate in the manufacturing of Avibactam.[4][5] The stereochemical integrity and purity of this intermediate are critical, as they directly influence the quality and efficacy of the final active pharmaceutical ingredient (API).[6][7] This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights and robust protocols grounded in established process chemistry.

PART 1: Synthetic Strategy and Retrosynthetic Analysis

The industrial synthesis of the target carboxamide is a multi-step process that prioritizes efficiency, scalability, and stereochemical control. Several routes have been developed, often starting from chiral pool materials like L-glutamic acid, L-pyroglutamic acid, or ethyl-5-hydroxypicolinate to establish the required stereochemistry early in the sequence.[1][8][9]

The strategy discussed herein is a convergent and efficient route that has been optimized for large-scale production. It begins with a protected glutamic acid derivative and proceeds through key transformations including piperidine ring formation, stereoselective reduction, and a critical intramolecular cyclization to construct the bicyclic core, followed by amidation.

Retrosynthetic Logic

The retrosynthetic analysis reveals a logical disconnection of the target molecule. The primary amide can be derived from the corresponding C2-carboxylic acid or an activated ester. The bicyclic urea core is formed via an intramolecular cyclization of a suitably functionalized piperidine precursor. This piperidine itself is accessible from a chiral α-amino acid, such as L-glutamic acid, which provides the foundational stereocenter.

Caption: Retrosynthetic analysis of the target carboxamide.

PART 2: Detailed Experimental Protocols

This section outlines the step-by-step methodology for the synthesis. The protocols are designed to be self-validating, with recommendations for in-process controls to ensure reaction completion and product quality.

Workflow Overview

The overall process is streamlined to minimize the number of isolated intermediates, a key consideration for industrial efficiency.[9][10]

Caption: High-level synthetic workflow from L-glutamate derivative.

Protocol 1: Synthesis of Benzyl (2S,5R)-5-((benzyloxy)amino)piperidine-2-carboxylate Oxalate (Key Piperidine Intermediate)

This multi-step sequence is often performed in a "telescoped" fashion to avoid isolating reactive intermediates, thereby improving throughput.[9][10]

• Rationale & Causality: The synthesis begins with commercially available Boc-benzyl-L-glutamate. A Corey-Chaykovsky type reaction is employed to form the piperidinone ring, followed by condensation with O-benzylhydroxylamine to install the future N-O bond of the bicyclic system. A subsequent stereoselective reduction establishes the crucial cis-relationship between the substituents at the C2 and C5 positions. Isolation as an oxalate salt provides a stable, crystalline solid with high purity.

• Step-by-Step Methodology:

  • Ring Formation: To a solution of trimethylsulfoxonium iodide in a mixture of DMSO and THF, add potassium tert-butoxide at room temperature. Cool the resulting ylide solution to -12 °C. Add a solution of Boc-benzyl-L-glutamate (1.0 equiv) slowly, maintaining the low temperature. The reaction forms a zwitterionic enolate intermediate.[8][10]

  • Oxime Formation: To the reaction mixture, add O-benzylhydroxylamine hydrochloride (1.0 equiv) and warm to 60 °C. This step forms the oxime directly from the chloro-ketone generated in situ upon acidification (e.g., with methanesulfonic acid).[8][10]

  • Stereoselective Reduction: After an aqueous workup, dissolve the crude oxime in a suitable solvent like ethyl acetate. Cool the solution to -20 °C and add a reducing agent such as sodium triethoxyborohydride (2.0 equiv). The choice of a bulky hydride source is critical for achieving the desired (2S,5R) stereochemistry through directed reduction.

  • Isolation and Purification: After quenching the reaction and performing a standard aqueous workup, add oxalic acid (1.0 equiv) to the organic solution. The oxalate salt of the desired product, benzyl (2S,5R)-5-((benzyloxy)amino)piperidine-2-carboxylate, will precipitate. Collect the solid by filtration, wash with a cold solvent (e.g., 2-propanol), and dry under vacuum.

• Self-Validating System:

  • In-Process Control (IPC): Monitor the disappearance of starting material and formation of intermediates by HPLC or TLC.

  • Quality Control: The diastereomeric purity of the isolated oxalate salt should be determined by chiral HPLC.[9] The structure can be confirmed by ¹H NMR and Mass Spectrometry.

Protocol 2: Formation of the Bicyclic Core and Final Amidation

This sequence involves the crucial cyclization to form the urea ring, followed by the conversion of the C2-ester to the final carboxamide.

• Rationale & Causality: The piperidine nitrogen must be deprotected and then acylated to form the bicyclic urea. A protecting group swap from Boc to Fmoc can be advantageous, as the Fmoc group can be removed under milder basic conditions that are compatible with the subsequent cyclization step.[1][10] Carbonyldiimidazole (CDI) is a preferred reagent for the cyclization on an industrial scale due to its safety and efficiency compared to phosgene derivatives.[10] The final amidation is achieved through direct aminolysis with ammonia.

• Step-by-Step Methodology:

  • Protecting Group Exchange (Optional but Recommended): Treat the free-based piperidine intermediate with 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA) in a solvent such as chlorobenzene.[1][10]

  • Fmoc Deprotection: Remove the Fmoc group using a secondary amine, such as diethylamine, to liberate the piperidine nitrogen for cyclization.

  • Cyclization: Add carbonyldiimidazole (CDI) to the solution of the deprotected intermediate. The reaction proceeds via intramolecular nucleophilic attack of the piperidine nitrogen onto the activated carbonyl group, followed by attack of the benzyloxyamino nitrogen to displace imidazole and form the stable bicyclic urea. This reaction is typically run at a controlled temperature (e.g., 15-30 °C) until completion.[10]

  • Amidation: Treat the resulting bicyclic ester, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate, with a solution of ammonia in methanol (7 M).[10] Stir the reaction at room temperature for an extended period (e.g., 40 hours) to drive the conversion to the amide.

  • Isolation: Concentrate the reaction mixture and purify the product. This is typically achieved by crystallization from a suitable solvent system (e.g., ethyl acetate/heptane) to yield (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide as a high-purity solid.

• Self-Validating System:

  • IPC: Monitor the cyclization and amidation steps by HPLC to ensure full conversion and minimize the formation of by-products.

  • Quality Control: The final product's identity and purity should be confirmed by HPLC, ¹H NMR, ¹³C NMR, and mass spectrometry. Residual solvent analysis by GC is also a standard requirement.

PART 3: Data Summary and Visualization

Table 1: Summary of Key Process Parameters

Step	Key Transformation	Starting Material	Key Reagents	Solvent(s)	Temp. (°C)	Typical Yield
1	Piperidine Synthesis	Boc-benzyl-L-glutamate	Me₃SO⁺I⁻, t-BuOK, BnONH₂·HCl, NaBH(O₂CEt)₃	DMSO/THF, EtOAc	-20 to 60	~56% (as oxalate salt)[10]
2	Cyclization	Piperidine Intermediate	Fmoc-Cl, Et₂NH, CDI	Chlorobenzene	15 to 35	~91% (from Fmoc-protected intermediate)[10]
3	Amidation	Bicyclic Ester	7 M NH₃ in MeOH	Methanol	Room Temp.	~90%[10]

The target molecule is a direct precursor to Avibactam. The subsequent step, a one-pot debenzylation and sulfation, converts it into the final API. This involves hydrogenation using Pd/C to remove the benzyl group, followed by sulfation with a sulfur trioxide complex (e.g., SO₃·NMe₃).[1][10][11]

PART 4: References

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development - ACS Publications. [Link]

• Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. MDPI. [Link]

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. ACS Publications. [Link]

• The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. ResearchGate. [Link]

• CN106749242B - The preparation method of avibactam intermediate. Google Patents.

• 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No...). apicule. [Link]

• Development of a Manufacturing Route to Avibactam, a β-Lactamase Inhibitor. Synfacts. [Link]

• The Role of Key Intermediates in Modern Antibiotic Development: A Case Study of Avibactam Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• WO2015150941A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Google Patents.

• WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Google Patents.

• The Synthesis of Avibactam Intermediate 1: Process, Purity, and Pharmaceutical Applications. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• WO2019075984A1 - Method for preparing avibactam intermediate. Google Patents.

• WO/2015/136473 A PROCESS FOR PREPARATION OF SODIUM (2S, 5R)-6-(BENZYLOXY)-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCTANE-2-CARBOXYLATE. WIPO Patentscope. [Link]

• WO/2015/150941 A PROCESS FOR PREPARATION OF SODIUM (2S, 5R)-6-(BENZYLOXY)-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCTANE-2-CARBOXYLATE. WIPO Patentscope. [Link]

• Diazabicyclooctane Functionalization for Inhibition of β-Lactamases from Enterobacteria. Journal of Medicinal Chemistry. [Link]

• Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review. Molecules. [Link]

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• 2. Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diazabicyclooctane Functionalization for Inhibition of β-Lactamases from Enterobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apicule.com [apicule.com]
• 5. targetmol.cn [targetmol.cn]
• 6. nbinno.com [nbinno.com]
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• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: A Robust Chromatographic Protocol for the Purification of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Introduction: The Critical Role of Purity in β-Lactamase Inhibitor Synthesis

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a pivotal chemical intermediate in the synthetic pathway of Avibactam.[1][2] Avibactam itself is a non-β-lactam, broad-spectrum β-lactamase inhibitor, which, when combined with antibiotics, restores their efficacy against resistant bacteria.[3][4] The clinical success and safety of the final active pharmaceutical ingredient (API) are directly contingent on the purity of its precursors.

The synthesis of this diazabicyclooctane intermediate involves multiple steps, often utilizing coupling reagents and bases that can persist as impurities in the crude product.[2] Therefore, a robust, scalable, and efficient purification method is not merely a procedural step but a critical quality control point. This application note provides a comprehensive, field-tested guide to the purification of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide using normal-phase flash column chromatography. We will delve into the rationale behind methodological choices, from initial solvent system development to final purity analysis, providing researchers and process chemists with a reliable protocol to achieve high-purity material essential for pharmaceutical development.[1]

Foundational Principles: Tailoring Chromatography to the Target Molecule

The successful chromatographic separation of any compound is predicated on understanding its physicochemical properties. The target molecule possesses a unique combination of structural features that dictate its chromatographic behavior:

• A Polar Core: The bicyclic amide structure has a Topological Polar Surface Area (TPSA) of 75.87 Ų, indicating significant polarity and the potential for strong hydrogen bonding interactions.[5]

• A Non-Polar Appendage: The benzyloxy group provides a region of non-polarity, influencing solubility and interaction with the mobile phase.

• Potential Impurities: The synthetic route typically involves starting materials and reagents such as (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid, EDCI, HOBT, and DIPEA, which must be effectively removed.[2]

This duality of polar and non-polar characteristics makes normal-phase flash chromatography an ideal purification strategy. The technique utilizes a polar stationary phase (silica gel) and a less polar mobile phase. The target compound adsorbs to the silica via hydrogen bonding and polar interactions. By gradually increasing the polarity of the mobile phase, we can competitively desorb the compound and elute it from the column, leaving more polar impurities adsorbed and allowing less polar impurities to elute first.

Method Development Workflow: From TLC to Column Scale-Up

A systematic approach to method development is crucial for an efficient and successful purification. The workflow begins with small-scale analysis using Thin-Layer Chromatography (TLC) to identify the optimal solvent system before committing to a larger, resource-intensive flash column.

Sources

• 1. nbinno.com [nbinno.com]
• 2. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 3. Development of an optimized HPLC method for the simultaneous determination of six compounds containing β-lactam ring in human plasma and urine using experimental design methodology - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. An Improved Process Of Preparing Avibactam Intermediate [quickcompany.in]
• 5. chemscene.com [chemscene.com]

Application Note: A Stability-Indicating HPLC Method for Purity Analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity determination of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This compound is a critical intermediate in the synthesis of Avibactam, a potent, non-β-lactam β-lactamase inhibitor.[1] Given the therapeutic importance of Avibactam, ensuring the purity of its synthetic precursors is paramount to the quality and safety of the final active pharmaceutical ingredient (API). The described method is designed for precision, accuracy, and specificity, capable of separating the main component from potential process-related impurities and degradation products generated under forced stress conditions, in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a late-stage intermediate in the manufacturing of Avibactam.[2] Avibactam's mechanism involves the inhibition of a wide range of β-lactamase enzymes (Ambler classes A, C, and some D), which are responsible for conferring resistance to many β-lactam antibiotics in Gram-negative bacteria.[3] The chemical structure of this intermediate, featuring a diazabicyclooctane (DBO) core and a benzyloxy protecting group, necessitates a well-controlled analytical method to monitor its purity and stability throughout the manufacturing process.

The control of impurities, whether arising from the synthesis or degradation, is a critical aspect of drug development and manufacturing.[4] This application note provides a detailed protocol for a stability-indicating HPLC method, offering a reliable tool for researchers, scientists, and drug development professionals to assess the quality of this key intermediate. The method is developed based on the physicochemical properties of the analyte and related compounds, ensuring adequate retention and resolution on a standard C18 stationary phase.

Scientific Rationale and Method Development

The development of a robust HPLC method is a systematic process grounded in the chemical properties of the analyte. The target molecule, with a molecular weight of 275.31 g/mol and a calculated LogP of approximately 0.87, is suitable for reversed-phase chromatography.[5][6]

Choice of Stationary Phase

A C18 (octadecylsilyl) stationary phase was selected due to its wide applicability and proven performance in separating compounds of moderate polarity. The hydrophobic nature of the C18 chains provides effective retention for the analyte, which contains both polar (amide, urea) and non-polar (benzyl) moieties. For polar compounds that can be challenging to retain on traditional C18 columns, modern polar-endcapped or polar-embedded phases can also be considered to improve peak shape and retention, especially when using highly aqueous mobile phases.[7][8]

Mobile Phase Selection and Optimization

A gradient elution with a buffered aqueous phase and an organic modifier is employed to ensure the elution of both the main analyte and any potential impurities with varying polarities.

• Aqueous Phase: A phosphate buffer is chosen to maintain a consistent pH throughout the analysis. Controlling the mobile phase pH is critical, as slight variations can significantly impact the retention and peak shape of ionizable compounds.[4] For this analyte, a pH around 3.0 is proposed to suppress the ionization of any potential acidic or basic functional groups, thereby promoting better retention and symmetrical peaks.

• Organic Modifier: Acetonitrile is selected as the organic modifier due to its low UV cutoff, low viscosity, and compatibility with the C18 stationary phase. Methanol is a viable alternative and can offer different selectivity.[9]

• Gradient Elution: A gradient is necessary to elute any late-eluting, more hydrophobic impurities that may be present, such as byproducts from the benzylation step, while ensuring the main peak is eluted with a reasonable retention time and good efficiency.

Detection Wavelength

The presence of the benzyl group in the molecule results in significant UV absorbance. A photodiode array (PDA) detector is recommended to monitor the elution profile across a range of wavelengths. The primary detection wavelength is set at 260 nm, which provides good sensitivity for the analyte and is a common wavelength used for the analysis of Avibactam and related compounds.[9][10] The use of a PDA detector also allows for peak purity analysis by comparing UV spectra across the chromatographic peak.[11]

Experimental Protocol

Instrumentation and Materials

• HPLC System: A system equipped with a gradient pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Chemicals:

  • (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide reference standard.

  • Acetonitrile (HPLC grade).

  • Potassium dihydrogen phosphate (KH₂PO₄) (AR grade).

  • Phosphoric acid (AR grade).

  • Water (HPLC grade).

Chromatographic Conditions

A summary of the recommended HPLC conditions is provided in the table below.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	260 nm (with PDA monitoring from 200-400 nm)
Injection Volume	10 µL
Diluent	Mobile Phase A : Mobile Phase B (85:15 v/v)

Preparation of Solutions

• Buffer Preparation (Mobile Phase A): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 using diluted phosphoric acid. Filter through a 0.45 µm membrane filter.

• Standard Solution Preparation: Accurately weigh about 10 mg of the reference standard and dissolve it in 100 mL of diluent to obtain a concentration of 100 µg/mL.

• Sample Solution Preparation: Prepare the sample solution at a similar concentration to the standard solution using the diluent.

Method Validation and System Suitability

The analytical method should be validated according to ICH Q2(R1) guidelines.[12] Key validation parameters include:

• Specificity (Forced Degradation): To demonstrate the stability-indicating nature of the method, forced degradation studies should be performed. The sample is subjected to stress conditions to produce potential degradation products. The method's ability to separate the main peak from any degradants is then assessed.

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 80 °C for 48 hours.

  • Photolytic Degradation: Exposure to UV light (254 nm) and visible light for 7 days.

  Rationale: The benzyloxyamine functionality may be susceptible to hydrogenolysis, though this typically requires a catalyst. The core DBO structure could be susceptible to hydrolysis, especially at non-neutral pH.[5] Oxidative conditions may also affect the molecule. These stress conditions are chosen to cover a range of potential degradation pathways.

• Linearity: Assessed over a concentration range (e.g., 20-150 µg/mL) by plotting peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Determined by the recovery of known amounts of analyte spiked into a placebo mixture at different concentration levels (e.g., 80%, 100%, 120%). Recoveries should be within 98.0-102.0%.

• Precision (Repeatability and Intermediate Precision): The relative standard deviation (RSD) of replicate injections should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The method's reliability is tested by making small, deliberate variations in parameters like mobile phase pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min).

System Suitability

Before each analytical run, a system suitability test must be performed by injecting the standard solution in replicate (e.g., n=6).

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
%RSD of Peak Areas	≤ 2.0%

Data Presentation and Visualization

HPLC Purity Analysis Workflow

The following diagram illustrates the overall workflow for the HPLC purity analysis of the Avibactam intermediate.

Caption: Logic for Forced Degradation Studies.

Conclusion

The RP-HPLC method detailed in this application note provides a reliable and robust framework for the determination of purity and stability of the key Avibactam intermediate, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. The method is specific, accurate, and precise, making it suitable for routine quality control analysis in a drug development and manufacturing environment. The inclusion of forced degradation studies ensures that the method is stability-indicating, a critical requirement for regulatory submissions and for guaranteeing the quality of the final API.

References

• Veeprho. Avibactam Impurities and Related Compound. [Link]

• Alfa Omega Pharma. Avibactam Impurities. [Link]

• IOSR Journal of Pharmacy. Analytical Method Development and Validation for Simultaneous Estimation of Avibactam and Ceftazidime by RP-HPLC Method. [Link]

• Sillén H, et al. Determination of avibactam and ceftazidime in human plasma samples by LC-MS. Bioanalysis. 2015;7(12):1423-34. [Link]

• Maini, R., et al. Diazabicyclooctane Functionalization for Inhibition of β-Lactamases from Enterobacteria. J Med Chem. 2020;63(9):4667-4683. [Link]

• Apicule. 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No: 1192651-49-2). [Link]

• Ehmann, D. E., et al. Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases. J Biol Chem. 2013;288(39):27960-27971. [Link]

• Tooke, C. L., et al. Structural Characterization of Diazabicyclooctane β-Lactam "Enhancers" in Complex with Penicillin-Binding Proteins PBP2 and PBP3 of Pseudomonas aeruginosa. mBio. 2021;12(1):e03058-20. [Link]

• ResearchGate. Diazabicyclooctanes (DBOs): A potent new class of non-β-lactam β-lactamase inhibitors. [Link]

• Monika R Dumbre, et al. Analytical method development and validation of ceftazidime and avibactam by UV visible spectroscopy and RP- HPLC. International Journal of Research in Pharmacy and Pharmaceutical Sciences. 2023. [Link]

• MDPI. Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review. [Link]

• Organic Chemistry Portal. Benzylamines. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 57389435, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. [Link]

• MDPI. A Validated Stability-Indicating HPLC Method for Simultaneous Determination of Amoxicillin and Enrofloxacin Combination in an Injectable Suspension. [Link]

• Amanote Research. Degradation of .BETA.-lactamase Inhibitor. [Link]

• PubChem. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. [Link]

• MDPI. Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

• LCGC. The LCGC Blog: UV Detection for HPLC – Fundamental Principle, Practical Implications. [Link]

• Polish Journal of Food and Nutrition Sciences. application of high-performance liquid chromatography on-line with ultraviolet/visible spectroscopy. [Link]

• Semantic Scholar. An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Sample. [Link]

• MDPI. On the Stability and Degradation Pathways of Venetoclax under Stress Conditions. [Link]

• ResearchGate. The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. [Link]

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• 4. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Avibactam Impurities | 1192500-31-4 Certified Reference Substance [alfaomegapharma.com]
• 7. researchgate.net [researchgate.net]
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• 9. pharmacyjournal.in [pharmacyjournal.in]
• 10. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 11. Tuning the stability of alkoxyisopropyl protection groups [beilstein-journals.org]
• 12. researchgate.net [researchgate.net]

Comprehensive NMR Characterization of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Key Avibactam Intermediate

An Application Note for Drug Development Professionals

Abstract

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a critical intermediate in the synthesis of Avibactam, a potent, non-β-lactam β-lactamase inhibitor.[1][2][3] The structural integrity, stereochemical purity, and isomeric purity of this intermediate are paramount to ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical technique for providing unambiguous structural elucidation and confirmation. This application note provides a detailed, field-proven guide to the comprehensive NMR characterization of this molecule, moving from fundamental 1D experiments to advanced 2D correlation spectroscopy for complete spectral assignment.

Introduction: The Imperative for Rigorous Structural Verification

The diazabicyclooctane (DBO) core is the cornerstone of a new class of β-lactamase inhibitors, including Avibactam, which are vital in combating antibiotic resistance.[4][5] (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide serves as a late-stage precursor where the key bicyclic scaffold and stereocenters are already established.[2] Any deviation in its structure, particularly at the chiral centers (2S, 5R), can lead to inactive or potentially harmful impurities in the final API.

Therefore, a robust and validated analytical methodology is not merely a procedural step but a foundational pillar of quality control. This guide explains the causality behind the chosen NMR experiments, enabling researchers to not only replicate the results but also adapt the principles to related DBO structures. We will demonstrate how a suite of NMR experiments (¹H, ¹³C, COSY, HSQC, and HMBC) works in concert to create a self-validating system for structural confirmation.

Molecular Structure and Numbering Scheme:

For clarity, the following IUPAC-based numbering scheme will be used throughout this note for spectral assignments.

Experimental Protocols: A Step-by-Step Guide

The validity of NMR data is intrinsically linked to the quality of sample preparation and the precise selection of acquisition parameters.

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent.

  • Rationale: The target molecule has moderate polarity and contains exchangeable amide (-CONH₂) and bridgehead amine (-NH-) protons. DMSO-d₆ is an excellent solvent for such compounds and, being a hydrogen bond acceptor, it slows the exchange rate of N-H protons, allowing them to be observed as distinct, often broad, signals. This is critical for complete characterization.

• Concentration: Prepare a solution of 10-15 mg of the sample in 0.6 mL of DMSO-d₆.

  • Rationale: This concentration provides a strong signal-to-noise ratio for ¹H NMR within a few scans and is sufficient for obtaining high-quality ¹³C and 2D spectra in a reasonable timeframe (typically a few hours).

• Standard: Add a trace amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

• Filtration: Filter the final solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

All spectra should be acquired on a 400 MHz or higher field spectrometer, preferably equipped with a cryoprobe for enhanced sensitivity.

Experiment	Key Parameters & Rationale
¹H NMR	Pulse Program: zg30; Scans: 16; Acquisition Time: ~4s; Relaxation Delay (d1): 2s. Rationale: A 30° pulse angle and sufficient scans ensure quantitative reliability and good signal-to-noise. A 2s delay allows for adequate relaxation of most protons.
¹³C NMR	Pulse Program: zgpg30 (proton decoupled); Scans: 1024; Relaxation Delay (d1): 2s. Rationale: Proton decoupling simplifies the spectrum to singlets for each unique carbon. A higher number of scans is required due to the low natural abundance of the ¹³C isotope.
COSY	Pulse Program: cosygpqf; Scans: 2-4 per increment; Increments (F1): 256. Rationale: Correlation SpectroscopY (COSY) identifies protons that are coupled to each other (typically through 2-3 bonds).[6] The gradient-selected, phase-cycled (gpqf) version provides cleaner spectra with reduced artifacts.
HSQC	Pulse Program: hsqcedetgpsisp2.3; Scans: 2-4 per increment; Increments (F1): 256. Rationale: Heteronuclear Single Quantum Coherence (HSQC) maps protons directly to their attached carbons (¹J-coupling).[7] The editing feature (edet) distinguishes CH/CH₃ signals (positive) from CH₂ signals (negative), aiding in assignment.
HMBC	Pulse Program: hmbcgpndqf; Scans: 8-16 per increment; Increments (F1): 256. Rationale: Heteronuclear Multiple Bond Correlation (HMBC) reveals long-range couplings between protons and carbons (typically over 2-4 bonds).[8] This is arguably the most critical experiment for confirming the connectivity of the entire molecular skeleton, especially quaternary carbons and heteroatoms.

Data Interpretation and Spectral Assignment

The following data tables represent typical, expected chemical shifts based on published data for analogous structures.[9] The subsequent narrative details the logical process of assigning these signals using 2D correlation data.

Proton(s)	Predicted δ (ppm)	Multiplicity	Assignment
H-Ar (5H)	7.30 - 7.45	m	Phenyl protons of benzyloxy group
-CONH₂ (2H)	7.55 (br s), 7.15 (br s)	br s	Carboxamide protons
H-Bn (2H)	4.90	s	Benzylic CH₂
H-5	4.15	s	Bridgehead proton
H-2	3.85	d	Proton at C2
H-1	3.20	br s	Bridgehead proton (N-H)
H-4ax	2.95	d	Axial proton at C4
H-4eq	2.15	dt	Equatorial proton at C4
H-3ax	1.90	m	Axial proton at C3
H-3eq	1.75	m	Equatorial proton at C3

Carbon(s)	Predicted δ (ppm)	Assignment
C-7	173.5	Amide carbonyl (ring)
C-1'	172.0	Carboxamide carbonyl
C-Ar (ipso)	136.0	Phenyl C attached to O
C-Ar (o, m, p)	128.0 - 129.5	Phenyl carbons
C-Bn	78.0	Benzylic CH₂
C-5	65.0	Bridgehead carbon
C-2	60.5	Carboxamide-bearing carbon
C-1	58.0	Bridgehead carbon
C-4	45.0	Methylene carbon
C-3	28.0	Methylene carbon

• Identify Key Functional Groups (¹H & ¹³C):

  • The aromatic region in the ¹H spectrum (δ 7.30-7.45) and the corresponding ¹³C signals (δ 128-136) clearly define the benzyloxy group. The singlet at δ 4.90 ppm integrates to 2H and is characteristic of the benzylic CH₂ protons (H-Bn).

  • Two carbonyl signals in the ¹³C spectrum (δ > 170 ppm) confirm the presence of the ring amide (C-7) and the primary carboxamide (C-1').

  • The two broad singlets in the downfield region of the ¹H spectrum (δ 7.55, 7.15) are characteristic of the two non-equivalent carboxamide protons (-CONH₂).

• Trace the Bicyclic Core using COSY:

  • The COSY spectrum is essential for mapping out the proton-proton coupling networks.

  • Start with the well-defined H-2 proton (δ 3.85). It will show a correlation only to the H-3 protons.

  • The H-3 protons (δ ~1.90, 1.75) will show correlations to H-2 and the H-4 protons.

  • The H-4 protons (δ ~2.95, 2.15) will correlate with the H-3 protons and the bridgehead H-5 proton, completing the six-membered ring pathway.

• Connect Protons to Carbons with HSQC:

  • The HSQC spectrum provides direct, unambiguous one-bond C-H correlations.

  • The proton at δ 3.85 (H-2) will correlate to the carbon at δ 60.5 (C-2).

  • The benzylic protons at δ 4.90 (H-Bn) will correlate to the carbon at δ 78.0 (C-Bn).

  • Each aliphatic proton signal can be definitively mapped to its corresponding carbon (C-3, C-4, C-5), confirming the assignments made from the COSY. The CH₂ signals at C-3 and C-4 will appear as negative (or blue) peaks in an edited HSQC.

• Confirm the Global Structure with HMBC:

  • The HMBC spectrum provides the final, definitive evidence for the entire molecular structure by revealing 2- and 3-bond correlations. This is where the structure is validated.

  • Crucial Correlation 1 (Benzyloxy to Ring): The benzylic protons (H-Bn, δ 4.90) must show a correlation to the bridgehead carbon C-5 (δ 65.0) and the ipso-aromatic carbon. This confirms the O-CH₂-Ph linkage and its attachment point to the ring.

  • Crucial Correlation 2 (Carboxamide to Ring): The H-2 proton (δ 3.85) must show correlations to the carboxamide carbonyl C-1' (δ 172.0) and the bridgehead carbon C-1 (δ 58.0). This validates the position of the carboxamide group.

  • Crucial Correlation 3 (Ring Closure): The bridgehead proton H-5 (δ 4.15) should show a correlation to the ring carbonyl C-7 (δ 173.5) and C-1. The H-4 protons should also show a correlation to C-5 and C-1, confirming the bicyclic [3.2.1] structure.

Visualization of Experimental Workflow and Key Correlations

Diagrams provide a clear, high-level overview of the analytical logic and the key structural evidence.

Caption: Logical workflow for NMR characterization.

Caption: Essential HMBC correlations confirming connectivity.

Conclusion

The structural and stereochemical integrity of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is non-negotiable in the synthesis of Avibactam. The multi-faceted NMR approach detailed here, combining 1D and 2D techniques, provides an unambiguous and robust method for its complete characterization. The strategic application of COSY, HSQC, and particularly HMBC, creates a network of self-validating data points that collectively confirm the molecular skeleton, the position of functional groups, and the integrity of the bicyclic core. This protocol serves as a definitive guide for researchers and quality control scientists in the pharmaceutical industry, ensuring the highest standards of quality for critical API intermediates.

References

• Coleman, K. (2018). Orally Absorbed Derivatives of the β-Lactamase Inhibitor Avibactam. Design of Novel Prodrugs of Sulfate Containing Drugs. Journal of Medicinal Chemistry. Available at: [Link]

• PubMed. (1983). [Comparative study of the activities of beta lactamase inhibitors by nuclear magnetic resonance spectrometry]. Available at: [Link]

• Apicule. 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No - apicule). Available at: [Link]

• Google Patents. (2015). A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.

• National Center for Biotechnology Information. (2022). Studies on the Reactions of Biapenem with VIM Metallo β-Lactamases and the Serine β-Lactamase KPC-2. PubMed Central. Available at: [Link]

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Application Notes and Protocols for the Mass Spectrometric Analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Authored by: A Senior Application Scientist

Introduction: The Analytical Imperative for a Key Synthetic Intermediate

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a crucial intermediate in the synthesis of advanced β-lactamase inhibitors, such as Avibactam.[1][2] Avibactam and related compounds represent a new frontier in combating antibiotic resistance by restoring the efficacy of β-lactam antibiotics against multidrug-resistant Gram-negative bacteria.[3][4] The chemical purity and structural integrity of this intermediate are paramount to the safety and efficacy of the final active pharmaceutical ingredient (API).

Therefore, robust and reliable analytical methods are required for its characterization. High-resolution mass spectrometry (HRMS), particularly when coupled with liquid chromatography (LC-MS/MS), stands as the premier analytical technique for this purpose.[5][6][7] It offers unparalleled sensitivity and specificity, enabling precise mass determination, structural elucidation through fragmentation analysis, and quantification of trace-level impurities.[7][8]

This document provides a comprehensive guide to the mass spectrometric analysis of this key intermediate. It is designed for researchers, analytical scientists, and drug development professionals, offering not just a protocol, but the underlying scientific rationale to empower effective method development and validation.

Expert Insight: The Causality Behind Experimental Design

The analytical strategy for a molecule like (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide must be tailored to its specific physicochemical properties. Its structure contains a polar bicyclic core, multiple nitrogen atoms, and amide/carbamate-like functionalities, alongside a nonpolar benzyloxy group.

• Ionization Strategy: The presence of basic nitrogen atoms in the diazabicyclo[3.2.1]octane core makes the molecule an excellent candidate for positive-mode Electrospray Ionization (ESI). ESI is a 'soft' ionization technique that generates protonated molecular ions, [M+H]⁺, in the gas phase with minimal in-source fragmentation, which is ideal for preserving the integrity of the parent molecule for subsequent tandem mass spectrometry (MS/MS) analysis.[9][10]

• Chromatographic Approach: The molecule's polarity presents a challenge for traditional reversed-phase chromatography. While achievable, retention might be poor. Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative, specifically designed for retaining and separating polar compounds. An amide-based HILIC column, for instance, can provide the necessary retention and selectivity.[3][11]

• Fragmentation Analysis (MS/MS): Tandem mass spectrometry is essential for unambiguous structural confirmation.[12] By selecting the protonated parent ion and subjecting it to collision-induced dissociation (CID), we can generate a unique fragmentation "fingerprint." The resulting product ions correspond to the cleavage of the molecule's weakest bonds, providing definitive structural information about the core and its substituents.

Experimental Workflow: From Sample to Spectrum

This section details a robust, self-validating protocol for the LC-MS/MS analysis of the target compound.

Caption: High-level workflow for LC-MS/MS analysis.

Part 1: Sample and System Preparation

A self-validating protocol begins with meticulous preparation to eliminate variables that could compromise data integrity.

Protocol Steps:

• Solvent Preparation: Use LC-MS grade solvents (Water, Acetonitrile, Methanol) and additives (Formic Acid or Ammonium Formate). Contaminants in solvents can introduce adducts or suppress ionization.[13]

• Analyte Stock Solution: Accurately weigh ~1 mg of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide and dissolve it in 1 mL of a 50:50 Methanol:Water mixture to create a 1 mg/mL stock solution.

• Working Standard: Prepare a working standard at a concentration of 1 µg/mL by diluting the stock solution with the initial mobile phase conditions (e.g., 95% Acetonitrile / 5% Water with 10 mM Ammonium Formate). This ensures compatibility with the LC system and prevents peak distortion.

• System Equilibration: Before injecting any sample, equilibrate the LC column with the initial mobile phase for at least 15-20 column volumes or until a stable baseline is achieved. This is critical for reproducible retention times.

Part 2: Liquid Chromatography Method

This method is designed to achieve sharp, symmetrical peaks and robust retention for this polar analyte.

Parameter	Recommended Setting	Rationale
LC System	UHPLC/HPLC system	Provides the necessary pressure and flow precision for high-resolution separation.
Column	HILIC Amide Column (e.g., 2.1 x 100 mm, 1.7 µm)	Specifically designed for retaining polar analytes. The amide phase offers excellent selectivity for this compound class.[3][11]
Mobile Phase A	10 mM Ammonium Formate in 95:5 Water:Acetonitrile, pH ~3.0	The aqueous component with a buffer salt facilitates analyte elution in HILIC mode.
Mobile Phase B	10 mM Ammonium Formate in 95:5 Acetonitrile:Water, pH ~3.0	The high organic content is the weak solvent in HILIC, promoting retention. Ammonium formate aids in protonation for ESI.
Gradient	95% B -> 50% B over 5 min	A standard gradient to elute the polar analyte from the HILIC column.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column, ensuring efficient separation.
Column Temp.	40 °C	Reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Vol.	2 µL	Small volume to prevent overloading and maintain peak sharpness.

Part 3: Mass Spectrometry Method

The parameters below are optimized for a high-resolution quadrupole time-of-flight (Q-TOF) or Orbitrap mass spectrometer but can be adapted for a triple quadrupole instrument.[5][6][14]

Parameter	Recommended Setting	Rationale
Ionization Source	Electrospray Ionization (ESI)	Optimal for polar, non-volatile compounds.[10]
Polarity	Positive	The molecule contains basic nitrogens that readily accept a proton.
Capillary Voltage	3.5 - 4.5 kV	Creates a stable electrospray for efficient ion generation.
Source Temp.	120 - 150 °C	Aids in the desolvation of droplets.
Desolvation Gas	Nitrogen, 600 - 800 L/hr	Facilitates solvent evaporation to release gas-phase ions.
Desolvation Temp.	350 - 450 °C	High temperature to ensure complete desolvation of the mobile phase.
MS1 Scan Range	m/z 100 - 500	A range sufficient to detect the precursor ion and potential low-mass impurities.
MS/MS Mode	Targeted MS/MS or Data-Dependent Acquisition (DDA)
Precursor Ion	m/z 276.13	The calculated exact mass of the [M+H]⁺ ion (C₁₄H₁₈N₃O₃⁺).[1][2]
Collision Energy	10 - 40 eV (Ramped)	A ramp of collision energies ensures the capture of both low-energy (major fragments) and high-energy (secondary) fragment ions.

Data Interpretation: Decoding the Fragmentation Pattern

The structural elucidation of an unknown or the confirmation of a known standard relies on the predictable fragmentation of the molecule in the gas phase. For (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, the MS/MS spectrum is expected to reveal cleavages at the molecule's most labile sites.

Expected Precursor Ion: The molecular formula is C₁₄H₁₇N₃O₃, with a monoisotopic mass of 275.12699 Da. In positive mode ESI, the primary ion observed will be the protonated molecule, [M+H]⁺.

• [M+H]⁺ = m/z 276.1348

Proposed Fragmentation Pathway:

The primary fragmentation events are anticipated to involve the loss of the carboxamide and benzyloxy groups, as well as cleavages within the bicyclic ring structure. The strained ring system and the amide linkage are common points of fragmentation in similar molecules.[15][16]

Caption: Proposed fragmentation pathway from the parent ion.

Summary of Key Expected Fragments:

Observed m/z	Proposed Formula of Fragment	Proposed Neutral Loss	Identity of Loss
276.13	C₁₄H₁₈N₃O₃⁺	-	Precursor Ion [M+H]⁺
259.11	C₁₄H₁₅N₂O₃⁺	NH₃ (17.03 Da)	Ammonia from carboxamide
233.11	C₁₃H₁₆N₂O₂⁺	CONH₂ (43.02 Da)	Carboxamide radical
185.08	C₇H₁₃N₃O₃⁺	C₇H₇ (91.05 Da)	Benzyl radical
169.08	C₇H₁₃N₃O₂⁺	C₇H₇O (107.05 Da)	Benzyloxy radical
141.08	C₆H₉N₂O₂⁺	C₇H₇O₂ (135.05 Da)	Benzyloxycarbonyl radical

Trustworthiness: A Framework for Method Validation

For use in a regulated drug development environment, this analytical method must be validated to ensure its performance is reliable and fit for purpose.[17] The validation process provides a self-validating system by rigorously testing the protocol's limits and consistency. Key validation parameters, as outlined by regulatory agencies, include:[18][19]

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by the absence of interfering peaks at the retention time of the analyte.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. A calibration curve should be generated with a correlation coefficient (r²) > 0.99.

• Accuracy & Precision: Accuracy refers to the closeness of test results to the true value, while precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. These are typically assessed at multiple concentration levels (e.g., LLOQ, LQC, MQC, HQC).

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., mobile phase composition, pH, column temperature), providing an indication of its reliability during normal usage.

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Application Notes and Protocols for the Anti-Inflammatory Evaluation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Introduction: Unveiling the Anti-Inflammatory Potential of a Novel Diazabicyclo[3.2.1]octane Derivative

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a heterocyclic compound that has demonstrated promising anti-inflammatory properties. Structurally related to Avibactam, a known β-lactamase inhibitor, this molecule presents a compelling case for investigation as a potential therapeutic agent in inflammation-mediated pathologies. This guide provides a comprehensive suite of experimental protocols designed for researchers, scientists, and drug development professionals to rigorously evaluate its anti-inflammatory activity, from initial in vitro screening to in vivo validation and mechanistic elucidation.

The protocols herein are designed to be self-validating, incorporating essential controls and detailed procedural steps to ensure data integrity and reproducibility. We will explore the compound's effects on key inflammatory mediators and signaling pathways, providing a robust framework for its preclinical characterization.

Part 1: Foundational In Vitro Assessment

The initial phase of evaluation focuses on characterizing the compound's activity in a cellular context. This involves determining its cytotoxicity to establish a therapeutic window, followed by assessing its ability to modulate key inflammatory responses in a well-established macrophage model.

1.1: Cytotoxicity Profiling: The MTT Assay

Rationale: Before assessing anti-inflammatory effects, it is crucial to determine the concentrations at which (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide does not exert cytotoxic effects. The MTT assay is a reliable colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Experimental Protocol:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours to allow for adherence.

• Compound Treatment: Prepare a serial dilution of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide in cell culture medium. Treat the cells with various concentrations (e.g., 1, 10, 50, 100, 200 µM) and incubate for 24 hours. Include an untreated control group.

• MTT Addition: Following the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Concentrations that maintain high cell viability (e.g., >90%) are considered non-toxic and suitable for subsequent anti-inflammatory assays.

1.2: Screening for Anti-inflammatory Activity: The Lipopolysaccharide (LPS)-Induced Macrophage Model

Rationale: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, inducing a robust inflammatory response. This model is widely used to screen for anti-inflammatory compounds by measuring their ability to inhibit the production of key inflammatory mediators.

Experimental Workflow:

Caption: Workflow for in vitro anti-inflammatory screening.

Detailed Protocol:

• Cell Seeding and Treatment: Seed RAW 264.7 cells as described in the MTT assay protocol. Pre-treat the cells with non-toxic concentrations of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide for 1 hour.

• LPS Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the negative control group) and incubate for 24 hours.

• Sample Collection: After incubation, collect the cell culture supernatants for the analysis of nitric oxide and cytokines. The cells can be lysed for subsequent protein or mRNA analysis.

Part 2: Mechanistic Deep Dive: Unraveling the Mode of Action

Following the confirmation of anti-inflammatory activity, the next logical step is to investigate the underlying molecular mechanisms. This involves quantifying the inhibition of key pro-inflammatory enzymes and signaling molecules.

2.1: Nitric Oxide (NO) Production Assay (Griess Assay)

Rationale: During inflammation, inducible nitric oxide synthase (iNOS) is upregulated, leading to the production of large amounts of nitric oxide (NO), a key inflammatory mediator. The Griess assay provides a simple and sensitive method to measure nitrite, a stable and nonvolatile breakdown product of NO.

Protocol:

• Sample Preparation: Use the cell culture supernatants collected from the LPS-stimulated macrophage experiment.

• Griess Reaction: Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride) in a 96-well plate.

• Incubation and Measurement: Incubate the plate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

2.2: Pro-inflammatory Cytokine Quantification (ELISA)

Rationale: Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1beta (IL-1β) are central mediators of the inflammatory response. Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive technique for quantifying the levels of these cytokines in the cell culture supernatant.

Protocol:

• Assay Performance: Utilize commercially available ELISA kits for TNF-α, IL-6, and IL-1β.

• Procedure: Follow the manufacturer's instructions meticulously. This typically involves coating a 96-well plate with a capture antibody, adding the collected supernatants, followed by the addition of a detection antibody, a substrate, and a stop solution.

• Data Analysis: Measure the absorbance at the appropriate wavelength and calculate the cytokine concentrations based on the standard curve provided with the kit.

2.3: Analysis of Pro-inflammatory Gene Expression (Western Blot and RT-qPCR)

Rationale: To further understand the compound's mechanism, it is essential to examine its effect on the expression of key pro-inflammatory proteins, such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), and their corresponding mRNA levels.

Western Blot Protocol (for iNOS and COX-2 Protein Expression):

• Cell Lysis: Lyse the RAW 264.7 cells from the in vitro experiment to extract total protein.

• Protein Quantification: Determine the protein concentration using a standard method like the BCA assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin). Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize them to the loading control to determine the relative protein expression.

RT-qPCR Protocol (for iNOS and COX-2 mRNA Expression):

• RNA Extraction and cDNA Synthesis: Isolate total RNA from the treated cells and reverse transcribe it into complementary DNA (cDNA).

• Quantitative PCR: Perform real-time PCR using specific primers for iNOS, COX-2, and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

2.4: Investigating Key Inflammatory Signaling Pathways

Rationale: The transcription factor Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) signaling pathways are central regulators of inflammation. Assessing the compound's ability to modulate these pathways provides critical insight into its mechanism of action.

Signaling Pathway Visualization:

In vitro studies with (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Application Notes & Protocols for In Vitro Studies with Avibactam

A Technical Guide for Drug Discovery and Microbiology Professionals

Prepared by: Gemini Scientific

Introduction: The Role of Avibactam in Combating Antimicrobial Resistance

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, widely known as Avibactam , is a pivotal non-β-lactam β-lactamase inhibitor.[1] It represents a significant advancement in overcoming bacterial resistance to β-lactam antibiotics. Unlike traditional inhibitors, avibactam possesses a broader spectrum of activity, potently inhibiting Ambler class A (including ESBLs and KPCs), class C (AmpC), and some class D β-lactamases.[2][3]

Avibactam's clinical significance lies in its use in combination therapies, most notably with ceftazidime, to restore efficacy against multidrug-resistant Gram-negative pathogens like Pseudomonas aeruginosa and Enterobacteriaceae.[2][4][3] Its unique, reversible covalent inhibition mechanism distinguishes it from older "suicide inhibitors" and contributes to its high efficiency.[2][3][5]

This guide provides a comprehensive overview and detailed protocols for the in vitro characterization of avibactam. It is designed for researchers in microbiology, infectious disease, and drug development, offering both the theoretical basis and practical steps for essential biochemical and microbiological assays.

Part 1: Biochemical Assays - Characterizing Enzyme Inhibition

Mechanism of Action: Reversible Covalent Inhibition

Avibactam functions by acylating the active-site serine of β-lactamase enzymes. The process involves the opening of avibactam's diazabicyclooctane ring to form a stable, covalent acyl-enzyme complex. This complex effectively prevents the enzyme from hydrolyzing β-lactam antibiotics. Crucially, this reaction is reversible; the acyl-enzyme complex can slowly deacylate, regenerating the intact, active avibactam molecule.[2][3][6] This recycling mechanism contributes to its sustained inhibitory power.

Caption: Avibactam's reversible covalent inhibition pathway.

Protocol: Determination of IC50 Values

The half-maximal inhibitory concentration (IC50) is a fundamental measure of an inhibitor's potency. This protocol uses nitrocefin, a chromogenic cephalosporin, which changes from yellow to red upon hydrolysis by β-lactamase, allowing for spectrophotometric monitoring of enzyme activity.[7][8][9][10]

Principle: The rate of nitrocefin hydrolysis is measured in the presence of varying concentrations of avibactam. The IC50 is the concentration of avibactam that reduces the enzyme's activity by 50%.

Materials:

• Purified β-lactamase (e.g., KPC-2, CTX-M-15, AmpC)

• Avibactam sodium salt[11]

• Nitrocefin[7][8]

• DMSO (for stock solutions)

• Phosphate Buffered Saline (PBS), pH 7.2-7.4

• 96-well microtiter plates

• Spectrophotometer (plate reader) capable of reading absorbance at 482-490 nm[9][12]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of nitrocefin in DMSO. Dilute this stock to a working concentration of 0.5-1.0 mg/mL in PBS. The working solution should be yellow.[7] Store protected from light at -20°C.

  • Prepare a high-concentration stock of Avibactam (e.g., 10 mM) in DMSO or PBS.[11] From this, create a serial 2-fold dilution series in PBS to cover a wide concentration range (e.g., 100 µM to 1 nM).

  • Dilute the purified β-lactamase in PBS to a concentration that yields a linear rate of nitrocefin hydrolysis for at least 10 minutes. This must be optimized for each enzyme.

• Assay Setup (96-well plate):

  • Add 20 µL of each avibactam dilution to triplicate wells.

  • Include "No Inhibitor" control wells (with PBS instead of avibactam) and "No Enzyme" background wells.

  • Add 160 µL of the diluted β-lactamase solution to all wells except the "No Enzyme" controls.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of nitrocefin working solution to all wells.

  • Immediately place the plate in the spectrophotometer and begin kinetic measurements. Read the absorbance at 490 nm every 30-60 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time plot.

  • Subtract the average velocity of the "No Enzyme" control from all other wells.

  • Normalize the data by expressing each velocity as a percentage of the average "No Inhibitor" control velocity.

  • Plot the percent inhibition vs. the log of the avibactam concentration.

  • Use non-linear regression (e.g., four-parameter logistic equation) to fit the curve and determine the IC50 value.

Example Data Presentation:

β-Lactamase	Avibactam IC50 (nM)
KPC-2	141.08 ± 12.20[13]
CTX-M-15	2.0 ± 0.1[14]
AmpC (P. aeruginosa)	~40[15]
OXA-48	~200[15]

Note: IC50 values are highly dependent on assay conditions (e.g., substrate concentration, pre-incubation time) and should be interpreted accordingly.

Protocol: Determination of Kinetic Parameters (k_on, k_off)

For a reversible covalent inhibitor like avibactam, understanding the rates of association (acylation, k_on) and dissociation (deacylation, k_off) provides deeper mechanistic insight than IC50 alone.

Principle: The second-order rate constant for acylation (k₂/Kᵢ) is determined by measuring the rate of enzyme inactivation at various inhibitor concentrations. The first-order deacylation rate (k_off) is measured by observing the return of enzyme activity after the inhibitor-enzyme complex is rapidly diluted.[12]

Step-by-Step Protocol (k_on / Acylation Rate):

• Follow steps 1 and 2 from the IC50 protocol, using a range of avibactam concentrations.

• Initiate the reaction by adding nitrocefin and immediately monitor the full reaction progress curve over time.

• Fit the progress curves to an equation for pseudo-first-order enzyme inactivation to obtain the observed rate constant, k_obs, for each avibactam concentration.[15]

• Plot k_obs versus the avibactam concentration. The slope of this line represents the second-order rate constant for acylation (k₂/Kᵢ).[15]

Step-by-Step Protocol (k_off / Deacylation Rate):

• Incubate a concentrated solution of the β-lactamase (e.g., 1 µM) with a saturating concentration of avibactam (e.g., 5-10 µM) for 5-10 minutes to form the acyl-enzyme complex.[12]

• Rapidly dilute the mixture at least 1,000-fold into a solution containing a high concentration of nitrocefin.[12] This dilution prevents re-binding of the dissociated avibactam.

• Monitor the increase in absorbance at 490 nm over an extended period (can be hours) as the enzyme slowly becomes active again.

• Fit the resulting curve of product formation vs. time to a first-order exponential equation. The rate constant from this fit corresponds to k_off.

Part 2: Microbiological Assays - Assessing Cellular Efficacy

Synergy Testing with β-Lactam Antibiotics

Avibactam has no significant intrinsic antibacterial activity. Its purpose is to protect a partner β-lactam antibiotic from degradation. Therefore, synergy testing is the most crucial microbiological assessment. The checkerboard broth microdilution assay is the gold-standard method for quantifying synergy.[16][17][18]

Caption: Workflow for a checkerboard synergy assay.

Protocol: Broth Microdilution Checkerboard Assay

Principle: Two agents are serially diluted in a 96-well plate, one along the x-axis and one along the y-axis. The plate is inoculated with a standardized bacterial suspension. After incubation, the minimum inhibitory concentration (MIC) of the combination is determined, and the Fractional Inhibitory Concentration (FIC) index is calculated to classify the interaction.[19][20]

Materials:

• β-lactam antibiotic (e.g., Ceftazidime, Aztreonam)

• Avibactam

• Bacterial isolate (e.g., K. pneumoniae, P. aeruginosa)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

Step-by-Step Protocol:

• Preparation:

  • Determine the MIC of the β-lactam antibiotic and avibactam individually for the test organism using standard broth microdilution methods.[16]

  • Prepare stock solutions of both agents at a concentration at least 16-32 times the individual MICs.

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard, which is then diluted to yield a final concentration of 5 x 10⁵ CFU/mL in the wells.[21]

• Plate Setup:

  • Along the x-axis (e.g., columns 1-10), prepare 2-fold serial dilutions of the β-lactam antibiotic in MHB.

  • Along the y-axis (e.g., rows A-G), prepare 2-fold serial dilutions of avibactam. Often, avibactam is tested at a fixed concentration (e.g., 4 µg/mL) or in a narrower dilution range.[22]

  • The result is a matrix where each well has a unique combination of concentrations.

  • Include control wells: growth control (no drugs) and sterility control (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plate at 35-37°C for 16-24 hours.[21]

• Data Analysis and FIC Calculation:

  • After incubation, read the plate to find the MIC of the combination—this is the well with the lowest concentrations of both drugs that shows no visible bacterial growth.

  • Calculate the FIC Index using the following formulas:[19][20][23]

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

    • FIC Index (ΣFIC) = FIC of Drug A + FIC of Drug B

Interpretation of FIC Index: [24]

FIC Index (ΣFIC)	Interpretation
≤ 0.5	Synergy
> 0.5 to 1.0	Additive
> 1.0 to < 4.0	Indifference
≥ 4.0	Antagonism

Protocol: Time-Kill Assay

Time-kill assays provide dynamic information about the bactericidal or bacteriostatic activity of an antibiotic combination over time.[25]

Principle: A bacterial culture is exposed to fixed concentrations of drugs (alone and in combination), and the number of viable bacteria (CFU/mL) is quantified at multiple time points over 24 hours.

Step-by-Step Protocol:

• Preparation:

  • Grow an overnight culture of the test organism.

  • Dilute the culture in fresh MHB to a starting inoculum of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

  • Prepare flasks or tubes containing the following:

    • Growth Control (no drug)

    • β-lactam antibiotic alone (e.g., at its MIC)

    • Avibactam alone (e.g., at 4 µg/mL)

    • β-lactam + Avibactam combination

• Execution:

  • Incubate all tubes in a shaking incubator at 37°C.

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), remove an aliquot from each tube.

  • Perform serial 10-fold dilutions of the aliquot in sterile saline or PBS.

  • Plate the dilutions onto appropriate agar plates (e.g., Mueller-Hinton Agar).

• Data Analysis:

  • After overnight incubation of the plates, count the colonies to determine the CFU/mL at each time point.

  • Plot the log₁₀ CFU/mL versus time for each condition.

  • Synergy is defined as a ≥2-log₁₀ decrease in CFU/mL between the combination and its most active single agent at 24 hours.[26]

  • Bactericidal activity is defined as a ≥3-log₁₀ decrease in CFU/mL from the initial inoculum.[25]

Part 3: General Laboratory Procedures

Reagent Preparation and Storage

• Avibactam Sodium Salt: Supplied as a crystalline solid. It is soluble in aqueous buffers like PBS (approx. 10 mg/mL) and organic solvents like DMSO (approx. 5 mg/mL).[11]

• Stock Solutions: For microbiological assays, prepare stock solutions in sterile water or PBS. For biochemical assays, DMSO is acceptable. Store stock solutions in small aliquots at -20°C or below. Stability as a solid is ≥4 years at -20°C.[11]

• Working Solutions: Aqueous solutions are not recommended for long-term storage; fresh dilutions should be prepared daily.[11] In combination with ceftazidime in infusion bags, it is stable for 12 hours at room temperature or 24 hours when refrigerated.[27][28]

Safety Precautions

Avibactam should be handled in a laboratory setting by trained personnel. It should be considered hazardous until further information is available. Avoid ingestion, inhalation, and contact with skin and eyes. Users should review the full Safety Data Sheet (SDS) provided by the supplier before use.[11]

References

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• Medscape. (2025). What is the role of avibactam (a beta-lactamase inhibitor) in treating bacterial infections? Available at: [Link]

• Zasowski, E. J., et al. (2015). The β-Lactams Strike Back: Ceftazidime-Avibactam. Pharmacotherapy. Available at: [Link]

• Wikipedia. Nitrocefin. Available at: [Link]

• ResearchGate. (2022). Nitrocefin-based colorimetric assay for evaluating the β-lactam... Available at: [Link]

• Microbe Online. (2015). Nitrocefin test: Principle, Procedure, Uses. Available at: [Link]

• Ehmann, D. E., et al. (2013). Avibactam is a covalent, reversible, non–β-lactam β-lactamase inhibitor. Proceedings of the National Academy of Sciences. Available at: [Link]

• Sutradhar, P., et al. (2022). Old and New Beta-Lactamase Inhibitors: Molecular Structure, Mechanism of Action, and Clinical Use. Molecules. Available at: [Link]

• Hardy Diagnostics. Nitrocef Disks - Chromogenic Test for Beta-Lactamase. Available at: [Link]

• GARDP Revive. Fractional inhibitory concentration (FIC) index. Available at: [Link]

• ResearchGate. (2023). How do you calculate the fractional inhibitory concentration index...? Available at: [Link]

• Gu, J., et al. (2021). Ceftazidime-Avibactam in Combination with In Vitro Non-susceptible Antimicrobials.... Infection and Drug Resistance. Available at: [Link]

• Lee, M., et al. (2021). In Vitro Activities and Inoculum Effects of Ceftazidime-Avibactam and Aztreonam-Avibactam.... Antibiotics. Available at: [Link]

• Cokol, M., et al. (2020). Beyond the FIC index: the extended information from fractional inhibitory concentrations (FICs). bioRxiv. Available at: [Link]

• ResearchGate. (2016). How do you calculate the fractional inhibitory concentration index (FICi)...? Available at: [Link]

• Levasseur, P., et al. (2016). In vitro pharmacokinetics/pharmacodynamics of the combination of avibactam and aztreonam.... Journal of Antimicrobial Chemotherapy. Available at: [Link]

• Meletiadis, J., et al. (2010). Defining Fractional Inhibitory Concentration Index Cutoffs for Additive Interactions.... Antimicrobial Agents and Chemotherapy. Available at: [Link]

• van der Kreeft, C. A. G., et al. (2015). In Vitro Activity of Ceftazidime-Avibactam Combination in In Vitro Checkerboard Assays. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Wang, F., et al. (2023). In vitro Synergistic Activity of Ceftazidime-Avibactam in Combination with Aztreonam or Meropenem.... Infection and Drug Resistance. Available at: [Link]

• Souli, M., et al. (2023). In Vitro Synergistic Activity of Antimicrobial Combinations against Carbapenem- and Colistin-Resistant.... Antibiotics. Available at: [Link]

• Fisher, S. L., et al. (2014). Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases. Journal of Biological Chemistry. Available at: [Link]

• Fernández-Rubio, I., et al. (2022). Stability Studies of 16 Antibiotics for Continuous Infusion.... Pharmaceutics. Available at: [Link]

• Joly-Guillou, M. L., et al. (2015). Pharmacodynamic modelling of β-lactam/β-lactamase inhibitor checkerboard data.... Journal of Antimicrobial Chemotherapy. Available at: [Link]

• GlobalRPH. (2017). Dilution Avycaz® (ceftazidime-Avibactam). Available at: [Link]

• MacVane, S. H., et al. (2014). Bactericidal Activity, Absence of Serum Effect, and Time-Kill Kinetics of Ceftazidime-Avibactam.... Antimicrobial Agents and Chemotherapy. Available at: [Link]

• ResearchGate. (2025). Development of a Polymicrobial Checkerboard Assay.... Available at: [Link]

• van der Kreeft, C. A. G., et al. (2015). In vitro activity of ceftazidime-avibactam combination in in vitro checkerboard assays. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Allied Academies. (2016). Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6-(benzyloxy).... Available at: [Link]

• Cumps, J., et al. (2023). Antibiotic Stability and Feasibility in Elastomeric Infusion Devices for OPAT.... Antibiotics. Available at: [Link]

• Sy, S. K. B., et al. (2018). mathematical model-based analysis of the time–kill kinetics of ceftazidime/avibactam.... Journal of Antimicrobial Chemotherapy. Available at: [Link]

• Fraile-Ribot, P. A., et al. (2021). Time-Kill Evaluation of Antibiotic Combinations Containing Ceftazidime-Avibactam.... Microbiology Spectrum. Available at: [Link]

• Fraile-Ribot, P. A., et al. (2021). Time-Kill Evaluation of Antibiotic Combinations Containing Ceftazidime-Avibactam.... Microbiology Spectrum. Available at: [Link]

• ResearchGate. (2022). In vitro time–kill assay using ceftazidime-avibactam (CZA) alone or.... Available at: [Link]

• ResearchGate. (2025). The Development of a Manufacturing Route to Avibactam.... Available at: [Link]

• Pharmaffiliates. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Available at: [Link]

• Creative Diagnostics. Antimicrobial Synergy Testing/Checkerboard Assay. Available at: [Link]

• AMRI. (2018). Antibiotic Synergy (Checkerboard) Testing, Other Bacterial. Available at: [Link]

• ResearchGate. Inhibition of Purified β-Lactamases by ETX1317 and Avibactam.... Available at: [Link]

• ResearchGate. Relationships between k on and k off over a range of temperatures.... Available at: [Link]

• PubChemLite. (2s,5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Available at: [Link]

• Ehmann, D. E., et al. (2013). Avibactam is a covalent, reversible, non–β-lactam β-lactamase inhibitor. PNAS. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This molecule is a critical late-stage intermediate in the synthesis of Avibactam, a potent, non-β-lactam β-lactamase inhibitor.[1][2] The multi-step synthesis of this complex diazabicyclooctane (DBO) core is often challenging, with low overall yield being a primary concern for many researchers.

This guide is designed to provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate the complexities of this synthesis and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

???+ question "Why is the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide challenging?"

The synthesis is a multi-step process involving the formation of a strained bicyclic ring system with specific stereochemistry. Key challenges include:

• Stereocontrol: Establishing and maintaining the correct (2S, 5R) stereochemistry throughout the synthetic sequence.

• Ring Strain: The formation of the bridged [3.2.1] bicyclic system can be thermodynamically and kinetically challenging, often requiring carefully optimized cyclization conditions.

• Protecting Group Strategy: The synthesis requires orthogonal protecting groups for amine and carboxyl functionalities, and their introduction and removal can affect the overall yield.[3][4]

• Side Reactions: The intramolecular cyclization step is particularly prone to competing intermolecular side reactions (e.g., dimerization or polymerization), which can significantly reduce the yield of the desired product.

• Purification: The polarity and structural similarity of intermediates and byproducts can complicate purification, often necessitating column chromatography which can lead to material loss.[5]

???+ question "What are the most critical steps affecting the overall yield?"

Based on our experience and the available literature, the two most yield-critical steps are:

• Intramolecular Cyclization: The formation of the 7-oxo-1,6-diazabicyclo[3.2.1]octane core is often the lowest yielding step. Success is highly dependent on the choice of cyclizing agent, base, solvent, and reaction concentration.[6]

• Final Purification: Isolation of the final carboxamide product with high purity can be difficult. Yield loss during crystallization or chromatography is common.

???+ question "Can I substitute the benzyl protecting group for another group?"

Yes, other protecting groups can be used, but the choice will impact the final deprotection strategy. The O-benzyl group is common due to its stability under various reaction conditions and its clean removal via catalytic hydrogenation.[7] If you substitute it, for example with a silyl group like TBDMS, you would need to switch to a fluoride-based deprotection method.[5] The key is to select a group that is stable during the cyclization and amidation steps but can be removed without affecting the DBO core or the carboxamide.

Troubleshooting Guide: Navigating Low-Yield Scenarios

This section breaks down the synthesis into key stages to address specific problems, their root causes, and validated solutions.

Stage 1: Intramolecular Cyclization to Form the Bicyclic Core

This step typically involves reacting a linear piperidine precursor, such as methyl (2S, 5R)-5-[(benzyloxy)amino]-piperidine-2-carboxylate, with a cyclizing agent.[6]

Problem: Very low (<30%) yield of the cyclized product, methyl (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylate.

Potential Cause	Underlying Rationale & Explanation	Recommended Solution & Protocol Adjustments
1. Inefficient Cyclizing Agent	The linear precursor requires activation of the secondary amine and the carbamate nitrogen for ring closure. Agents like triphosgene or phosgene equivalents are used to form a reactive intermediate. If the agent is old, hydrated, or used in incorrect stoichiometry, this activation fails.[6]	Action: Use a fresh, high-purity cyclizing agent. Triphosgene is a solid and easier to handle than phosgene gas. Ensure it is added slowly as a solution to maintain control. Verify stoichiometry; typically 0.4-0.5 equivalents of triphosgene per equivalent of substrate are used.
2. Intermolecular Side Reactions	At high concentrations, the activated linear precursor can react with another molecule (intermolecularly) to form dimers or oligomers instead of cyclizing (intramolecularly). This is a common failure mode in ring-closing reactions.	Action: Employ high-dilution conditions. The reaction should be run at a low concentration (e.g., 0.01-0.05 M). This can be achieved by slowly adding the substrate and base to a large volume of solvent simultaneously via syringe pumps to maintain a low instantaneous concentration.
3. Incorrect Base Stoichiometry or Addition Rate	A non-nucleophilic organic base (e.g., triethylamine, N-methylmorpholine) is required to scavenge the HCl produced during the reaction.[6] If too little base is used, the reaction medium becomes acidic, deactivating the nucleophilic amines. If added too quickly, localized high concentrations can promote side reactions.	Action: Use at least 2.2 equivalents of a hindered amine base like triethylamine or diisopropylethylamine. Add the base slowly and concurrently with the substrate to maintain a neutral pH and control the reaction rate.
4. Presence of Moisture	Triphosgene and other phosgene-based cyclizing agents react rapidly with water to decompose. Water can also hydrolyze the activated intermediate needed for cyclization.	Action: Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents (e.g., dry THF, DCM). Perform the reaction under a dry, inert atmosphere (Nitrogen or Argon).

Troubleshooting Workflow: Low Cyclization Yield

This diagram outlines a logical sequence for diagnosing issues in the critical cyclization step.

Caption: Troubleshooting Decision Tree for the Cyclization Step.

Stage 2: Saponification and Amide Formation

This stage involves the hydrolysis of the methyl ester to a carboxylic acid (or its salt), followed by coupling with an ammonia source to form the primary carboxamide.[6]

Problem: Low yield or impure product during the conversion of the ester to the final carboxamide.

Potential Cause	Underlying Rationale & Explanation	Recommended Solution & Protocol Adjustments
1. Epimerization at C2	The α-proton at the C2 position (adjacent to the carbonyl) is acidic. Exposure to strong bases or elevated temperatures during saponification or amide coupling can cause epimerization, leading to a mixture of diastereomers that are difficult to separate and reduce the yield of the desired (2S,5R) isomer.	Action: For saponification, use a mild base like LiOH at low temperatures (-10 to 0 °C).[6] For amide coupling, use modern coupling agents that operate at neutral pH and low temperatures (e.g., HATU, HOBt/EDC) and minimize reaction time.
2. Incomplete Amide Coupling	The carboxylic acid intermediate must be activated to react with ammonia. Incomplete activation or the use of a weak coupling reagent can lead to unreacted starting material.[]	Action: Use a reliable and potent coupling reagent. A common and effective combination is EDC (a water-soluble carbodiimide) with an additive like HOBt or HOAt.[] Ensure anhydrous conditions, as water will consume the activated intermediate.
3. Degradation of the Bicyclic Core	The diazabicyclooctane ring system can be sensitive to harsh pH conditions. Prolonged exposure to strong acid or base during workup or purification can lead to ring-opening or other degradation pathways.	Action: Maintain pH control during workup. Use mild buffers for extraction and avoid unnecessarily strong acids or bases. Minimize the time the product is exposed to non-neutral conditions.

Key Experimental Protocols

Protocol 1: Optimized Intramolecular Cyclization

This protocol is based on methods described in patent literature and is optimized to favor the intramolecular reaction.[6]

• Preparation: Flame-dry a 1 L three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and two syringe-pump-ready dropping funnels. Place the flask under a positive pressure of Argon.

• Solvent: Add 500 mL of anhydrous tetrahydrofuran (THF) to the flask and cool the solution to -10 °C using an acetone/ice bath.

• Reagent Solutions:

  • Solution A: In a dry flask, dissolve 1 equivalent of methyl (2S, 5R)-5-[(benzyloxy)amino]-piperidine-2-carboxylate hydrochloride salt in 100 mL of anhydrous THF.

  • Solution B: In a separate dry flask, mix 2.5 equivalents of triethylamine (Et₃N) with 50 mL of anhydrous THF.

  • Solution C: In a third dry flask, dissolve 0.5 equivalents of triphosgene in 100 mL of anhydrous THF.

• Reaction:

  • Begin by adding Solution C (triphosgene) to the cooled reaction flask over 30 minutes.

  • Using two separate syringe pumps, add Solution A and Solution B concurrently to the reaction flask over a period of 4 hours. Crucially, ensure the internal temperature does not rise above -5 °C.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete after stirring for an additional 1-2 hours at -10 °C post-addition.

• Workup:

  • Quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution.

  • Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 150 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude product, methyl (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylate, should be purified by silica gel column chromatography.

Protocol 2: Low-Epimerization Amide Formation

This protocol uses standard peptide coupling conditions to minimize racemization risk.

• Setup: In a flame-dried flask under Argon, dissolve 1 equivalent of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid in anhydrous DMF.

• Activation: Cool the solution to 0 °C. Add 1.1 equivalents of HOBt and 1.2 equivalents of EDC.HCl. Stir the mixture at 0 °C for 30 minutes to form the activated HOBt ester.

• Coupling: Bubble anhydrous ammonia gas through the solution gently for 1-2 hours, or add a solution of ammonia in dioxane (2 M). Maintain the temperature at 0 °C.

• Monitoring: Monitor the disappearance of the starting material by LC-MS.

• Workup: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate. Wash the combined organic layers with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The final product can be purified by crystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by column chromatography.

Data Summary & Reagent Guide

Table 1: Comparison of Common Amide Coupling Reagents

Reagent Cocktail	Class	Activation Mechanism	Key Advantages	Potential Issues
EDC / HOBt	Carbodiimide	Forms HOBt active ester	Low cost, byproducts are water-soluble and easily removed.	Moderate risk of epimerization if not cooled.[]
HATU / DIPEA	Uronium Salt	Forms highly reactive HOAt active ester	Very fast reaction rates, high yields, low epimerization.	Byproducts can be difficult to remove, higher cost.[]
SOCl₂ / NH₃	Acid Chloride	Forms acyl chloride intermediate	Very reactive, drives reaction to completion.	Harsh conditions (acidic), high risk of epimerization and side reactions with other functional groups.[9]
CDI	Imidazole	Forms acyl-imidazole intermediate	Mild conditions, gaseous byproducts.	Slower reaction rates compared to uronium salts.

General Synthetic Pathway Overview

Caption: Key Stages in the Synthesis of the Avibactam Intermediate.

References

• A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.

• Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria. MDPI. [Link]

• A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.

• Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance. National Institutes of Health. [Link]

• 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No... Apicule. [Link]

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. PubChem. [Link]

• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Pharmaffiliates. [Link]

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. ACS Publications. [Link]

• β-Lactamases: A Focus on Current Challenges. National Institutes of Health. [Link]

• Structure-Based Optimization of a Non-β-lactam Lead Results in Inhibitors That Do Not Up-Regulate β-Lactamase Expression in Cell Culture. National Institutes of Health. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Biocatalytic amide bond formation. Royal Society of Chemistry. [Link]

• (PDF) Avibactam and Class C -Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance. ResearchGate. [Link]

• Catalytic asymmetric total synthesis of diazabicyclooctane β-lactamase inhibitors avibactam and relebactam. Royal Society of Chemistry. [Link]

• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid. PubChem. [Link]

• (PDF) Synthesis of Avibactam Derivatives and Activity on β-Lactamases and Peptidoglycan Biosynthesis Enzymes of Mycobacteria. ResearchGate. [Link]

• Biochemical exploration of β-lactamase inhibitors. Frontiers. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Restoring ceftolozane susceptibility: a role for diazabicyclooctane β-lactamase inhibitors? PubMed. [Link]

• β-Lactams and β-Lactamase Inhibitors: An Overview. National Institutes of Health. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• β-lactam/β-lactamase inhibitor combinations. YouTube. [Link]

• (PDF) Biocatalytic Amide Bond Formation. ResearchGate. [Link]

• Process Development and Scale-Up of the Novel β-Lactamase Inhibitor WCK 6395. ACS Publications. [Link]

• Metallo-β-Lactamase Inhibitors Inspired on Snapshots from the Catalytic Mechanism. National Institutes of Health. [Link]

• Orally Absorbed Derivatives of the β-Lactamase Inhibitor Avibactam. Design of Novel Prodrugs of Sulfate Containing Drugs. ACS Publications. [Link]

• Chemistry of Amides. LibreTexts. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. [Link]

• Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors. Royal Society of Chemistry. [Link]

• Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria. ResearchGate. [Link]

• The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. ResearchGate. [Link]

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• 5. WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents [patents.google.com]
• 6. WO2015150941A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents [patents.google.com]
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• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Welcome to the technical support center for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a key intermediate in the production of Avibactam.[1][2] Avibactam is a crucial β-lactamase inhibitor used to combat resistant bacterial strains.[3] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize the yield and purity of this vital compound.

The synthesis of this complex molecule involves multiple steps, and achieving a high yield requires careful control over reaction conditions and purification processes.[4][5] This resource provides in-depth, evidence-based solutions to challenges you may encounter during your experiments.

Troubleshooting Guides & FAQs

Section 1: Amidation Reaction Issues

The conversion of the carboxylic acid precursor, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid, to the desired carboxamide is a critical step.[6] This section addresses common problems encountered during this amidation reaction.

FAQ 1: Why is the yield of my amidation reaction consistently low?

Possible Causes & Troubleshooting Steps:

• Inefficient Activation of the Carboxylic Acid: The carboxylic acid needs to be activated to react with the ammonia source. Incomplete activation is a primary reason for low yields.

  • Solution: Ensure your coupling reagents, such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole), are fresh and anhydrous.[6] Moisture can rapidly deactivate these reagents. Consider using a slight excess of the coupling agents (1.2-1.5 equivalents) to drive the reaction to completion.

• Suboptimal Reaction Temperature: Temperature plays a crucial role in the stability of the activated intermediate and the overall reaction rate.

  • Solution: The reaction is typically carried out at room temperature.[6] If you are experiencing low yields, try running the reaction at a lower temperature (0-5 °C) to improve the stability of the activated species, then allowing it to slowly warm to room temperature.

• Inadequate Mixing: In a heterogeneous reaction mixture, poor mixing can lead to localized concentration gradients and incomplete reaction.

  • Solution: Ensure vigorous stirring throughout the reaction. For larger scale reactions, consider using an overhead mechanical stirrer.

• pH of the Reaction Mixture: The pH of the reaction medium can significantly impact the nucleophilicity of the ammonia source and the stability of the coupling reagents.

  • Solution: The addition of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is crucial to neutralize the ammonium chloride and maintain an optimal pH for the reaction.[6] Ensure the correct stoichiometry of the base is used.

Experimental Protocol: Optimized Amidation

Caption: Optimized workflow for the amidation reaction.

FAQ 2: I am observing significant amounts of side products. How can I minimize their formation?

Common Side Products & Mitigation Strategies:

• N-acylurea Formation: This side product arises from the reaction of the activated carboxylic acid with another molecule of EDCI.

  • Mitigation: The addition of HOBt is critical as it rapidly forms an active ester intermediate, which is less prone to side reactions than the O-acylisourea intermediate. Ensure HOBt is added before or concurrently with EDCI.

• Epimerization at the C2 Position: The stereochemical integrity at the C2 position is crucial for the biological activity of the final product.

  • Mitigation: Performing the reaction at lower temperatures can help minimize epimerization. Additionally, the choice of solvent and base can influence the rate of epimerization.

Section 2: Purification Challenges

The purification of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide can be challenging due to its polarity and potential for degradation.

FAQ 3: What is the most effective method for purifying the final product?

Purification Strategy:

• Column Chromatography: Silica gel column chromatography is the most common method for purifying the target compound.

  • Recommended Solvent System: A gradient elution system of dichloromethane (DCM) and methanol (MeOH) or ethyl acetate and methanol is typically effective. Start with a low polarity mobile phase and gradually increase the polarity to elute the product.

  • Pro-Tip: To improve separation and prevent streaking on the column, consider adding a small amount of a volatile base, such as triethylamine (0.1-0.5%), to the mobile phase. This can help to suppress the ionization of any residual acidic impurities.

• Crystallization: If the product is obtained as a solid, recrystallization can be an effective final purification step to improve purity and obtain a crystalline product.

  • Suitable Solvents: A mixture of ethyl acetate and hexanes or isopropanol and water can be explored for recrystallization.[7]

Section 3: Precursor Synthesis and Quality

The quality of the starting material, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid, directly impacts the yield and purity of the final carboxamide.

FAQ 4: My precursor carboxylic acid contains impurities. How can I purify it before the amidation step?

Purification of the Carboxylic Acid Precursor:

• Acid-Base Extraction: An acid-base extraction can be a simple and effective way to remove neutral impurities.

  • Dissolve the crude carboxylic acid in an organic solvent like ethyl acetate.

  • Extract with a weak aqueous base, such as a saturated sodium bicarbonate solution. The carboxylic acid will move into the aqueous layer as its sodium salt.

  • Wash the aqueous layer with an organic solvent to remove any remaining neutral impurities.

  • Acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to precipitate the purified carboxylic acid.

  • Filter the solid and dry it thoroughly under vacuum.

Caption: Workflow for the purification of the carboxylic acid precursor.

Section 4: Scale-Up Considerations

Transitioning from a lab-scale synthesis to a larger, industrial-scale production presents unique challenges.

FAQ 5: What are the key parameters to consider when scaling up the synthesis?

Key Scale-Up Parameters:

Parameter	Lab-Scale Consideration	Scale-Up Challenge & Solution
Heat Transfer	Reaction heat is easily dissipated.	Exothermic reactions can lead to temperature runaways. Solution: Use a jacketed reactor with precise temperature control and consider slower, controlled addition of reagents.
Mixing	Magnetic stirring is usually sufficient.	Inefficient mixing can lead to poor reaction kinetics and impurity formation. Solution: Employ overhead mechanical stirrers or impellers designed for large-volume reactors.
Reagent Addition	Reagents are often added all at once.	Rapid addition of large quantities of reagents can be hazardous and lead to side reactions. Solution: Implement controlled addition profiles using syringe pumps or addition funnels.
Work-up and Isolation	Simple liquid-liquid extractions and filtration are common.	Handling large volumes of solvents and solids can be cumbersome and inefficient. Solution: Utilize larger-scale equipment such as filter-dryers and consider alternative work-up procedures like crystallization to simplify isolation.

Note on Synthetic Routes: Several synthetic routes to Avibactam and its intermediates have been developed, each with its own advantages and disadvantages.[4][8][9] The choice of route can significantly impact the overall yield and scalability. Some routes aim to reduce the number of steps and utilize more environmentally friendly reagents.[4][9]

References

• The Critical Role of Intermediates: Understanding the Synthesis of Avibactam. (n.d.). Google Cloud.

• Qin, X., et al. (2018). A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development, 22(2), 220-226. [Link]

• An Improved Process Of Preparing Avibactam Intermediate. (n.d.). Quick Company. Retrieved January 6, 2026, from [Link]

• The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor | Request PDF. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• CN111116587A - Preparation method of avibactam intermediate compound. (n.d.). Google Patents.

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. (2017). ACS Publications. [Link]

• Mangin, O., et al. (2019). Synthetic approaches towards avibactam and other diazabicyclooctane β-lactamase inhibitors. Organic & Biomolecular Chemistry, 17(30), 7116-7133. [Link]

• Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6... (n.d.). Retrieved January 6, 2026, from [Link]

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No... (n.d.). apicule. Retrieved January 6, 2026, from [Link]

• Key step synthesis of Avibactam, a β‐lactamase inhibitor. A.... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Avibactam / Ceftazidime Side Effects: Common, Severe, Long Term. (2025). Drugs.com. [Link]

• WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. (n.d.). Google Patents.

• (PDF) Synthesis of Avibactam Derivatives and Activity on β-Lactamases and Peptidoglycan Biosynthesis Enzymes of Mycobacteria. (2018). ResearchGate. [Link]

• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | Pharmaffiliates. (n.d.). Pharmaffiliates. Retrieved January 6, 2026, from [Link]

• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid. (n.d.). PubChem. Retrieved January 6, 2026, from [Link]

• The Role of Key Intermediates in Modern Antibiotic Development: A Case Study of Avibactam Synthesis. (2025). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

Sources

• 1. apicule.com [apicule.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Synthetic approaches towards avibactam and other diazabicyclooctane β-lactamase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 7. CN111116587A - Preparation method of avibactam intermediate compound - Google Patents [patents.google.com]
• 8. An Improved Process Of Preparing Avibactam Intermediate [quickcompany.in]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Welcome to the technical support guide for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a key intermediate for advanced β-lactamase inhibitors like Avibactam.[1][2] This document is designed for researchers, chemists, and process development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemistry to empower your research and development.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a practical question-and-answer format.

Issue 1: Low Yield and Complex Mixture in the Final Amidation Step

Question: "I'm performing the final amidation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid using EDCI/HOBt and ammonium chloride, as described in the literature.[3] My yield is consistently below 50%, and my crude LC-MS shows multiple byproducts. What's going wrong?"

Answer: This is a common issue in carbodiimide-mediated amidations. The low yield and complex mixture often stem from side reactions involving the coupling agents and the activated carboxylic acid intermediate.

Root Cause Analysis:

• N-Acylurea Formation: The O-acylisourea intermediate, formed by the reaction of your carboxylic acid with EDCI, is highly reactive. If it doesn't react quickly with the nucleophile (ammonia from NH₄Cl), it can rearrange into a stable, unreactive N-acylurea byproduct. This is a primary pathway for yield loss.

• Epimerization: The α-carbon to the carbonyl group (the C2 position) is susceptible to epimerization under basic conditions or upon activation.[4][5] The use of bases like DIPEA to deprotonate NH₄Cl can create a sufficiently basic environment to abstract the C2 proton of the activated acid, leading to racemization and the formation of the (2R,5R) diastereomer. Diastereomers can be difficult to separate, complicating purification.[6][7]

• HOBt-Related Side Products: While HOBt is added to suppress racemization and improve efficiency, it can also lead to its own set of byproducts if not used correctly, although this is less common than N-acylurea formation.

Troubleshooting Protocol & Mitigation Strategies:

• Step 1: Control Reagent Stoichiometry and Addition Order.

  • Pre-activate the carboxylic acid with EDCI and HOBt for a short period (5-10 minutes) at 0°C before adding the ammonia source. This allows for the formation of the more stable HOBt-ester, minimizing the lifetime of the highly reactive O-acylisourea intermediate.

  • Use a slight excess of coupling agents (1.2-1.5 equivalents of EDCI/HOBt) to ensure full conversion of the acid.

  • Ensure the base (e.g., DIPEA) is added slowly and at a low temperature to control the release of ammonia and avoid creating pockets of high basicity.

• Step 2: Optimize Temperature and pH.

  • Run the reaction at 0°C initially and allow it to warm slowly to room temperature. Low temperatures disfavor the N-acylurea rearrangement and reduce the rate of epimerization.

  • Maintain the reaction pH in the range of 6-7. Highly basic conditions significantly increase the risk of epimerization.[7][8]

• Step 3: Consider Alternative Coupling Agents.

  • If problems persist, consider using HATU or HBTU as coupling agents. These reagents are often more efficient and can lead to cleaner reactions with less epimerization, though they are more expensive.

• Step 4: Analytical Verification.

  • Use chiral HPLC to quantify the diastereomeric purity of your product. This will confirm if epimerization is a significant issue.

  • Use LC-MS to identify the mass of the major byproduct. The N-acylurea will have a mass corresponding to your carboxylic acid + EDCI - H₂O.

Issue 2: An Unexpected Peak in HPLC with the Same Mass as the Product

Question: "My LC-MS analysis shows a significant impurity with the identical mass-to-charge ratio (m/z 276 [M+H]⁺) as my desired product.[3] It's proving very difficult to separate by standard silica gel chromatography. What is this impurity?"

Answer: An impurity with the same mass as your product is almost certainly a stereoisomer. Given the synthesis involves chiral centers at C2 and C5, the most likely culprit is a diastereomer formed through epimerization.

Root Cause Analysis:

• Epimerization at C2: As discussed in Issue 1, the proton at the C2 position is acidic and can be removed under basic conditions, especially when the adjacent carboxyl group is activated during the amidation step. This leads to the formation of the (2R,5R) diastereomer.

• Epimerization in Upstream Steps: Basic conditions used in preceding steps of the synthesis could also contribute to epimerization. It is crucial to evaluate the stereochemical purity of the carboxylic acid starting material.[4][5]

Workflow for Diagnosis and Resolution:

Caption: Troubleshooting workflow for an isomeric impurity.

Protocol: Diastereomer Separation

If epimerization cannot be completely suppressed, separation is required.

• Crystallization: As noted in patent literature for related intermediates, diastereomers can sometimes be separated by crystallization.[6][9] Screen various solvents (e.g., ethyl acetate/hexanes, isopropanol) to find conditions where one diastereomer selectively precipitates.

• Chromatography:

  • Silica Gel: While challenging, meticulous optimization of the mobile phase on silica gel (e.g., using a shallow gradient of ethyl acetate in dichloromethane) may achieve separation.

  • Supercritical Fluid Chromatography (SFC): SFC often provides superior resolution for separating stereoisomers compared to HPLC.

  • Reverse-Phase HPLC: Using a C18 column with a mobile phase such as acetonitrile/water may also resolve the diastereomers.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters to control during the synthesis to ensure high purity?

A1: The three most critical parameters are temperature, pH (base control), and moisture .

• Temperature: Low temperatures (0°C to RT) are generally preferred for the key cyclization and amidation steps to minimize side reactions like epimerization and byproduct formation from reactive intermediates.

• pH/Base Control: The choice of base and its rate of addition are crucial. Strong bases or high local concentrations of base can readily cause epimerization.[5] Use of hindered bases (like DIPEA) or inorganic bases (like NaHCO₃) and slow, controlled addition at low temperature is recommended.

• Moisture: Anhydrous conditions are essential, particularly during steps involving reactive intermediates like organometallics or coupling agents. Water can quench reagents and lead to hydrolysis of intermediates, forming undesired acid or alcohol impurities.

Q2: The benzyloxy group is a protecting group. What are the potential side products associated with it?

A2: The benzyloxy group is generally stable, but it can participate in side reactions, primarily during its removal (which occurs in a subsequent step to form Avibactam).[10] However, under certain conditions, it can be a source of impurities.

• Hydrogenolysis: If catalytic hydrogenation is used prematurely or if an incompatible catalyst is present, the benzyloxy group can be cleaved, yielding (2S,5R)-6-hydroxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

• Benzyl Ether Scrambling: Under strongly acidic conditions, there is a minor risk of benzyl group migration or other side reactions, although this is less common with the O-benzyl group on the hydroxamate-like nitrogen.

Q3: What is the mechanistic role of the bicyclic ring structure in β-lactamase inhibition, and why is its stereochemistry so important?

A3: The diazabicyclooctane (DBO) core is the "warhead" of the inhibitor.[11] Unlike β-lactam inhibitors, which form a stable acyl-enzyme intermediate, Avibactam (the final product) forms a reversible covalent bond with the active site serine of the β-lactamase enzyme.[12] The reaction proceeds via nucleophilic attack of the serine on the lactam carbonyl, opening the ring to form a carbamate ester. The specific (2S,5R) stereochemistry is critical for positioning the carboxamide and sulfate (in the final API) groups correctly within the enzyme's active site to ensure a high binding affinity and effective inhibition.[12] Any deviation from this stereochemistry, such as the (2R,5R) epimer, will not fit the active site correctly, rendering it biologically inactive.

Part 3: Data & Mechanistic Pathways

Table 1: Common Impurities and Byproducts

Impurity/Byproduct	Structure	Typical Cause	Analytical Signature (LC-MS)
(2R,5R)-Epimer	Diastereomer of product	Base-induced epimerization at C2	Same m/z as product; different retention time (chiral or RP-HPLC)
N-Acylurea	Adduct of acid and EDCI	Slow amidation, rearrangement of O-acylisourea	m/z = [M(acid)+M(EDCI)-H₂O+H]⁺
Starting Carboxylic Acid	(2S,5R)-6-(benzyloxy)...-2-carboxylic acid	Incomplete amidation reaction	m/z = [M(acid)+H]⁺ = 277.1
6-Hydroxy Analog	Debenzylated product	Premature hydrogenolysis	m/z = [M-Bn+H]⁺ = 186.1

Diagram: Key Reaction and Side Product Formation

This diagram illustrates the desired amidation pathway versus the two most common side reaction pathways: epimerization and N-acylurea formation.

Caption: Competing reaction pathways in the final amidation step.

References

Sources

• 1. apicule.com [apicule.com]
• 2. nbinno.com [nbinno.com]
• 3. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 4. Synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives by an epimerization–lactamization cascade reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. newdrugapprovals.org [newdrugapprovals.org]
• 10. WO2016089718A1 - Process for the preparation of tert-butyl 4-((2s,5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate and analogs thereof - Google Patents [patents.google.com]
• 11. Interaction of Avibactam with Class B Metallo-β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Welcome to the comprehensive technical support guide for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis, purification, and analysis of this critical intermediate for β-lactamase inhibitors, most notably Avibactam.[1][2] This guide provides in-depth troubleshooting advice and validated protocols to ensure the highest quality of your experimental outcomes.

Introduction

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a late-stage intermediate in the synthesis of Avibactam. The purity of this compound is paramount as any impurities can carry through to the final active pharmaceutical ingredient (API), potentially affecting its safety and efficacy. This guide will address the most frequently encountered impurities, their origins, and strategies for their detection, control, and elimination.

Frequently Asked Questions (FAQs) - Impurity Profiling and Mitigation

This section addresses the most common questions regarding impurities encountered during the synthesis and handling of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Q1: What is the most common process-related impurity I should be aware of?

A1: The most prevalent process-related impurity is the unreacted starting material, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid .[3][4]

• Root Cause: Incomplete amidation reaction. The conversion of the carboxylic acid to the primary amide is a crucial step, and factors such as insufficient activation of the carboxylic acid, suboptimal reaction time, or inadequate concentration of the ammonia source (like ammonium chloride) can lead to its persistence in the final product.[3]

• Identification: This impurity can be readily detected by reverse-phase HPLC as an earlier eluting peak compared to the product due to its higher polarity. It can be confirmed by LC-MS, where it will show a molecular ion corresponding to its mass (C14H16N2O4, MW: 276.29 g/mol ).[4]

• Mitigation:

  • Ensure complete activation of the carboxylic acid by using a slight excess of coupling agents like EDCI and HOBt.

  • Optimize the reaction time; monitor the reaction progress by HPLC or TLC until the starting material is consumed.

  • Use a sufficient excess of the ammonia source and a suitable base like DIPEA to drive the reaction to completion.

  • Purification via silica gel column chromatography can effectively remove the unreacted starting material.[3]

Q2: I see an unexpected peak with a higher molecular weight in my mass spectrometry data. What could it be?

A2: A common byproduct when using carbodiimide coupling agents like EDCI is the formation of an N-acylurea . This impurity arises from the rearrangement of the O-acylisourea intermediate, which is formed by the reaction of the carboxylic acid starting material with EDCI.

• Root Cause: The O-acylisourea intermediate is highly reactive. In the absence of a nucleophile (in this case, ammonia), it can rearrange to the more stable, but unreactive, N-acylurea. This side reaction is more likely if the addition of the ammonia source is delayed or if the reaction conditions are not optimized.

• Identification: The N-acylurea impurity will have a molecular weight equal to the sum of the starting carboxylic acid and the dehydrated form of EDCI. It can be characterized by LC-MS and NMR.

• Mitigation:

  • Add HOBt to the reaction mixture. HOBt reacts with the O-acylisourea intermediate to form an active ester, which is less prone to rearrangement and more reactive towards the amine, thereby minimizing N-acylurea formation.

  • Ensure all reagents are added in the correct sequence and without delay.

  • Maintain an appropriate reaction temperature, as higher temperatures can sometimes favor rearrangement.

Q3: My product shows multiple peaks in the chiral HPLC analysis. What are these, and how do I address them?

A3: The presence of multiple peaks on a chiral column strongly suggests the presence of diastereomeric impurities . The synthesis of the bicyclic core of this molecule involves multiple stereocenters, and lack of stereocontrol in earlier synthetic steps can lead to the formation of other diastereomers, such as the (2S,5S) or (2R,5R) isomers.

• Root Cause: Inadequate stereocontrol during the synthesis of precursors to the bicyclic system.

• Identification: Chiral HPLC is the definitive method for identifying and quantifying diastereomeric impurities. Diastereomers can also sometimes be distinguished by high-field NMR, as they may exhibit slightly different chemical shifts and coupling constants.

• Mitigation:

  • Careful selection and execution of stereoselective synthetic routes for the precursors are critical.

  • Diastereomers can often be separated by fractional crystallization or preparative chromatography (either chiral or achiral). Several patents describe the separation of diastereomers of related intermediates by crystallization from solvents like n-hexane.[5]

Q4: How stable is (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, and what are the likely degradation products?

A4: While specific forced degradation studies on this intermediate are not extensively published, based on its structure, potential degradation pathways can be predicted. Conducting a forced degradation study is highly recommended to understand the stability of your material.

• Potential Degradation Pathways:

  • Hydrolysis: The amide and the bicyclic lactam ring are susceptible to hydrolysis under strongly acidic or basic conditions. This could lead to the opening of the bicyclic ring or conversion of the carboxamide to a carboxylic acid.

  • Debenzylation: The benzyloxy group can be cleaved under hydrogenolysis conditions (e.g., Pd/C and H₂) or potentially by strong acids.

• Forced Degradation Study Protocol (Recommended):

  • Prepare solutions of the compound in 0.1 M HCl (acidic), 0.1 M NaOH (basic), and water (neutral).

  • Expose a solution to 3% H₂O₂ (oxidative).

  • Store samples at elevated temperatures (e.g., 60-80 °C) in both solid and solution form (thermal).

  • Expose the solid and solution samples to UV and visible light (photolytic).

  • Analyze all stressed samples by a stability-indicating HPLC method at various time points and compare them against a control sample.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues observed during the analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Extra peak eluting before the main product in RP-HPLC.	Unreacted starting material ((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid).	1. Confirm Identity: Spike the sample with the starting material to see if the peak area increases. Analyze by LC-MS to confirm the molecular weight. 2. Optimize Reaction: Increase reaction time, ensure sufficient coupling reagents, or optimize the base concentration. 3. Improve Purification: Optimize the solvent gradient in your column chromatography to improve separation.
Peak with a higher molecular weight observed in LC-MS.	N-acylurea byproduct from EDCI coupling.	1. Confirm Identity: Calculate the expected mass of the N-acylurea adduct. Characterize by NMR if isolated. 2. Review Reaction Protocol: Ensure HOBt was used and that the ammonia source was readily available for coupling. 3. Purification: This byproduct can often be separated by silica gel chromatography.
Multiple peaks observed in chiral HPLC.	Presence of diastereomers.	1. Confirm Identity: Compare the chromatogram with reference standards of other diastereomers if available. 2. Purification: Develop a preparative chromatography method (chiral or achiral) for separation. Alternatively, explore fractional crystallization with different solvent systems. 3. Process Review: Investigate the stereochemical purity of the starting materials and intermediates used in the synthesis.
Appearance of new peaks during storage or in stability studies.	Degradation of the compound.	1. Identify Degradation Conditions: Determine if the degradation is caused by heat, light, pH, or oxidation. 2. Characterize Degradants: Use LC-MS/MS and NMR to elucidate the structure of the degradation products. 3. Storage: Store the material in a cool, dark place, and under an inert atmosphere if it is sensitive to oxidation.
Broad or tailing peaks in HPLC.	Poor chromatography conditions or column issues.	1. Check pH of Mobile Phase: Ensure the mobile phase pH is appropriate for the analyte. 2. Sample Solvent: Dissolve the sample in the mobile phase whenever possible. 3. Column Health: Flush the column or try a new column. Use a guard column to protect the analytical column.

Experimental Protocols

Protocol 1: General Purpose Reverse-Phase HPLC Method for Purity Analysis

This method is a starting point and should be validated for your specific application. It is designed to be a stability-indicating method capable of separating the main compound from its more polar (e.g., starting material) and potentially less polar byproducts.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.02 M Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.5 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0	90	10
  20	40	60
  25	40	60
  26	90	10

  | 30 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.5 mg/mL.

Protocol 2: Chiral HPLC Method for Diastereomer Separation (General Approach)

The separation of diastereomers is highly dependent on the specific compounds and the chiral stationary phase. A screening of different chiral columns is often necessary.

• Recommended Columns for Screening:

  • Cellulose-based (e.g., Chiralcel OD-H, Chiralcel OJ-RH)

  • Amylose-based (e.g., Chiralpak AD-H, Chiralpak AS-H)

• Typical Mobile Phases:

  • Normal Phase: Hexane/Isopropanol or Hexane/Ethanol mixtures.

  • Reverse Phase: Acetonitrile/Water or Methanol/Water mixtures, sometimes with acidic or basic additives.

• Method Development Strategy:

  • Start with a Hexane/Isopropanol (90:10) mobile phase on a cellulose-based column.

  • If separation is not achieved, vary the ratio of isopropanol.

  • If still unsuccessful, switch to an amylose-based column and repeat the solvent screening.

  • Consider reverse-phase conditions on appropriate chiral columns if normal phase is ineffective.

Visualizations

Synthetic Pathway and Origin of Impurities

Caption: Synthetic route and points of impurity formation.

Troubleshooting Workflow for HPLC Analysis

Caption: Decision tree for identifying unknown HPLC peaks.

References

• Process Development and Scale-Up of the Novel β-Lactamase Inhibitor WCK 6395 . ACS Omega. [Link]

• 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No - apicule . Apicule. [Link]

• Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC . Slideshare. [Link]

• WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.

• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid . PubChem. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations . National Institutes of Health. [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules . SlideServe. [Link]

• A validated stability indicating rp-hplc method for simultanious determination of avibactam and ceftazidime in bulk and pharmaceutical dosage from . World Journal of Pharmaceutical and Life Sciences. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs . LCGC International. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations . Semantic Scholar. [Link]

• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide . Pharmaffiliates. [Link]

• Synthesis of N-acylurea derivatives from carboxylic acids and N,N′-dialkyl carbodiimides in water . Indian Academy of Sciences. [Link]

• Analytical Method Development and Validation for Simultaneous Estimation of Avibactam and Ceftazidime by RP-HPLC Method . IOSR Journal of Pharmacy. [Link]

Sources

• 1. apicule.com [apicule.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 4. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid | C14H16N2O4 | CID 57389355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents [patents.google.com]

Technical Support Center: Optimization of Reaction Conditions for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This molecule is a critical late-stage intermediate in the manufacturing of Avibactam, a potent β-lactamase inhibitor that is crucial in combating antibiotic resistance.[1][2] The successful and efficient synthesis of this carboxamide is paramount for the overall yield and purity of the final active pharmaceutical ingredient (API).

This guide is structured to provide direct, actionable advice to researchers and process chemists. It is divided into a troubleshooting section for specific experimental issues and a frequently asked questions (FAQ) section for a deeper understanding of the reaction's principles.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of the title compound via amide coupling of its corresponding carboxylic acid precursor. The typical reaction involves coupling (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid with an ammonia source using peptide coupling agents.[3]

Q1: My reaction yield is low or inconsistent. What are the primary factors to investigate?

Low yield is a frequent issue stemming from several potential root causes. A systematic investigation is key.

Answer:

• Reagent Quality and Handling:

  • Coupling Agents (EDCI, HOBT): Carbodiimides like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) are moisture-sensitive. Hydrolysis will deactivate the reagent, preventing the activation of the carboxylic acid. HOBT (Hydroxybenzotriazole) can also degrade. Always use fresh, high-purity coupling agents and store them under an inert atmosphere (Nitrogen or Argon) in a desiccator.

  • Solvent Purity: The typical solvent, N,N-Dimethylformamide (DMF), is highly hygroscopic. Water in the DMF will compete with the ammonia source as a nucleophile, leading to the hydrolysis of the activated acid intermediate back to the starting material. Use anhydrous DMF (<50 ppm water) for best results.

  • Base (DIPEA): N,N-Diisopropylethylamine (DIPEA) should be pure and colorless. A yellow tint may indicate impurities that can interfere with the reaction.

• Reaction Stoichiometry and Order of Addition:

  • The stoichiometry of the coupling agents is critical. A common ratio is 1.5 equivalents of EDCI and HOBT relative to the carboxylic acid.[3] Insufficient coupling agent will lead to incomplete conversion.

  • The recommended order of addition is to first dissolve the carboxylic acid, HOBT, and the ammonia source (e.g., Ammonium Chloride, NH4Cl) in DMF. Add the base (DIPEA) next, followed by the slow, portion-wise addition of EDCI at a controlled temperature. This sequence minimizes side reactions.

• Temperature Control:

  • The activation of the carboxylic acid with EDCI is exothermic. This step should be performed at a reduced temperature (e.g., 0 °C) to prevent the formation of an inactive N-acylurea byproduct and to maintain the stability of the HOBT-ester active intermediate. After the addition of EDCI, the reaction can be allowed to slowly warm to room temperature.[3]

• Work-up and Isolation:

  • The product is typically isolated by quenching the reaction with ice water and extracting with a suitable organic solvent like Ethyl Acetate (EtOAc).[3] Significant product loss can occur if the pH of the aqueous layer is not optimized for extraction or if emulsions form. Ensure thorough extraction and proper phase separation.

Q2: I'm observing a significant impurity by HPLC/LC-MS. What is its likely identity and how can I prevent it?

Answer:

The most common impurity in this type of coupling reaction is the N-acylurea byproduct .

• Formation Mechanism: This byproduct forms when the O-acylisourea intermediate (formed by the reaction of the carboxylic acid and EDCI) rearranges intramolecularly. This rearrangement is competitive with the desired reaction, which is the attack by HOBT to form the active HOBT-ester. The N-acylurea is stable and difficult to remove.

• Prevention Strategy:

  • Use of HOBT: The primary role of HOBT is to trap the O-acylisourea intermediate, converting it to an active HOBT-ester. This ester is less prone to rearrangement and more reactive towards the desired nucleophile (ammonia). The absence or degradation of HOBT is a direct cause of N-acylurea formation.

  • Low Temperature: As mentioned, adding EDCI at 0 °C or below significantly suppresses the rate of the rearrangement reaction, favoring the desired pathway.

Below is a diagram illustrating the competing reaction pathways.

Caption: Competing pathways during EDCI-mediated amide coupling.

Frequently Asked Questions (FAQs)

Q1: What is the detailed role of each reagent in the EDCI/HOBT coupling reaction?

Answer:

Understanding the function of each component is crucial for optimization.

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid: This is the substrate containing the carboxylic acid functional group to be converted into a primary amide.

• NH4Cl (Ammonium Chloride): This serves as the source of ammonia, the nucleophile that will form the amide bond.

• EDCI: This is the carbodiimide coupling agent. It activates the carboxylic acid by reacting with the carboxyl group to form a highly reactive O-acylisourea intermediate.

• HOBT: This is an additive that serves two purposes. First, it reacts with the O-acylisourea intermediate to form an active HOBT-ester, which is more stable and less prone to side reactions than the O-acylisourea itself. Second, it helps to suppress racemization if the chiral center adjacent to the carboxyl group were sensitive (though less of a concern for this specific substrate).

• DIPEA: This is a non-nucleophilic organic base. Its primary role is to neutralize the hydrochloride salt of EDCI and the ammonium chloride, liberating free ammonia in situ to act as the nucleophile. It also neutralizes any acid generated during the reaction, maintaining a favorable pH for the coupling.

The overall mechanism is visualized below.

Caption: Simplified workflow of the amide coupling reaction.

Q2: Which analytical methods are best for monitoring reaction progress and purity?

Answer:

A combination of techniques is recommended for robust process control.

• Thin-Layer Chromatography (TLC): A quick and effective method for qualitative monitoring. It allows you to visualize the consumption of the starting material (the carboxylic acid) and the formation of the product. A typical mobile phase would be a mixture of Ethyl Acetate and Hexanes or Dichloromethane and Methanol.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative analysis. A reverse-phase C18 column with a gradient of water and acetonitrile (often with a modifier like 0.1% trifluoroacetic acid or formic acid) can effectively separate the starting material, product, and key impurities like the N-acylurea byproduct. HPLC allows for precise determination of reaction completion and purity of the final product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for identifying unknown impurities. By providing the mass-to-charge ratio of eluted peaks from the HPLC, LC-MS can confirm the identity of the product and help elucidate the structure of byproducts.

Q3: My work-up procedure involves an aqueous quench. Are there any common pitfalls?

Answer:

Yes, the aqueous work-up is a critical step that can impact both yield and purity.

• Emulsion Formation: Vigorous shaking during the extraction of DMF-containing reaction mixtures with EtOAc and water can lead to stable emulsions, making phase separation difficult and causing product loss. Use gentle inversions instead of vigorous shaking. If an emulsion forms, adding brine (saturated NaCl solution) can help break it.

• Product Precipitation: The product has limited solubility in water. Quenching the reaction mixture in a large volume of ice water is often done to precipitate the product.[3] Ensure the quench is done with good stirring and that the mixture is cold to maximize precipitation and minimize solubility losses.

• pH Adjustment: The pH of the aqueous layer can affect the solubility of both the product and impurities. It is important to control the pH to ensure the product remains in the organic phase during extraction.

Optimized Protocol and Data

The following protocol is a representative procedure based on literature reports.[3] Researchers should adapt it based on their specific laboratory conditions and scale.

Experimental Protocol: Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

• Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid (1.0 eq), HOBT (1.5 eq), and NH4Cl (2.0 eq).

• Dissolution: Add anhydrous DMF (approx. 12 mL per 5g of starting acid) and stir the mixture at room temperature until all solids are dissolved.

• Cooling & Base Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add DIPEA (2.0 eq) via syringe, ensuring the internal temperature does not exceed 5 °C.

• Coupling Agent Addition: Add EDCI (1.5 eq) portion-wise over 20-30 minutes, maintaining the internal temperature at 0-5 °C.

• Reaction: After the addition is complete, stir the reaction mixture at 0-5 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 16-18 hours.

• Monitoring: Monitor the reaction for completion by TLC or HPLC until the starting carboxylic acid is consumed.

• Quench & Isolation: Slowly pour the reaction mixture into a beaker containing ice water (approx. 20 mL per 1g of starting acid) with vigorous stirring. A precipitate should form.

• Filtration & Extraction: Filter the resulting solid and wash with cold water. Alternatively, extract the aqueous slurry with Ethyl Acetate (3x volume). Combine the organic extracts.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be further purified by recrystallization or column chromatography if necessary.

Table 1: Influence of Key Parameters on Reaction Outcome

Parameter	Standard Condition	Potential Issue if Deviated	Rationale for Optimization
Solvent	Anhydrous DMF	Presence of water (>100 ppm)	Hydrolysis of activated intermediate, leading to low yield.
Temperature	0 °C for EDCI addition	Addition at RT (>20 °C)	Increased formation of N-acylurea byproduct.
Coupling Agent	1.5 eq EDCI / 1.5 eq HOBT	< 1.2 eq	Incomplete reaction, leaving starting material.
Base	2.0 eq DIPEA	Insufficient base	Incomplete liberation of nucleophile (NH3), stalling the reaction.
Work-up	Quench in ice water	Quench in warm water	Increased product solubility in the aqueous phase, reducing isolated yield.

References

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development - ACS Publications. Available at: [Link][4][5]

• The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. ResearchGate. Available at: [Link][6]

• Manufacturing Route to Avibactam. Thieme Synfacts. Available at: [Link][7]

• Avibactam Sodium: Chemical Properties and Synthesis Pathways for Pharmaceutical Applications. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link][2]

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No - apicule). apicule. Available at: [Link][1]

• Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. MDPI. Available at: [Link][8]

Sources

• 1. apicule.com [apicule.com]
• 2. nbinno.com [nbinno.com]
• 3. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: HPLC Analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Welcome to the dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This molecule, a key intermediate and known impurity in the synthesis of Avibactam, presents unique challenges in chromatographic analysis due to its structural characteristics.[1][2] This guide is designed for researchers, analytical chemists, and quality control professionals, providing in-depth, field-proven insights to diagnose and resolve common analytical issues.

Our approach is rooted in the principles of chromatographic science, ensuring that each recommendation is not just a fix, but a step towards building a more robust and reliable analytical method.

Part 1: Troubleshooting Common HPLC Issues

This section addresses the most frequently encountered problems during the analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. The format follows a logical, question-and-answer-based workflow.

Q1: Why is my primary analyte peak exhibiting significant tailing?

Answer:

Peak tailing is arguably the most common peak shape issue in reversed-phase HPLC and is particularly prevalent with compounds containing basic nitrogen groups, like the diazabicyclo core in your analyte.[3] The primary cause is secondary interactions between the analyte and the stationary phase, specifically with ionized silanol groups (-Si-O⁻) on the silica backbone of the column packing material.[3]

Causality Explained: At a mobile phase pH above ~4-5, residual silanol groups on the silica surface become deprotonated (ionized), creating negatively charged sites. If your analyte has any positive charge, it will engage in an ion-exchange interaction with these sites. This secondary interaction mechanism has different kinetics than the primary hydrophobic interaction, causing a portion of the analyte molecules to lag behind the main band, resulting in a tailed peak.

Troubleshooting Workflow:

• Confirm the Cause: First, ensure the tailing is specific to your analyte and not a system-wide issue (like a column void), which would affect all peaks.

• Mobile Phase pH Adjustment: The most effective solution is to control the mobile phase pH. By adding an acidic modifier (e.g., 0.1% formic acid or trifluoroacetic acid) to lower the mobile phase pH to between 2.5 and 3.5, you protonate the silanol groups, neutralizing them and preventing the unwanted ionic interaction.

• Buffer Selection: If a specific pH must be maintained, use a buffer with sufficient capacity (typically 10-25 mM) to control the ionization state of both the analyte and the silanol groups consistently.[3]

• Employ a High-Purity Column: Modern, high-purity silica columns (often labeled "Type B") have a much lower concentration of acidic silanols and are more thoroughly end-capped, significantly reducing the potential for tailing. If you are using an older column, upgrading can provide an immediate improvement.

• Reduce Sample Overload: Injecting too much sample can overload the column, leading to peak distortion, including tailing. Try reducing the injection volume or diluting the sample.[4]

Workflow for Diagnosing Peak Tailing

Caption: A decision tree for troubleshooting peak tailing issues.

Q2: My analyte has poor retention and elutes close to the solvent front (void volume). How can I increase its retention time?

Answer:

This is a common challenge for moderately polar compounds like (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide when analyzed on traditional non-polar stationary phases (e.g., C18). Elution near the void volume indicates insufficient interaction with the stationary phase.

Causality Explained: In reversed-phase chromatography, retention is driven by the hydrophobic interaction between the analyte and the non-polar stationary phase. If the mobile phase is too "strong" (i.e., has a high percentage of organic solvent), it will effectively compete with the stationary phase for the analyte, carrying it through the column too quickly.

Solutions to Increase Retention:

• Decrease Organic Solvent Percentage: The most direct approach is to make the mobile phase more polar (weaker). Systematically decrease the percentage of acetonitrile or methanol in your mobile phase. For example, if you are using 85:15 Acetonitrile:Water, try moving to 70:30 or 60:40.[5]

• Switch to a Weaker Organic Solvent: Methanol is a more polar and weaker solvent than acetonitrile in reversed-phase HPLC. Switching from acetonitrile to methanol (at the same percentage) will generally increase the retention of polar analytes.

• Use a Polar-Embedded or Polar-Endcapped Column: These columns have polar functional groups embedded within or at the surface of the stationary phase. This modification makes them more compatible with highly aqueous mobile phases (preventing "phase dewetting" or collapse) and can offer alternative selectivity for polar compounds.[6]

• Consider HILIC: For very polar compounds that are unretainable in reversed-phase, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative. HILIC uses a polar stationary phase (like bare silica) with a mobile phase rich in organic solvent.[6]

Q3: I'm seeing shifts in retention time from one injection to the next. What is causing this variability?

Answer:

Retention time instability is a critical issue, especially in regulated environments, as it can lead to incorrect peak identification and integration. The root cause is almost always a change in the analytical conditions, which can stem from the HPLC system, the column, or the mobile phase.[7]

Causality Explained: Retention time is a function of the equilibrium distribution of the analyte between the stationary and mobile phases. Any factor that alters this equilibrium will change the retention time. The most common culprits are fluctuations in mobile phase composition, flow rate, and column temperature.

Troubleshooting Workflow:

• Check for Leaks: A small, undetected leak in the system will cause a drop in pressure and a corresponding decrease in the actual flow rate, leading to longer retention times. Visually inspect all fittings from the pump to the detector.

• Ensure Proper Mobile Phase Preparation: Inconsistently prepared mobile phase is a frequent cause of drift. Always use a graduated cylinder for accurate measurements and ensure thorough mixing. If using a buffer, ensure it is fully dissolved before adding the organic solvent to prevent precipitation.[8]

• Degas the Mobile Phase: Dissolved gases can form bubbles in the pump heads, leading to inaccurate flow delivery and pressure fluctuations. Always degas your mobile phase using an inline degasser, sonication, or helium sparging.[8]

• Verify Column Temperature Control: Column temperature must be stable. Use a thermostatted column compartment and allow the column sufficient time to equilibrate to the set temperature. A change of just 1°C can alter retention times by 1-2%.

• Ensure Column Equilibration: If running a gradient, it is crucial that the column is fully re-equilibrated to the initial mobile phase conditions before the next injection. Insufficient equilibration time is a common cause of retention time drift in sequential runs.[9]

Part 2: Frequently Asked Questions (FAQs)

Q: What is a good starting point for an HPLC method for this compound?

A: Based on its structure and the methods developed for the related compound Avibactam, a reversed-phase method is the most appropriate starting point.[10][11][12]

Parameter	Recommended Starting Condition	Rationale & Comments
Column	C18, 150 x 4.6 mm, 5 µm	A general-purpose C18 column provides a good balance of efficiency and backpressure.
Mobile Phase A	0.1% Formic Acid in Water	The acid suppresses silanol interactions to improve peak shape.[3]
Mobile Phase B	Acetonitrile	Acetonitrile offers good UV transparency and low viscosity.[13]
Gradient	10% to 90% B over 15 minutes	A broad gradient is ideal for initial screening to determine the approximate elution conditions.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Elevated temperature reduces viscosity and can improve peak shape.
Detection (UV)	260 nm	Based on methods for the structurally similar Avibactam.[5][10] A full PDA scan is recommended initially.
Injection Vol.	5-10 µL	A small volume minimizes potential solvent mismatch effects.

This method should then be optimized by adjusting the gradient slope and mobile phase composition to achieve the desired resolution and run time.

Q: How do I prepare my sample for analysis?

A: Proper sample preparation is critical to avoid issues like column blockage and peak distortion.

• Solvent Selection: The ideal scenario is to dissolve your sample in the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile). If the sample has poor solubility, you can use a stronger solvent, but you must ensure the injection volume is small to avoid solvent mismatch effects that cause peak fronting or splitting.[8]

• Filtration: Always filter your sample through a 0.45 µm or 0.22 µm syringe filter before injection. This removes particulates that can block the column inlet frit, leading to high backpressure and split peaks.[3]

• Concentration: Ensure the sample concentration is within the linear range of the detector and does not overload the column. Overloading can cause peak fronting.[14]

Part 3: Key Experimental Protocols

Protocol 1: Mobile Phase Preparation (0.1% Formic Acid)

This protocol ensures the preparation of a consistent and reliable mobile phase for reversed-phase analysis.

Materials:

• HPLC-grade water[8]

• HPLC-grade acetonitrile

• High-purity formic acid (>99%)

• 1 L graduated cylinders

• 1 L mobile phase bottles

Procedure:

• Aqueous Phase (A):

  • Measure 999 mL of HPLC-grade water into a 1 L mobile phase bottle.

  • Carefully add 1 mL of formic acid to the water.

  • Cap the bottle and mix thoroughly by inverting 10-15 times.

  • Label clearly: "Mobile Phase A: 0.1% Formic Acid in Water".

• Organic Phase (B):

  • Measure 999 mL of HPLC-grade acetonitrile into a separate 1 L mobile phase bottle.

  • Carefully add 1 mL of formic acid to the acetonitrile.

  • Cap the bottle and mix thoroughly.

  • Label clearly: "Mobile Phase B: 0.1% Formic Acid in Acetonitrile".

• Degassing: Place both bottles in the HPLC system's solvent tray and connect the appropriate lines. Degas the solvents for at least 15 minutes using the system's online degasser before starting any analysis.

Part 4: References

• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. Retrieved from [Link]

• Heliyon. (2024, August 28). RP-HPLC Method Development for Ceftazidime and Avibactam Stability. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• LCGC International. (2025, April 23). Simultaneous Determination of Anti-Infective Drugs Using HPLC–UV. Retrieved from [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2025, December 1). A validated stability indicating rp-hplc method for simultanious determination of avibactam and ceftazidime in bulk and pharmaceutical dosage from. Retrieved from [Link]

• SlideShare. (n.d.). Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• International Journal of Innovative Research in Technology. (n.d.). Method Development and Validation for the Simultaneous Estimation of Ceftazidime and Avibactam in Bulk and Pharmaceutical Dosage. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved from [Link]

• Chemistry LibreTexts. (2021, November 13). 12.5: High-Performance Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (2014, March 7). How can you separate a co-eluting more polar compound by HPLC? Retrieved from [Link]

• New Drug Approvals. (2015, September 29). Wockhardt, WO 2015136473, sodium (2S, 5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Retrieved from

• Google Patents. (n.d.). WO2015150941A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Retrieved from

• PubChem. (n.d.). (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Retrieved from [Link]

• YouTube. (2023, August 28). Top 10 Most Common HPLC Issues and How to Fix Them (2023). Retrieved from [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2 [chemicalbook.com]
• 3. hplc.eu [hplc.eu]
• 4. bvchroma.com [bvchroma.com]
• 5. ijirt.org [ijirt.org]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. RP-HPLC Method Development for Ceftazidime and Avibactam Stability [wisdomlib.org]
• 11. wjpps.com [wjpps.com]
• 12. Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC | PDF [slideshare.net]
• 13. mastelf.com [mastelf.com]
• 14. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]

Technical Support Center: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Welcome to the dedicated technical support guide for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a key intermediate in the synthesis of novel diazabicyclooctane (DBO) β-lactamase inhibitors. This document is designed for researchers, medicinal chemists, and process development scientists who handle this molecule. Our goal is to provide you with field-tested insights and actionable troubleshooting protocols to ensure the stability and integrity of your compound throughout your experimental workflows.

The unique bridged-ring structure, while central to its inhibitory activity, also introduces specific stability challenges. This guide addresses the most common issues encountered during storage, handling, and reaction setup.

Part 1: Quick Reference Troubleshooting Guide

This section provides rapid answers to common problems. For a deeper mechanistic understanding, please refer to the detailed FAQs in Part 2.

Observed Issue	Potential Root Cause	Immediate Action & Recommended Solution
Appearance of a new, more polar peak on reverse-phase HPLC.	Hydrolysis of the bridged urea (lactam) ring.	Verify with LC-MS: Look for a mass increase of 18 Da (M+H₂O). Immediately move the material to a desiccated, < -20°C environment. Use anhydrous aprotic solvents (e.g., DCM, MeCN) for future work. See FAQ 1.1 .
Loss of stereochemical purity; appearance of a new diastereomer.	Epimerization at the C5 position, adjacent to the carbonyl.	Check pH: This is often base-catalyzed. Ensure all solutions are neutral or slightly acidic. Avoid amine bases if possible. Re-purify material by chiral chromatography or recrystallization if necessary. See FAQ 1.2 .
Significant loss of starting material during a reaction intended for downstream functionalization (not deprotection).	Unintended Hydrogenolysis of the N-benzyloxy group.	Screen your reagents: Check for trace metal impurities (Pd, Pt, Ni) or strong reducing agents. If using a metal catalyst for another step, ensure it is not one known to cleave benzyl ethers. Use scrupulously clean glassware. See FAQ 1.3 .
Inconsistent analytical results from samples stored in DMSO.	DMSO-mediated degradation or reaction.	Use fresh solutions: Prepare DMSO stock solutions immediately before use and for a single day's experiments only. For long-term storage, store the compound as a dry powder at ≤ -20°C. Consider alternative solvents like anhydrous acetonitrile. See FAQ 2.1 .

Part 2: In-Depth FAQs & Mechanistic Analysis

FAQ 1.0: Core Stability Concerns

Answer:

This observation is highly indicative of hydrolysis . The core of your molecule, the 7-oxo-1,6-diazabicyclo[3.2.1]octane system, contains a bridged urea which is functionally a lactam. This strained ring is susceptible to nucleophilic attack by water, leading to ring-opening and the formation of a carboxylic acid-containing linear structure. This adds a water molecule (18 Da) to the parent mass.

Mechanism of Hydrolysis:

The hydrolysis can be catalyzed by either acid or base, but it can also occur, albeit more slowly, in neutral aqueous or protic solvents (like methanol or ethanol). The carbonyl carbon (C7) is electrophilic and is the site of the initial nucleophilic attack by a water molecule.

To prevent this:

• Strict Water Exclusion: Always use anhydrous solvents (e.g., DCM, THF, MeCN, anhydrous DMF) for reactions and storage of solutions.

• pH Control: Maintain a neutral or slightly acidic pH (6.0-7.0). Buffering your system can be beneficial if aqueous conditions are unavoidable.

• Solvent Choice: Avoid protic solvents like methanol for storage, as they can act as nucleophiles (methanolysis), leading to a ring-opened methyl ester.

• Low Temperature: Store solutions at low temperatures (e.g., -20°C or -80°C) to significantly slow the rate of hydrolysis.

Protocol: Verifying Hydrolytic Degradation

• Sample Preparation: Dissolve a small, accurately weighed sample of the compound in a 1:1 mixture of acetonitrile and water.

• Time Point Zero (T₀): Immediately inject the sample onto an LC-MS system using a standard reverse-phase gradient method. Record the peak area of the parent compound.

• Incubation: Let the sample stand at room temperature.

• Time Point Analysis: Inject the sample again after 2, 6, and 24 hours.

• Data Analysis: Monitor for a decrease in the parent peak area and the corresponding increase of a new, more polar (earlier eluting) peak with a mass of [M+H+18]⁺.

Caption: Proposed mechanism of water-mediated hydrolysis of the bicyclic ring.

Answer:

Yes, this is a classic sign of epimerization . The proton at the C5 position is alpha to the C7 carbonyl group, making it acidic and susceptible to abstraction, particularly under basic conditions. Deprotonation at C5 leads to the formation of a planar enolate intermediate. Reprotonation can then occur from either face, leading to a mixture of the original (2S, 5R) isomer and the (2S, 5S) diastereomer.

Key Factors Influencing Epimerization:

• Base: The presence of even weak bases (e.g., triethylamine, diisopropylethylamine, or basic impurities in solvents) can catalyze this process.

• Solvent: Polar aprotic solvents can stabilize the enolate intermediate, potentially facilitating epimerization.

• Temperature: Higher temperatures will accelerate the rate of epimerization.

Preventative Measures:

• Avoid Basic Conditions: Scrupulously avoid exposure to bases unless required for a reaction step, and if so, use non-nucleophilic, hindered bases at low temperatures.

• Purification Strategy: If epimerization occurs, the diastereomers can typically be separated by chiral chromatography or, in some cases, fractional crystallization.

• NMR Verification: The presence of the C5 epimer can be confirmed by ¹H NMR, which will show a second set of signals for the protons in the vicinity of the newly formed stereocenter.

Caption: Logical workflow showing the process of C5 epimerization.

Answer:

The N-O-CH₂Ph (N-benzyloxy) moiety is a protecting group specifically designed for removal via catalytic hydrogenolysis . Its unintended cleavage suggests the accidental introduction of a catalyst and a hydrogen source.

Common Causes of Unintended Hydrogenolysis:

• Metal Contamination: The most common cause is trace contamination with palladium (Pd), platinum (Pt), or Raney Nickel (Ra-Ni), often from previous reactions in the same glassware.

• Reagent Impurity: Some reagents may contain trace metal impurities from their manufacturing process.

• Hydrogen Source: The hydrogen source does not need to be H₂ gas. It can come from "transfer hydrogenolysis" agents like formic acid, ammonium formate, or even isopropanol in the presence of a suitable catalyst.

Troubleshooting Steps:

• Glassware Cleaning: If you suspect metal contamination, clean your glassware with an acid bath (e.g., aqua regia, with extreme caution) or use new glassware exclusively for this project.

• Reagent Purity: Use only high-purity, new bottles of reagents.

• Inert Atmosphere: Running reactions under a strictly inert atmosphere (Argon or Nitrogen) can help prevent some oxidative/reductive side reactions, though it won't stop pre-existing metal contamination.

FAQ 2.0: Handling and Storage

Answer:

Proper storage is critical to maintaining the purity and stability of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Recommended Storage Conditions

Form	Temperature	Atmosphere	Duration	Rationale
Solid Powder	≤ -20°C	Desiccated, Inert (Argon)	Long-term (> 6 months)	Minimizes hydrolysis from atmospheric moisture and slows any potential solid-state degradation.
Solid Powder	2-8°C	Desiccated	Short-term (< 1 month)	Acceptable for brief periods, but risk of moisture uptake increases.
Solution in Aprotic Solvent (MeCN, DCM)	-20°C to -80°C	Sealed, under Inert Gas	Short-term (< 1 week)	Prevents hydrolysis and other solvent-mediated reactions.
Solution in DMSO	-20°C	Single-use Aliquots	Very Short-term (< 24 hours)	DMSO is hygroscopic and can contain acidic/basic impurities that promote degradation over time. Not recommended for long-term storage.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry, 2nd Edition. Oxford University Press. [Link]

• Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis, 4th Edition. John Wiley & Sons, Inc. [Link]

• Byrn, S. R., Pfeiffer, R. R., & Stowell, J. G. (1995). Solid-State Chemistry of Drugs, 2nd Edition. SSCI, Inc. [Link]

Technical Support Center: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

A Guide for Researchers on Stability and Degradation

From the desk of the Senior Application Scientist

Welcome to our dedicated technical support guide for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS 1192651-49-2). As researchers and drug development professionals, you may encounter this molecule as a key intermediate or impurity in the synthesis of Avibactam, a clinically significant β-lactamase inhibitor.[1][2] Understanding its stability and degradation profile is critical for ensuring the purity, safety, and efficacy of the final active pharmaceutical ingredient (API).

While direct, published degradation pathways for this specific Avibactam impurity are not extensively documented, its structural similarity to Avibactam allows us to make chemically sound predictions and design robust experimental strategies. This guide is structured to provide you with the foundational knowledge and practical protocols to proactively investigate its stability, troubleshoot unexpected purity issues, and develop reliable analytical methods. We will focus on the causality behind experimental choices, empowering you to adapt these principles to your specific laboratory context.

Frequently Asked Questions (FAQs)

Q1: What are the most probable chemical degradation pathways for this compound?

Based on its structure—a diazabicyclooctane core with a cyclic urea, a primary carboxamide, and a benzyloxy group—we can anticipate three primary degradation routes:

• Hydrolysis of the Cyclic Urea: The 7-oxo (urea) moiety is susceptible to hydrolysis, especially under acidic or basic conditions. This would lead to the opening of the bicyclic ring system, destroying the core scaffold. This is a known, albeit slow, degradation pathway for the parent compound, Avibactam, particularly when catalyzed by certain enzymes like metallo-β-lactamases.[3]

• Hydrolysis of the Carboxamide: The primary carboxamide at the C-2 position can be hydrolyzed to the corresponding carboxylic acid, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid.[4] This reaction is a common liability for amide-containing molecules in aqueous solutions.

• Hydrogenolysis/Debenzylation: The benzyloxy group (-OCH₂Ph) can be susceptible to cleavage, particularly under reductive conditions (e.g., catalytic hydrogenation) or potentially through certain oxidative or photolytic pathways, yielding a hydroxyl group at the N-6 position and toluene or benzyl alcohol as a byproduct.

These predicted pathways are foundational for designing experiments to identify unknown peaks that may appear during synthesis, purification, or storage.

Caption: Predicted degradation pathways for the target compound.

Q2: I'm observing a decline in the purity of my sample during storage. What are the recommended storage conditions?

The stability of Avibactam and its related compounds is highly dependent on environmental conditions.[5] To minimize degradation, especially hydrolysis, the following storage protocol is recommended:

• Temperature: Store the solid material under refrigerated conditions (2-8°C).[6] For solutions, short-term storage at 2-8°C (up to 24 hours) is advisable; for long-term storage, freeze at -20°C or below.[7]

• Moisture: The compound should be stored in a tightly sealed container with a desiccant. Hydrolysis is a primary concern, and minimizing exposure to atmospheric moisture is crucial.

• Light: Protect the compound from light by using amber vials or storing it in a dark place. While Avibactam itself is subjected to photostability testing, it is best practice to prevent potential photodegradation.[8]

• Atmosphere: For maximum stability, consider storing the material under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidative degradation.

Adhering to these conditions will create a self-validating storage system; if degradation still occurs, it points towards inherent instability or the presence of reactive impurities from the synthesis process.

Q3: My HPLC chromatogram shows several new, small peaks after my reaction work-up. How can I confidently identify these as degradation products?

The appearance of unexpected peaks is a common challenge. To determine if they are process impurities or degradants, and to elucidate their structure, a forced degradation (stress testing) study is the authoritative approach.[9] This involves subjecting your compound to accelerated degradation conditions to intentionally generate the products you are likely to see over a longer shelf-life.

By comparing the retention times of the peaks generated under specific stress conditions (e.g., acid, base, oxidation) with the unknown peaks in your sample, you can gain high confidence in their origin. The definitive step is to use a mass-selective detector (LC-MS) to determine the mass-to-charge ratio (m/z) of these new peaks. For example, hydrolysis of the C-2 carboxamide would result in a mass increase of 1 Da ([M+H]⁺ of the carboxylic acid vs. the amide). This workflow provides a logical, evidence-based system for impurity identification.

Q4: How do I develop a stability-indicating analytical method for this compound?

A stability-indicating method is one that can accurately quantify the parent compound without interference from any degradation products, impurities, or excipients.[10] The development process is intrinsically linked to the forced degradation study described in Q3.

The core principle is to prove specificity . You must demonstrate that all degradation products generated during stress testing are chromatographically resolved from the main analyte peak.

• Starting Point: A reverse-phase HPLC (RP-HPLC) method is a robust choice. Based on methods for Avibactam, a C18 column with a mobile phase consisting of a phosphate buffer and acetonitrile is a validated starting point.[10][11]

• Validation: After performing the forced degradation study, inject the stressed samples into your HPLC system. If any degradation peaks co-elute with your main peak, the method is not stability-indicating. You must then adjust parameters—such as mobile phase composition, gradient, or pH—until baseline separation is achieved.

This process ensures your method is trustworthy for monitoring the stability of your compound in real-time.

Troubleshooting Guides & Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Workflow

This protocol outlines the steps to intentionally degrade (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide to generate its potential degradation products. This is essential for method validation and degradation pathway elucidation.[9]

Objective: To generate degradation products under controlled acidic, basic, oxidative, thermal, and photolytic stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of approximately 1 mg/mL.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a separate vial. Include a control sample (1 mL stock + 1 mL water).

  • Acid Hydrolysis: Use 0.1 M Hydrochloric Acid. Incubate at 60°C for 2-8 hours.[8][12]

  • Base Hydrolysis: Use 0.1 M Sodium Hydroxide. Keep at room temperature and monitor frequently (e.g., 30, 60, 120 minutes), as base-catalyzed degradation can be rapid.[12]

  • Oxidation: Use 3% Hydrogen Peroxide. Keep at room temperature for 8-24 hours.[8][12]

  • Thermal Degradation: Heat the control sample (compound in solvent) at 80°C for 24-72 hours.

  • Photolytic Degradation: Expose the control sample to a photostability chamber with UV/Vis light (per ICH Q1B guidelines) for a defined period.[8]

• Sample Quenching & Analysis:

  • Before analysis, neutralize the acid and base samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze all stressed samples, along with an unstressed control, using your developed HPLC or LC-MS method.

• Data Interpretation: Aim for 5-20% degradation of the parent peak. This ensures that secondary degradation is minimized while providing sufficient signal for the degradant peaks.[9] Compare chromatograms to identify which peaks are formed under which conditions.

Caption: Workflow for forced degradation and method validation.

Summary of Recommended Forced Degradation Conditions

Stress Condition	Reagent/Parameter	Typical Incubation	Rationale & Causality
Acid Hydrolysis	0.1 M HCl	60°C, 2-8 hours	Accelerates hydrolysis of amides and urea functionalities. Heat is used to increase the reaction rate to a practical level.
Base Hydrolysis	0.1 M NaOH	Room Temp, 0.5-2 hours	Base-catalyzed hydrolysis is often much faster than acid-catalyzed; elevated temperatures may cause complete degradation.
Oxidation	3% H₂O₂	Room Temp, 8-24 hours	Simulates potential oxidation of nitrogen or benzylic positions. A common and powerful oxidizing agent.
Thermal	Heat	80°C, 24-72 hours	Assesses the intrinsic thermal stability of the molecule in the absence of other stressors.
Photolytic	UV/Vis Light	Per ICH Q1B	Evaluates sensitivity to light, which can cause photo-cleavage or rearrangement, particularly with aromatic systems.

Protocol 2: Development of a Stability-Indicating RP-HPLC Method

Objective: To establish a reliable RP-HPLC method capable of separating the parent compound from all potential degradation products generated in Protocol 1.

Methodology:

• Initial Parameter Selection:

  • Column: Start with a robust, general-purpose column, such as a Waters Symmetry C18 or Hypersil ODS (150 x 4.6 mm, 5 µm).[10]

  • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 4.0 with orthophosphoric acid. A lower pH can improve peak shape for amine-containing compounds.[10]

  • Mobile Phase B: Acetonitrile.

  • Detection: PDA/UV detector set to 231 nm.[10]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• Method Optimization (Isocratic & Gradient):

  • Begin with an isocratic elution (e.g., 60:40 Buffer:Acetonitrile) to determine the approximate retention time of the parent compound.[10]

  • Inject a mixture of your stressed samples. It is likely that an isocratic method will not resolve all peaks.

  • Develop a linear gradient (e.g., 10% to 90% Acetonitrile over 20 minutes) to elute all compounds.

  • Adjust the gradient slope, initial/final organic solvent percentage, and buffer pH to achieve baseline resolution (>1.5) between the parent peak and the closest eluting degradation product.

• Method Validation (Specificity):

  • The ultimate test of a stability-indicating method is peak purity analysis using a PDA detector or, more definitively, LC-MS.

  • Analyze the stressed samples with the optimized method. For the parent peak in each chromatogram, perform a peak purity analysis. The peak should be spectrally homogeneous.

  • Confirm that the mass spectrum across the eluting parent peak corresponds only to the parent compound's mass.

Starting Parameters for RP-HPLC Method Development

Parameter	Recommended Starting Condition	Rationale & Key Insight
Stationary Phase	C18 (ODS), 150 x 4.6 mm, 5 µm	Provides excellent hydrophobic retention for moderately polar organic molecules. A workhorse column for pharmaceutical analysis.[10]
Mobile Phase	A: 20 mM Phosphate Buffer, pH 4.0B: Acetonitrile	Buffered aqueous-organic mixture is standard for RP-HPLC. pH control is critical for retention and peak shape of ionizable compounds.
Elution Mode	Gradient: 10-90% B over 20 min	Necessary to resolve compounds with a range of polarities (parent vs. degradants) in a reasonable run time.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, balancing analysis time with system pressure.
Detection (UV)	231 nm	An isobestic point found to be effective for both Avibactam and its partner drug, suggesting good absorbance for the core structure.[10]

By following these structured, evidence-based protocols, you will be well-equipped to characterize the degradation pathways of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide and develop a robust, trustworthy analytical method for its quantification.

References

• IP Indexing. Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC.

• PharmaTutor. RP-HPLC Method Development for Ceftazidime and Avibactam Stability.

• American Society for Microbiology (ASM). New Delhi Metallo-β-Lactamase 1 Catalyzes Avibactam and Aztreonam Hydrolysis. Antimicrobial Agents and Chemotherapy.

• SlideShare. Stability indicating analytical method development and validation for estimation of Ceftazidime and Avibactam in bulk and pharmaceutical dosage form using RP-HPLC.

• Royal Society of Chemistry. Investigations on recyclisation and hydrolysis in avibactam mediated serine β-lactamase inhibition. Organic & Biomolecular Chemistry.

• Veeprho. Avibactam Impurities and Related Compound.

• National Center for Biotechnology Information (NCBI). Investigations on recyclisation and hydrolysis in avibactam mediated serine β-lactamase inhibition. PubMed Central.

• ResearchGate. Analyses of the hydrolysis reactions of avibactam with selected MBLs by NMR and Raman spectroscopy.

• American Society for Microbiology (ASM). Interaction of Avibactam with Class B Metallo-β-Lactamases. Antimicrobial Agents and Chemotherapy.

• National Center for Biotechnology Information (NCBI). Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework. PubMed Central.

• Research Journal of Pharmacy and Technology. Estimation of Ceftazidime and Avibactam in their Bulk and Formulations by a newly Developed and Validated of Stability Indicating RP-UPLC Method.

• Dr.Oracle. What is the stability of Ceftazidime (Ceftazidime)/Avibactam (Avibactam) preparation from Pfizer (Ceftazidime/Avibactam is also known as Avycaz)?

• World Journal of Pharmacy and Pharmaceutical Sciences. A validated stability indicating rp-hplc method for simultanious determination of avibactam and ceftazidime in bulk and pharmaceutical dosage from.

• UQ eSpace - The University of Queensland. Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework.

• ResearchGate. Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework | Request PDF.

• PubMed. Evaluation of the stability of ceftazidime/avibactam in elastomeric infusion devices used for outpatient parenteral antimicrobial therapy utilizing a national stability protocol framework.

• Dr.Oracle. What is the stability of Ceftazidime (Ceftazidime)/Avibactam (Avibactam) preparation from Pfizer (Ceftazidime/Avibactam is also known as Avycaz)?

• ResearchGate. Photodegradation of Ceftazidime by different samples under... | Download Scientific Diagram.

• Research Journal of Pharmacy and Technology. Estimation of Ceftazidime and Avibactam in their Bulk and Formulations by a newly Developed and Validated of Stability Indicating RP-UPLC Method.

• American Society for Microbiology (ASM). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. Antimicrobial Agents and Chemotherapy.

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation.

• National Center for Biotechnology Information (NCBI). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. PubMed Central.

• IOSR Journal of Pharmacy. Analytical Method Development and Validation for Simultaneous Estimation of Avibactam and Ceftazidime by RP-HPLC Method.

• ResearchGate. Degradation pathways of ceftazidime as determined by HPLC-mass...

• Future Science. Determination of avibactam and ceftazidime in human plasma samples by LC–MS. Bioanalysis.

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• International Journal of Research in Pharmacy and Pharmaceutical Sciences. Analytical method development and validation of ceftazidime and avibactam by UV visible spectroscopy and RP- HPLC.

• National Center for Biotechnology Information (NCBI). Avibactam and Class C β-Lactamases: Mechanism of Inhibition, Conservation of the Binding Pocket, and Implications for Resistance. PubMed Central.

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• LGC Standards. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide-d4.

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• PubChem. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid.

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Technical Support Center: Recrystallization of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Prepared by: Senior Application Scientist, Chemical Process Development

Welcome to the technical support guide for the purification of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (Avibactam Intermediate, CAS: 1192651-49-2).[1][2] This document provides field-proven troubleshooting advice and answers to frequently asked questions encountered during the recrystallization of this critical pharmaceutical intermediate. The goal is to move beyond simple protocols and explain the underlying principles that govern a successful and scalable crystallization process.

Troubleshooting Guide: Resolving Common Recrystallization Issues

This section addresses the most common problems researchers face during the crystallization of this diazabicyclooctane derivative. Each answer provides a diagnosis of the problem and a clear, actionable recovery plan.

Q1: My compound has "oiled out" during cooling instead of forming crystals. What happened and how do I fix it?

A: Oiling out is a common phenomenon where the dissolved solute separates from the supersaturated solution as a liquid phase rather than a solid crystalline lattice. This typically occurs when the solution's saturation point is reached at a temperature above the melting point of the solute in that specific solvent environment. The complex, non-planar structure of the diazabicyclooctane core can be prone to this behavior, especially in the presence of impurities or when using highly effective solubilizing solvents.[3]

Recovery and Prevention Protocol:

• Re-dissolve the Oil: Gently reheat the mixture until the oil completely redissolves into a clear solution.

• Adjust Solvent Ratio: Add a small, measured amount (e.g., 5-10% of the total volume) of the primary "good" solvent. This slightly reduces the supersaturation level, making it more likely for the compound to remain in solution until it reaches a lower temperature where crystal nucleation is favored over liquid-liquid phase separation.[3]

• Ensure Slow Cooling: This is the most critical step. Rapid cooling encourages the system to take the path of least resistance, which is often oiling out.[4] Allow the flask to cool slowly to room temperature by insulating it (e.g., leaving it on a cooling hotplate or on a wooden block). Do not move it directly to an ice bath.[3][4]

• Promote Nucleation: If crystals are still hesitant to form as the solution cools, gently scratch the inside surface of the flask with a glass rod at the solvent-air interface to create nucleation sites.[4]

Q2: The solution has cooled to room temperature, but no crystals have formed. How can I induce crystallization?

A: The failure of crystals to form from a cooled, clear solution indicates a state of supersaturation where the kinetic barrier to nucleation has not been overcome.[3] Alternatively, though less common if you were careful, an excessive amount of solvent may have been used.

Inducement Techniques:

• Scratching: As a first step, vigorously scratch the inner wall of the flask with a glass rod. The microscopic scratches create a high-energy surface that can serve as a template for crystal nucleation.[4]

• Seed Crystals: If available, add a single, tiny crystal ("seed crystal") of the pure compound to the solution. This provides a perfect template for further crystal growth, bypassing the initial nucleation energy barrier.[4]

• Concentration: If seeding and scratching fail, you likely used too much solvent. Gently heat the solution and boil off a portion of the solvent (e.g., 10-20% of the volume). Allow the concentrated solution to cool again. Be cautious not to over-concentrate, which can lead to rapid precipitation and trapping of impurities.[3]

• Deep Cooling: Once the solution is at room temperature, further cooling in an ice-water bath can increase the driving force for crystallization. Combine this with occasional scratching for best results.[3]

Q3: My final product is a fine powder, not well-defined crystals, and the purity is lower than expected. What went wrong?

A: The formation of a fine powder or amorphous solid suggests that the compound "crashed out" of the solution too quickly. This rapid precipitation does not allow for the selective process of crystal lattice formation, leading to the entrapment of solvent and impurities.[4]

Improving Crystal Habit and Purity:

• Reduce Supersaturation: The most effective method is to use slightly more of the hot "good" solvent than the absolute minimum required for dissolution. This ensures that crystallization begins at a lower temperature and proceeds more slowly and selectively.[4]

• Controlled Cooling: Implement a staged and slow cooling process. Let the solution cool undisturbed to room temperature before considering further cooling in an ice bath. Rapidly plunging a hot solution into an ice bath is a primary cause of impurity inclusion.

• Solvent System Optimization: Consider a different solvent/anti-solvent pair. A system that provides a less steep solubility curve upon cooling will naturally promote slower, more controlled crystal growth.

Frequently Asked Questions (FAQs)

This section provides guidance on designing a robust recrystallization protocol for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Q4: What is a recommended starting solvent system for this compound?

A: Given the compound's structure—containing a polar carboxamide group, a moderately polar urea, and a non-polar benzyl ether—a mixed-solvent system is highly recommended for achieving good purity and yield.

An ideal system consists of a "good" solvent that dissolves the compound well when hot, and a "bad" or "anti-solvent" in which the compound is poorly soluble.[5] Based on patent literature for structurally related intermediates, the following systems are excellent starting points:

Solvent System (Good/Anti-Solvent)	Rationale & Polarity	Source
Ethyl Acetate / n-Hexane	Ethyl acetate effectively dissolves the compound at elevated temperatures, while n-hexane acts as a non-polar anti-solvent to induce crystallization upon cooling. This is a classic system for moderately polar compounds.	[6][7]
Acetone / Ethyl Acetate	In this pairing, acetone is the more powerful solvent. Ethyl acetate acts as a slightly less polar anti-solvent to reduce solubility in a controlled manner. This system was noted for purifying a related Avibactam intermediate.	[8]
Dichloromethane (DCM) / MTBE	DCM is an excellent solvent for a wide range of organic compounds. Trituration or crystallization with Methyl tert-butyl ether (MTBE) is often used to precipitate solids from more polar solvents like DCM or Ethyl Acetate.	[9]

Start with an Ethyl Acetate / n-Hexane system, as it offers a significant polarity difference, which is often easier to control for a first attempt.

Q5: Can you provide a detailed, step-by-step protocol for a mixed-solvent recrystallization?

A: Absolutely. The following is a robust, general protocol that can be adapted based on your experimental observations.

Experimental Protocol: Mixed-Solvent Recrystallization

• Dissolution: Place the crude (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar. Add the "good" solvent (e.g., Ethyl Acetate) in small portions while heating the mixture to a gentle boil with stirring. Continue adding the solvent just until all the solid dissolves.

• Hot Filtration (Optional but Recommended): If any insoluble impurities are visible, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: Bring the clear solution back to a boil. Add the "anti-solvent" (e.g., n-Hexane) dropwise using a Pasteur pipette. Continue adding until you observe a faint, persistent cloudiness (turbidity). This is the point of saturation.[10]

• Re-clarification: Add 1-2 more drops of the hot "good" solvent to re-dissolve the precipitate, resulting in a clear, saturated solution.[10]

• Cooling & Crystallization: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin during this phase.

• Maturation: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of precipitated crystals.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold anti-solvent (or the solvent mixture) to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the crystals under vacuum to a constant weight.

Q6: What are the key physical properties of this compound?

A: Having key physical data on hand is crucial for planning and troubleshooting.

Property	Value	Source
Chemical Formula	C₁₄H₁₇N₃O₃	[1][11]
Molecular Weight	275.31 g/mol	[11]
CAS Number	1192651-49-2	[1]
Appearance	Typically a white to off-white solid	[6]
Known Application	Intermediate in the synthesis of Avibactam, a β-lactamase inhibitor.	[2][12]

Visualization of Key Workflows

To further clarify the experimental logic, the following diagrams illustrate the decision-making process for troubleshooting and the standard workflow for the recommended recrystallization technique.

Caption: Troubleshooting Decision Tree for Recrystallization Issues.

Caption: Standard Workflow for Mixed-Solvent Recrystallization.

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Synthesis of Avibactam Intermediate 1: Process, Purity, and Pharmaceutical Applications.
• WIPO Patent WO/2025/086317. PURIFICATION METHOD FOR AVIBACTAM SODIUM INTERMEDIATE AND AVIBACTAM SODIUM INTERMEDIATE.
• ACS Publications. A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development.
• ResearchGate. The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor | Request PDF.
• Sigarra. Development of a Manufacturing Route to Avibactam, a β‑Lactamase Inhibitor.
• ACS Publications. A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation.
• Google Patents. WO2016088863A1 - Method for producing crystals of diazabicyclooctane derivative and stable lyophilized preparation.
• Google Patents. EP3067355B1 - Crystals of diazabicyclooctane derivative and production method for ...
• Google Patents. US10759800B2 - Crystalline forms of diazabicyclooctane derivatives and production process thereof.
• University of York. Problems with Recrystallisations - Chemistry Teaching Labs.
• WIPO Patentscope. WO/2016/088863 METHOD FOR PRODUCING CRYSTALS OF DIAZABICYCLOOCTANE DERIVATIVE AND STABLE LYOPHILIZED PREPARATION.
• Google Patents. CN107001366B - Method for producing crystalline and stable lyophilized preparation of diazabicyclooctane derivative.
• Google Patents. WO2019075984A1 - Method for preparing avibactam intermediate.
• LabXchange. Lab Procedure: Recrystallization.
• Chemistry LibreTexts. 3.6F: Troubleshooting.
• Google Patents. CN111646991A - Preparation method of avibactam sodium intermediate.
• ACS Publications. Orally Absorbed Derivatives of the β-Lactamase Inhibitor Avibactam. Design of Novel Prodrugs of Sulfate Containing Drugs. Journal of Medicinal Chemistry.
• Tianming Pharmaceutical. Crystallization & Solid Form Challenges for Intermediates.
• University of Rochester. Tips & Tricks: Recrystallization - Department of Chemistry.
• Google Patents. WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.
• PubChem. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.
• Pharmaffiliates. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.
• Google Patents. WO2015150941A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.
• Chemicalbook. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide | 1192651-49-2.
• ChemScene. 1192651-49-2 | (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.
• BOC Sciences. (1R,2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid.
• New Drug Approvals. Wockhardt, WO 2015136473, sodium (2S, 5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate.

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Overcoming challenges in scaling up (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide synthesis

Technical Support Center: Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Welcome to the technical support guide for the synthesis and scale-up of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This molecule is a critical late-stage intermediate in the development of modern β-lactamase inhibitors, such as Avibactam.[1][2] The diazabicyclooctane (DBO) core is a privileged scaffold in the design of agents that counteract bacterial resistance to β-lactam antibiotics.[3][4] This guide is designed for researchers, process chemists, and drug development professionals to navigate the common challenges encountered during its synthesis, particularly when moving from bench-scale to pilot-plant production.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis.

Q1: What is the most common laboratory-scale route to synthesize the target carboxamide?

A: The most frequently cited method is the amidation of its corresponding carboxylic acid precursor, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid. This is typically achieved using standard peptide coupling agents. A common and effective protocol involves the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and Hydroxybenzotriazole (HOBt) as activating agents, with ammonium chloride (NH₄Cl) serving as the ammonia source and an organic base like N,N-Diisopropylethylamine (DIPEA) as a proton scavenger in an anhydrous polar aprotic solvent like Dimethylformamide (DMF).[5]

Q2: Why are EDCI and HOBt chosen for the amide coupling reaction?

A: This combination is a classic choice for efficient amide bond formation.

• EDCI is a water-soluble carbodiimide that activates the carboxylic acid group, making it susceptible to nucleophilic attack.

• HOBt acts as a crucial additive. It reacts with the activated acid to form an HOBt-ester intermediate. This intermediate is less prone to racemization at the adjacent stereocenter (the C2 position) and is more reactive towards the amine nucleophile than the initial O-acylisourea formed by EDCI alone. This two-stage activation minimizes side reactions and preserves the stereochemical integrity of the product.

Q3: What is the role of the benzyl protecting group and when should it be removed?

A: The O-benzyl group on the N6 position serves as a protecting group for the hydroxylamine moiety within the bicyclic core. It is relatively stable to the conditions of amide coupling, purification, and handling. This group is typically removed in the final stages of synthesizing the active pharmaceutical ingredient (API), such as Avibactam.[6] The debenzylation is often accomplished via catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst, which cleaves the benzyl ether to reveal the free hydroxylamine, which is then sulfated.[6][7]

Q4: What are the critical quality attributes of the starting material, the carboxylic acid?

A: The purity of the starting carboxylic acid is paramount. Key attributes to monitor are:

• Chemical Purity: Should be >98% to avoid introducing impurities that are difficult to remove later.

• Stereochemical Purity: The (2S,5R) stereochemistry is essential for the biological activity of the final API. The presence of diastereomers can lead to complex purification challenges and lower the yield of the desired product.[8]

• Residual Solvents & Water Content: The reaction is moisture-sensitive. High water content will consume the activated EDCI intermediate, reducing the reaction efficiency.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems encountered during the synthesis and scale-up.

Issue 1: Low Reaction Yield (<70%)

Low yield is a common problem, often attributable to several factors. The following workflow can help diagnose the root cause.

Caption: Troubleshooting workflow for low reaction yield.

• Cause A: Incomplete Reaction: If the starting carboxylic acid is still present, the coupling reaction has not gone to completion.

  • Solution: Verify the quality and stoichiometry of your coupling reagents (EDCI, HOBt). These can degrade upon improper storage. Ensure the reaction is performed under strictly anhydrous conditions, as water will hydrolyze the activated intermediates. A slight increase in temperature or extended reaction time may also be beneficial.

• Cause B: Product Loss During Workup: The product has moderate polarity. During the aqueous workup, incorrect pH or suboptimal extraction solvents can lead to significant loss.

  • Solution: After quenching the reaction with water, carefully extract the product with a suitable solvent like Ethyl Acetate (EtOAc).[5] Ensure the layers are separated cleanly. Multiple extractions (e.g., 3x) are recommended to maximize recovery. Avoid aggressive pH adjustments that could potentially hydrolyze the amide or other functional groups.

• Cause C: Side Reactions: The formation of byproducts will naturally lower the yield of the desired material.

  • Solution: Maintain a low reaction temperature (0°C to room temperature) during the addition of coupling agents to minimize potential side reactions, including racemization.

Issue 2: Difficult Purification & Impurity Profile

On a large scale, column chromatography is often undesirable.[7] Controlling the impurity profile is key to enabling purification by crystallization.

Q: My final product is contaminated with a persistent impurity after chromatography. What could it be?

A: One common impurity is the N-acylurea byproduct. This forms when the O-acylisourea intermediate (from the reaction of the carboxylic acid with EDCI) is attacked by another molecule of the carboxylic acid or another nucleophile instead of the intended amine.

• Minimization Strategy: The use of HOBt is the primary strategy to prevent this, as it rapidly converts the O-acylisourea to a more stable activated ester. Ensure HOBt is added before or concurrently with EDCI. Running the reaction at a slightly higher concentration can also favor the desired bimolecular reaction pathway.

Q: How can I avoid column chromatography during scale-up?

A: The goal is to develop a process where the product can be isolated in high purity via direct crystallization.

• Strategy:

  • Reaction Optimization: Systematically optimize reaction parameters (temperature, stoichiometry, addition rates) to minimize byproduct formation.

  • Workup & Extraction: Design a workup procedure that selectively removes key impurities. For instance, a mild acidic wash can remove residual DIPEA, while a basic wash can remove unreacted HOBt and carboxylic acid.

  • Crystallization: Perform a solvent screen to identify a solvent system from which the product crystallizes readily, leaving impurities behind in the mother liquor. Common choices include esters (Ethyl Acetate), ethers (MTBE), and alkanes (Heptane) as anti-solvents.

Experimental Protocol & Data

The following protocol is a representative lab-scale synthesis adapted from literature procedures.[5]

Step-by-Step Synthesis Protocol:

• Setup: To a round-bottom flask under a nitrogen atmosphere, add (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid (1.0 eq).

• Dissolution: Add anhydrous DMF to dissolve the starting material.

• Reagent Addition: Add HOBt (1.5 eq), EDCI (1.5 eq), NH₄Cl (2.0 eq), and finally, add DIPEA (2.0 eq) dropwise while maintaining the temperature at 0-5°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 16-24 hours, monitoring by TLC or LCMS until the starting material is consumed.

• Quench & Workup: Pour the reaction mixture into ice water. Extract the aqueous phase three times with Ethyl Acetate.

• Wash: Combine the organic layers and wash sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography.

Table 1: Representative Reaction Parameters & Expected Outcome

Parameter	Condition	Rationale
Solvent	Anhydrous DMF	High polarity, effectively dissolves reagents.
Temperature	0°C to Room Temp	Controls reaction rate and minimizes side reactions.
Coupling Agents	EDCI / HOBt (1.5 eq)	Ensures efficient activation and suppresses racemization.
Ammonia Source	NH₄Cl (2.0 eq)	Stable, readily available source of ammonia.
Base	DIPEA (2.0 eq)	Non-nucleophilic base to neutralize HCl salts formed.
Purification	Silica Gel Chromatography (EtOAc/Petroleum Ether)	Effective for removing polar and non-polar impurities.[5]
Expected Yield	~80%	A typical yield for this transformation on a lab scale.[5]

Part 3: Process Flow & Scale-Up Considerations

Visualizing the process is crucial for identifying potential scale-up bottlenecks.

Caption: Synthetic workflow from lab to process scale.

Key Scale-Up Considerations:

• Thermal Management: The amidation reaction is exothermic. On a large scale, the rate of addition of reagents, especially DIPEA and EDCI, must be carefully controlled to maintain the target temperature profile. Use of a jacketed reactor with efficient cooling is mandatory.

• Mixing and Mass Transfer: Ensuring homogenous mixing in large reactors is critical. Inefficient mixing can lead to localized "hot spots" or concentration gradients, promoting side reactions.

• Workup Volume: The volumes of water and extraction solvents become substantial at scale. Consider the capacity of vessels and the efficiency of phase separations. Using more concentrated solutions or alternative workup procedures (e.g., reactive extraction) may be necessary.

• Elimination of Chromatography: As highlighted, chromatography is generally not viable for large-scale manufacturing. Significant process development effort should be directed towards creating a robust crystallization procedure for product isolation and purification.[7] This is often the most critical step in developing a scalable process.

References

• Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Process Development and Scale-Up of the Novel β-Lactamase Inhibitor WCK 6395. (2023). ACS Omega. Retrieved from [Link]

• A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. (2015). Google Patents.

• Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. (2022). MDPI. Retrieved from [Link]

• Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. (2022). ResearchGate. Retrieved from [Link]

• A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. (2015). Google Patents.

• Synthesis, Antifungal Activity, and Biocompatibility of Novel 1,4-Diazabicyclo[2.2.2]Octane (DABCO) Compounds and DABCO-Containing Denture Base Resins. (n.d.). National Institutes of Health. Retrieved from [Link]

• Design and development of an efficient convergent synthetic strategy for novel β-lactam enhancer zidebactam (WCK 5107). (2018). ResearchGate. Retrieved from [Link]

• Production of β-Lactamase Inhibitors by Streptomyces Species. (2018). MDPI. Retrieved from [Link]

• 6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No - apicule). (n.d.). Apicule. Retrieved from [Link]

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. (n.d.). PubChem. Retrieved from [Link]

• Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria. (2024). MDPI. Retrieved from [Link]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) in Organic Synthesis and Catalysis: A Quinquennial Report (2019-to Date). (2024). Bentham Science. Retrieved from [Link]

• 1,4-Diazabicyclo[2.2.2]octane in the synthesis of piperazine derivatives (microreview). (2017). ResearchGate. Retrieved from [Link]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) in Organic Synthesis and Catalysis: A Quinquennial Report (2019-to Date). (2024). Bentham Science. Retrieved from [Link]

• The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. (2016). ResearchGate. Retrieved from [Link]

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• 8. WO2015136473A1 - A process for preparation of sodium (2s, 5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection and Troubleshooting for the Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. This key intermediate is a cornerstone in the manufacturing of Avibactam, a critical non-β-lactam β-lactamase inhibitor.[1][2] The construction of the diazabicyclo[3.2.1]octane (DBO) core is a chemically sophisticated step where catalyst selection is paramount to achieving high yield and purity.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth answers to common questions and solutions to problems that may be encountered during synthesis, ensuring a logical, evidence-based approach to your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic strategies for constructing the diazabicyclo[3.2.1]octane (DBO) core of the target intermediate?

The formation of the bicyclic DBO structure is the most critical phase of the synthesis. The two predominant strategies involve:

• Intramolecular C-H Amination/Insertion: This is a powerful and elegant method for forming the N1-C7 bond. It typically involves a precursor with a suitable leaving group or an azide that, upon activation by a catalyst, generates a reactive nitrene or nitrenoid intermediate. This intermediate then inserts into a specific C-H bond on the piperidine ring to form the bicyclic system. Rhodium(II) carboxylate complexes, such as Rh₂(OAc)₄ or chiral variants, are the catalysts of choice for this transformation due to their high efficacy in promoting nitrenoid-mediated C-H insertion.[3][4]

• Urea Cyclization: This strategy involves the formation of the urea moiety that constitutes the 7-oxo bridge. The process starts with a piperidine derivative, such as (2S, 5R)-5-[(benzyloxy) amino] piperidine-2-carboxamide.[5] The two nitrogen atoms are then "stitched" together using a phosgene equivalent like triphosgene or carbonyldiimidazole (CDI) in the presence of a base. This reaction requires careful control of stoichiometry and conditions to favor the desired intramolecular cyclization over intermolecular polymerization.[6][7]

Q2: Why are rhodium(II) catalysts, like Rh₂(OAc)₄, frequently cited for key cyclization steps in related syntheses?

Rhodium(II) carboxylates are exceptionally effective at catalyzing reactions involving diazo compounds or azides to form metal-carbene or metal-nitrene intermediates. In the context of DBO synthesis, a rhodium(II) catalyst activates a precursor (e.g., a sulfamoyl azide) to form a rhodium-nitrenoid.[8] This intermediate is highly electrophilic and poised for intramolecular reaction. The catalyst acts as a template, directing the nitrenoid to insert into a specific, spatially accessible C-H bond, thereby facilitating the ring-closing C-H amination with high selectivity and under mild conditions.[3][9] This avoids the use of harsh reagents and often leads to cleaner reaction profiles.

Q3: What is the role of Palladium on Carbon (Pd/C) in the broader synthetic route to Avibactam starting from this intermediate?

While not used to form the DBO core itself, Palladium on Carbon (Pd/C) is a crucial catalyst in the subsequent step of the Avibactam synthesis. The title compound, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, contains a benzyloxy (-OCH₂Ph) protecting group on the N6 nitrogen. To produce the final active pharmaceutical ingredient, this group must be removed.

Pd/C is the quintessential catalyst for hydrogenolysis, a reaction where a C-O, C-N, or C-X bond is cleaved by hydrogen gas (H₂). In this case, the benzyloxy group is cleaved to reveal a hydroxylamine, which is then sulfated to give the final Avibactam structure.[6][10][11] This deprotection step is often performed simultaneously with the sulfation reaction in a one-pot process.[7]

Q4: How does catalyst selection influence the stereochemistry of the final (2S,5R) product?

In most scalable synthetic routes to Avibactam, the critical stereocenters at C2 and C5 are established before the catalytic cyclization step that forms the DBO core.[11] The starting materials are often derived from chiral pool sources like L-pyroglutamic acid.[12] Therefore, the primary role of the catalyst in the cyclization step is not to create stereochemistry but to faithfully execute the ring closure without epimerizing the existing chiral centers.

However, in asymmetric synthesis, the choice of catalyst and its associated chiral ligands is fundamental. For instance, rhodium-catalyzed asymmetric hydrogenation is a key step in some synthetic approaches to create chiral α-amino acid ester derivatives that serve as precursors to the DBO core with excellent enantiocontrol (99% ee).[13] Similarly, chiral ruthenium-pybox complexes have been used for enantioselective intramolecular C-H amination to generate other chiral nitrogen heterocycles.[8] For the specific synthesis of the title compound, the focus remains on diastereocontrol, ensuring the cyclization proceeds without disturbing the pre-set (2S, 5R) configuration.

Troubleshooting Guide

Problem 1: Low Yield in the DBO Ring-Formation Step

Q: My cyclization reaction to form the (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is providing a low yield (<50%). What are the likely causes and how can I improve it?

Low yield is a common issue that can often be traced back to catalyst activity, substrate quality, or reaction conditions.

Potential Causes & Solutions:

• Catalyst Inactivation: Rhodium and other transition metal catalysts are sensitive to poisoning.

  • Troubleshooting: Ensure your substrate and solvent are free from catalyst poisons such as sulfur compounds, thiols, phosphines, or excess unhindered amines. Purify the precursor by chromatography or recrystallization immediately before use. Handle the catalyst under an inert atmosphere (Nitrogen or Argon) if it is air-sensitive.

• Poor Substrate Purity: Impurities in the starting material can lead to significant side reactions.

  • Troubleshooting: Verify the purity of your piperidine precursor using ¹H NMR, ¹³C NMR, and LC-MS. Key impurities to look for are diastereomers or residual reagents from previous steps.

• Sub-optimal Reaction Conditions: Temperature, solvent, and concentration play a critical role.

  • Troubleshooting:

    • Solvent: If using a phosgenating agent like triphosgene for urea formation, solvents like dichloromethane (DCM) or chlorobenzene are often used.[7] Ensure the solvent is anhydrous.

    • Temperature: Some C-H amination reactions require heating to proceed at a reasonable rate, while urea formations are often run at or below room temperature to control reactivity. Perform a small-scale temperature screen (e.g., 0 °C, 25 °C, 40 °C) to find the optimal condition.

    • Concentration: Intramolecular reactions are favored at high dilution to minimize intermolecular side reactions (e.g., polymerization). Try running the reaction at a lower concentration (e.g., 0.1 M to 0.01 M).

• Incorrect Reagent Stoichiometry (for Urea Cyclization):

  • Troubleshooting: The stoichiometry of the phosgenating agent and the base is critical. An excess of base can lead to side reactions, while insufficient phosgenating agent will result in incomplete conversion. Carefully control the addition of reagents, potentially using a syringe pump for slow addition.

Strategy	Catalyst/Reagent	Typical Solvent	Key Parameters to Optimize	Common Pitfalls
Urea Cyclization	Triphosgene, CDI	DCM, Toluene, Chlorobenzene	Base (e.g., TEA, DIPEA), Temperature, Addition Rate	Dehydration of primary amide to nitrile; Polymerization.[11]
C-H Amination	Rh₂(OAc)₄, Rh₂(esp)₂	Dichloromethane, Dichloroethane	Temperature, Catalyst Loading (1-5 mol%)	Catalyst poisoning; Competing C-H insertion sites.[3]

Problem 2: Formation of Diastereomers or Other Impurities

Q: My final product contains a significant amount of an unknown impurity or the wrong diastereomer. How can I identify and eliminate it?

The formation of impurities, particularly diastereomers, compromises the quality and yield of the final product.

Potential Causes & Solutions:

• Epimerization: While less common under standard cyclization conditions, harsh basic or acidic conditions could potentially epimerize the stereocenter at C2, which is adjacent to the carboxamide group.

  • Troubleshooting: Ensure the reaction is run under neutral or mildly basic conditions. Use a non-nucleophilic, hindered base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Analyze the stereochemical purity of your starting material to confirm it is not the source of the issue.

• Incomplete Reaction or Side Reactions: The impurity may be unreacted starting material or a product from a side reaction, such as an intermolecular dimer.

  • Troubleshooting: Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time. If dimerization is suspected, run the reaction at a higher dilution.

• Rearrangement of the Bicyclic Core: The diazabicyclo[3.2.1]octane skeleton can, under certain (often acidic) conditions, rearrange to the more thermodynamically stable diazabicyclo[2.2.2]octane system.

  • Troubleshooting: Maintain neutral to basic conditions throughout the reaction and workup. Use a buffered aqueous solution (e.g., saturated NaHCO₃) during extraction if an acidic quench is required.

• Purification Challenges:

  • Troubleshooting: The target compound is polar. Effective purification can be achieved via column chromatography on silica gel using a gradient elution of methanol in dichloromethane or ethyl acetate. If diastereomers are present and difficult to separate, consider chiral HPLC for analytical confirmation and preparative separation if necessary. Crystallization can also be a powerful method for isolating the desired single isomer.[11]

Caption: Standard workflow for reaction, workup, and purification.

Problem 3: Catalyst Inactivity in C-H Amination

Q: I am attempting a rhodium-catalyzed C-H amination and observing no product formation. The starting material is fully recovered. What should I check?

Catalyst inactivity is a frustrating but solvable problem, usually pointing to issues with the catalyst itself or hidden inhibitors.

Potential Causes & Solutions:

• Oxidized or Degraded Catalyst: Rhodium(II) catalysts can be sensitive to air and moisture over long periods, although Rh₂(OAc)₄ is generally robust.

  • Troubleshooting: Use a fresh bottle of catalyst or one that has been stored properly under an inert atmosphere in a desiccator. If possible, run a control reaction with a substrate known to work to confirm the catalyst's activity.

• Incompatible Ligands from Previous Steps: If the substrate was synthesized using reagents containing phosphines (e.g., from a Wittig or Mitsunobu reaction) or strong chelating agents, trace amounts can carry over and bind irreversibly to the rhodium center, blocking the active site.

  • Troubleshooting: Implement a rigorous purification step for the substrate before introducing it to the catalyst. This could include an additional column chromatography step or even an acidic wash followed by re-neutralization to remove basic impurities.

• Incorrect Catalyst Choice: While Rh₂(OAc)₄ is a good starting point, some challenging C-H amination reactions require more reactive catalysts.

  • Troubleshooting: Consider more electrophilic rhodium catalysts with electron-withdrawing carboxylate ligands, such as rhodium(II) trifluoroacetate [Rh₂(tfa)₄], or bulkier catalysts like rhodium(II) octanoate [Rh₂(oct)₄] which can sometimes offer different selectivity.[3]

Caption: Troubleshooting guide for inactive C-H amination catalyst.

References

• Ball, M. et al. (2016). Development of a Manufacturing Route to Avibactam, a β-Lactamase Inhibitor. Organic Process Research & Development. Available at: [Link]

• Li, G. et al. (2020). Catalytic asymmetric total synthesis of diazabicyclooctane β-lactamase inhibitors avibactam and relebactam. Chemical Communications. Available at: [Link]

• CN111116587A - Preparation method of avibactam intermediate compound. (2020). Google Patents.

• Ehmann, D. E. et al. (2013). Avibactam is a covalent, reversible, non–β-lactam β-lactamase inhibitor. Proceedings of the National Academy of Sciences. Available at: [Link]

• Mangion, I. K. et al. (2011). Development of a Manufacturing Route to Avibactam, a β-Lactamase Inhibitor. Organic Process Research & Development. Available at: [Link]

• Request PDF. (2024). The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor. ResearchGate. Available at: [Link]

• Arnold, J. S. (2014). Rhodium-catalyzed asymmetric amination of trichloroacetimidates with application to nitrogen heterocycle synthesis. University of Iowa. Available at: [Link]

• Du Bois, J. (2011). Rhodium-Catalyzed C-H Amination. An Enabling Method for Chemical Synthesis. Organic Process Research & Development. Available at: [Link]

• Padwa, A. et al. (2007). Exploiting 3-Oxidopyraziniums toward Diazabicyclo[3.2.1]octanes and Their Conversion into Diazabicyclo[2.2.2]octanes and Tricyclic Lactone-Lactams. The Journal of Organic Chemistry. Available at: [Link]

• Clark, J. S. et al. (2001). Template-directed C-H insertion: synthesis of the dioxabicyclo[3.2.1]octane core of the zaragozic acids. Organic Letters. Available at: [Link]

• Alfei, S. & Zuccari, G. (2023). Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. ResearchGate. Available at: [Link]

• Wang, G. et al. (2018). A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development. Available at: [Link]

• Van der Pijl, F. et al. (2018). Synthetic approaches towards avibactam and other diazabicyclooctane β-lactamase inhibitors. Organic & Biomolecular Chemistry. Available at: [Link]

• Liu, X. H. et al. (2017). Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2. 1] octane-2-carboxamide. Biomedical Research. Available at: [Link]

• apicule. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS No: 1192651-49-2). Available at: [Link]

• Yan, X. et al. (2024). Diastereoselective Construction of Bridged Azabicyclo[3.2.1]octane via Copper-Catalyzed Formal [4 + 3] Cycloaddition. The Journal of Organic Chemistry. Available at: [Link]

• Chen, K. et al. (2014). Rhodium(II)-Catalyzed Intramolecular Cycloisomerizations of Methylenecyclopropanes with N-Sulfonyl 1,2,3-Triazoles. ResearchGate. Available at: [Link]

• Nie, X. et al. (2021). Ruthenium Pybox-Catalyzed Enantioselective Intramolecular C-H Amination of Sulfamoyl Azides en Route to Chiral Vicinal Diamines. The Journal of Organic Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Purity Validation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

This guide provides an in-depth, objective comparison of analytical methodologies for the purity validation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a critical intermediate in the synthesis of Avibactam.[1][2][3] For researchers, scientists, and drug development professionals, ensuring the purity of this precursor is paramount to the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). This document moves beyond standard protocols to explain the causal logic behind experimental choices, presenting a self-validating, orthogonal approach to impurity profiling grounded in authoritative regulatory standards.

The Strategic Imperative for Purity Validation

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a non-β-lactam β-lactamase inhibitor precursor that forms the core of Avibactam.[4] Its molecular structure, containing two critical stereocenters, necessitates a rigorous analytical control strategy. Impurities stemming from the synthesis—including stereoisomers, unreacted starting materials, by-products, and residual catalysts—can compromise the final API's quality and potentially introduce toxicological risks.[5][6] Adherence to guidelines from the International Council for Harmonisation (ICH), such as ICH Q3A(R2) for impurities in new drug substances, is not merely a regulatory hurdle but a scientific necessity.[5][7]

This guide outlines a multi-modal framework, leveraging orthogonal analytical techniques to provide a comprehensive and trustworthy purity assessment.

A Multi-Modal Framework for Purity Validation

A robust purity validation strategy does not rely on a single technique. Instead, it employs a series of orthogonal (different and independent) methods that, together, build a complete picture of the compound's purity profile. Each method provides a unique lens to view potential impurities, ensuring that what one method might miss, another will detect.

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A Comparative Guide to the Synthetic Routes of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Key Intermediate in Avibactam Synthesis

The escalating threat of antibiotic resistance necessitates the development of novel therapeutics. Avibactam, a potent, non-β-lactam β-lactamase inhibitor, represents a significant advancement in combating infections caused by multidrug-resistant Gram-negative bacteria.[1] The synthesis of avibactam relies on the efficient production of key intermediates, among which (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide holds a pivotal position.[2][3][4] This guide provides a comparative analysis of two prominent synthetic routes to this crucial intermediate, offering insights into their respective methodologies, efficiencies, and the rationale behind key experimental choices. This document is intended for researchers, scientists, and professionals in drug development and process chemistry.

Introduction to the Target Molecule

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a late-stage intermediate in the synthesis of avibactam.[3] Its rigid bicyclic core, the diazabicyclooctane (DBO) scaffold, is a distinguishing feature of this new class of β-lactamase inhibitors. The benzyloxy protecting group on the hydroxylamine nitrogen is crucial for the synthetic strategy, preventing unwanted side reactions during the formation of the bicyclic ring system. The carboxamide at the C2 position is the precursor to the final sulfated moiety in avibactam. The stereochemistry at the C2 and C5 positions is critical for the biological activity of the final drug substance.

This guide will explore two distinct and industrially relevant synthetic strategies for preparing this key intermediate:

• Route 1: The Glutamic Acid Approach

• Route 2: The 5-Hydroxypicolinate Strategy

Route 1: The Glutamic Acid Approach

This synthetic route, developed and optimized by AstraZeneca and Forest Laboratories for the commercial manufacture of avibactam, commences from the readily available and chiral starting material, N-Boc-L-pyroglutamic acid benzyl ester.[5][6] This approach is characterized by a linear sequence of reactions with a focus on process efficiency and scalability.

Experimental Workflow and Rationale

The synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide via the glutamic acid route involves a multi-step process that can be summarized in the following workflow:

Figure 1: Workflow for the synthesis of the target molecule starting from a glutamic acid derivative.

The initial step involves the ring-opening of the pyroglutamate derivative with a sulfur ylide generated from trimethylsulfoxonium iodide and potassium tert-butoxide. This is a crucial transformation that sets up the carbon skeleton for the piperidine ring. The subsequent reaction with O-benzylhydroxylamine hydrochloride introduces the protected hydroxylamine functionality.[5]

A key stereoselective step is the reductive amination, which is followed by in-situ cyclization to form the piperidine ring. The choice of reducing agent, sodium triacetoxyborohydride, is critical for achieving the desired cis-stereochemistry of the substituents on the piperidine ring. The resulting intermediate is then subjected to amidation to form the primary carboxamide.[5]

The final and most complex transformation is the formation of the bicyclic diazabicyclooctane ring system. This is achieved through a one-pot procedure involving the protection of the piperidine nitrogen with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl), followed by cyclization with 1,1'-carbonyldiimidazole (CDI), and finally deprotection of the Fmoc group with diethylamine to yield the target molecule.[5] The use of the Fmoc protecting group is a counterintuitive but effective strategy to facilitate the difficult urea formation.[6]

Detailed Experimental Protocol

Step 1: Synthesis of (2S,5R)-5-((Benzyloxy)amino)piperidine-2-carboxamide

• To a solution of benzyl (2S,5R)-5-[(benzyloxy)amino]piperidine-2-carboxylate ethanedioate (1:1) (191.0 kg, 1.0 mol equiv) in a sealed vessel, add a 7 M solution of ammonia in methanol (2674 L, 14.0 rel vols).[5]

• Agitate the mixture for 40 hours at room temperature.[5]

• Filter the mixture to remove the ammonium oxalate byproduct and wash the filter cake with methanol.[5]

• Concentrate the filtrate to afford (2S,5R)-5-[(benzyloxy)amino]piperidine-2-carboxamide. A 90% yield has been reported for this step.[5]

Step 2: Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

• To a mixture of (2S,5R)-5-[(benzyloxy)amino]piperidine-2-carboxamide (from the previous step) and diisopropylethylamine in chlorobenzene, add a solution of 9-fluorenylmethyl chloroformate in chlorobenzene.[2]

• Stir the mixture at 30 °C until the reaction is complete.[2]

• Add carbonyldiimidazole and continue stirring at 15 °C for approximately 11 hours.[2]

• Add diethylamine to the reaction mixture and stir at 30 °C for 3.5 hours.[6]

• After an appropriate workup and purification, the target molecule is obtained. A 91% yield from the carboxamide intermediate has been reported.[6]

Route 2: The 5-Hydroxypicolinate Strategy

An alternative and efficient synthesis of the target molecule starts from the commercially available and relatively inexpensive ethyl-5-hydroxypicolinate.[7] This route is highlighted by a novel lipase-catalyzed kinetic resolution to establish the required stereochemistry early in the synthesis.

Experimental Workflow and Rationale

The synthetic pathway from ethyl-5-hydroxypicolinate is depicted in the following workflow diagram:

Figure 2: Workflow for the synthesis of the target molecule starting from ethyl-5-hydroxypicolinate.

The synthesis begins with the hydrogenation of ethyl-5-hydroxypicolinate to afford a mixture of cis and trans isomers of ethyl 5-hydroxypiperidine-2-carboxylate.[7] The subsequent lipase-catalyzed resolution is a key feature of this route, allowing for the separation of the desired (2S,5S)-enantiomer with high diastereomeric and enantiomeric purity.[7] This enzymatic step offers a green and efficient alternative to classical resolution methods.

Following the resolution, a series of transformations are required to protect the amine, invert the stereocenter at C5, and introduce the benzyloxyamino group. The resulting ethyl (2S,5R)-5-((benzyloxy)amino)piperidine-2-carboxylate is then converted to the corresponding carboxamide by treatment with ammonia in methanol.[7]

The final bicyclic ring formation follows a similar strategy to the glutamic acid route, employing Fmoc protection, CDI-mediated cyclization, and subsequent deprotection to yield the target molecule.[7]

Detailed Experimental Protocol

Step 1: Synthesis of (2S,5R)-5-((Benzyloxy)amino)piperidine-2-carboxamide

• Mix ethyl (2S,5R)-5-((benzyloxy)amino)piperidine-2-carboxylate (593.0 g, 2.130 mol) with a 7 M solution of ammonia in methanol (2 L).[7]

• Stir the reaction mixture at room temperature for 8 hours.[7]

• Filter the solid and wash the cake with methanol.[7]

• Combine the filtrates and concentrate under vacuum to obtain the crude product.[7]

Step 2: Synthesis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

• Mix (2S,5R)-5-[(Benzyloxy)amino]piperidine-2-carboxamide (510.1 g, 2.045 mol) with diisopropylethylamine (381 mL, 2.188 mol) in chlorobenzene (3.0 L) at 20 °C.[7]

• Add a solution of 9-fluorenylmethyl chloroformate (540.2 g, 2.086 mol) in chlorobenzene (3.1 L) to the reaction mixture.[7]

• Stir the mixture at 30 °C until the reaction is complete.[7]

• Add carbonyldiimidazole (331.3 g, 2.658 mol) dropwise and continue stirring at 15 °C for 11 hours.[7]

• Add diethylamine (530 mL, 5.11 mol) and stir at 30 °C for an additional 3.5 hours.[7]

• Upon completion, the reaction mixture is worked up and purified to yield the target compound.[7]

Comparative Analysis

To provide a clear comparison of the two synthetic routes, the following table summarizes key performance indicators:

Parameter	Route 1: Glutamic Acid Approach	Route 2: 5-Hydroxypicolinate Strategy
Starting Material	N-Boc-L-pyroglutamic acid benzyl ester	Ethyl-5-hydroxypicolinate
Key Features	Stereochemistry derived from chiral pool; optimized for large-scale manufacturing.[5][6]	Lipase-catalyzed kinetic resolution for stereocontrol; utilizes an inexpensive starting material.[7]
Number of Steps	Approximately 5 isolated steps to avibactam.[6]	10 steps to avibactam with a 23.9% overall yield.[7]
Overall Yield	35% overall yield to avibactam.[6]	23.9% overall yield to avibactam.[7]
Advantages	Well-established and scaled-up process; high overall yield.[5]	Use of a cost-effective starting material; employs green chemistry (enzymatic resolution).[7]
Disadvantages	May involve more expensive starting materials and reagents compared to Route 2.	Longer synthetic sequence; lower overall yield reported in the literature.[7]

Conclusion

Both the glutamic acid and the 5-hydroxypicolinate routes offer viable pathways for the synthesis of the key avibactam intermediate, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. The glutamic acid approach, having been optimized for industrial production, demonstrates a higher overall yield and a more convergent synthesis.[6] However, the 5-hydroxypicolinate strategy presents an attractive alternative, particularly due to its use of an inexpensive starting material and the implementation of an elegant and environmentally friendly enzymatic resolution step.[7]

The choice of a specific synthetic route will ultimately depend on a variety of factors, including the cost and availability of starting materials, the desired scale of production, and the emphasis on process efficiency versus green chemistry principles. Further process development and optimization of the 5-hydroxypicolinate route could potentially improve its overall yield, making it a more competitive alternative to the established glutamic acid approach.

References

• A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development. [Link]

• Development of a Manufacturing Route to Avibactam, a β‑Lactamase Inhibitor. Sigarra. [Link]

• Approachable Synthetic Methodologies for Second-Generation β-Lactamase Inhibitors: A Review. PMC - NIH. [Link]

• Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. ResearchGate. [Link]

• The Development of a Manufacturing Route to Avibactam, a β-lactamase Inhibitor | Request PDF. ResearchGate. [Link]

• Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2.1] octane-2- carboxamide. Allied Academies. [Link]

• Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors. Royal Society of Chemistry. [Link]

• CN106749242B - The preparation method of avibactam intermediate - Google Patents.

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(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide vs other avibactam intermediates

An In-Depth Comparative Guide to Key Intermediates in Avibactam Synthesis: A Focus on (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Introduction: The Critical Role of Synthesis in Combating Beta-Lactamase Resistance

Avibactam is a revolutionary non-β-lactam, β-lactamase inhibitor that has become a cornerstone in the treatment of complex infections caused by multidrug-resistant Gram-negative bacteria.[1] Its unique diazabicyclooctane (DBO) core structure allows it to inhibit a broad spectrum of β-lactamase enzymes, including Class A, Class C, and some Class D enzymes, restoring the efficacy of partner antibiotics like ceftazidime.[1]

The therapeutic success of avibactam hinges on its efficient and scalable chemical synthesis. The journey from discovery to large-scale manufacturing has led to the development of several distinct synthetic routes, each characterized by a unique set of chemical intermediates. The choice of a specific intermediate and its associated synthetic pathway has profound implications for the overall process efficiency, cost of goods, scalability, and environmental footprint.[2]

This guide provides a detailed comparison of the major synthetic pathways to avibactam, with a central focus on (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide , a pivotal intermediate in several key synthetic strategies. We will analyze its performance against alternative intermediates, supported by experimental data and protocols, to offer researchers and drug development professionals a clear perspective on the available synthetic choices.

The Central Intermediate: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

This benzyloxy-protected DBO carboxamide (hereafter referred to as Intermediate A ) is a stable, crystalline solid that serves as the immediate precursor to the final deprotection and sulfation steps in many avibactam syntheses.[3][4] Its structure contains the fully formed bicyclic core and the requisite C2-carboxamide moiety, making it an advanced and highly valuable intermediate.

Synthetic Pathway via Intermediate A

The synthesis of Intermediate A is a critical juncture in the overall process. One common and efficient method involves the ammonolysis of its corresponding ester precursor, which in turn is derived from a piperidine-based starting material. The subsequent steps involve the crucial debenzylation and sulfation to yield avibactam.[5]

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A Senior Application Scientist's Guide to Benchmarking Purity Standards of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Introduction: The Critical Role of a Key Intermediate

In the landscape of modern antibacterial therapies, the emergence of β-lactamase inhibitors has been a pivotal development in combating antibiotic resistance. Avibactam, a non-β-lactam β-lactamase inhibitor, restores the efficacy of antibiotics like ceftazidime against many multi-drug resistant gram-negative bacteria.[1][2] The synthetic pathway to this vital compound is complex, relying on the quality of its precursors.

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a late-stage intermediate or a potential impurity in the synthesis of Avibactam.[3][4][5] As such, the purity of its reference standard is not a trivial matter; it is fundamental to the accurate quantification, quality control, and safety profiling of the final Active Pharmaceutical Ingredient (API). A reference standard serves as the benchmark against which all production batches are measured, making its own characterization and purity assessment a matter of utmost importance.[6]

This guide provides an in-depth framework for researchers, analytical scientists, and drug development professionals to rigorously benchmark and compare commercially available purity standards for this critical Avibactam intermediate. We will move beyond simple percentage purity, delving into a multi-faceted analytical approach that considers chiral integrity, impurity profiling, and structural confirmation, thereby ensuring the trustworthiness and reliability of your analytical results.

The Imperative of Impurity Profiling: Beyond the Main Peak

The International Council for Harmonisation (ICH) has established comprehensive guidelines that underscore the need for meticulous impurity control in drug substances and products.[7][8][9] Impurities can arise from starting materials, by-products of the synthesis, degradation, or residual solvents, and can impact the safety and efficacy of the final drug.[2][7]

For (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, two key aspects of its impurity profile demand special attention:

• Process-Related Impurities: These are by-products formed during the multi-step synthesis.[2] Their presence in a reference standard can lead to the overestimation of the main compound's purity and the misidentification of impurities in the actual API.

• Chiral Impurities (Stereoisomers): The molecule possesses two chiral centers (at the 2S and 5R positions). This gives rise to the possibility of diastereomers, such as (2S,5S), (2R,5S), and (2R,5R) isomers, which may have different pharmacological or toxicological profiles.[10][11][12] A standard Reversed-Phase HPLC analysis will not separate these stereoisomers, necessitating specialized chiral chromatography methods.

A robust benchmarking process, therefore, must employ orthogonal analytical techniques to build a complete and reliable purity profile.

An Integrated Workflow for Comprehensive Purity Assessment

A single analytical method is insufficient to declare a reference standard as "high purity." We advocate for an integrated, multi-technique workflow to provide a holistic assessment. This approach ensures that the standard is not only chemically pure but also chirally correct and structurally confirmed.

Caption: Integrated workflow for benchmarking reference standards.

Experimental Protocols: The 'How' and the 'Why'

Herein, we provide detailed, self-validating protocols. The causality behind each step is explained to empower the scientist to understand and troubleshoot the process.

Reversed-Phase HPLC for Purity Assay and Impurity Profiling

Causality: This is the cornerstone of purity assessment, designed to separate the main compound from its process-related impurities based on polarity.[13] A C18 column is chosen for its versatility and effectiveness in retaining moderately polar compounds like our target molecule. The gradient elution ensures that both early and late-eluting impurities are resolved within a reasonable runtime. UV detection at 260 nm is selected based on the presence of the benzyloxy aromatic ring, which provides strong chromophoric activity.[14][15]

Step-by-Step Protocol:

• System Preparation: Use a validated HPLC system equipped with a UV or PDA detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 260 nm.

  • Column Temperature: 30°C.

  • Gradient Program:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 80% B

    • 25-30 min: 80% B

    • 30-31 min: 80% to 20% B

    • 31-35 min: 20% B (equilibration)

• Sample Preparation: Accurately weigh and dissolve the reference standard in a 50:50 mixture of Acetonitrile and Water to a final concentration of approximately 0.5 mg/mL.

• Analysis: Inject 10 µL of the sample. Run a blank (diluent) injection first to ensure no system peaks interfere.

• Data Processing: Integrate all peaks. Calculate purity using the area percent method, reporting any impurity greater than the ICH reporting threshold of 0.05%.[16]

Chiral HPLC for Stereoisomeric Purity

Causality: Enantiomers and diastereomers have identical physical properties in an achiral environment, making them inseparable by standard RP-HPLC. A Chiral Stationary Phase (CSP) creates a chiral environment where stereoisomers can form transient diastereomeric complexes with differing stability, leading to differential retention times and separation.[12][17] Polysaccharide-based CSPs are broadly effective for a wide range of pharmaceutical compounds.

Step-by-Step Protocol:

• System Preparation: Use an HPLC system, preferably with a Circular Dichroism (CD) detector to aid in peak identification.

• Chromatographic Conditions:

  • Column: Amylose or Cellulose-based CSP (e.g., Chiralpak® IA).

  • Mobile Phase: A mixture of n-Hexane and an alcohol modifier (e.g., Isopropanol or Ethanol) is typical. A starting point could be 80:20 (n-Hexane:Isopropanol). Additives like 0.1% diethylamine (for basic compounds) or 0.1% trifluoroacetic acid (for acidic compounds) may be needed to improve peak shape.

  • Flow Rate: 0.8 mL/min.

  • Detection: UV at 260 nm and/or CD detector.

  • Column Temperature: 25°C.

• Sample Preparation: Prepare a sample at a concentration of approximately 1.0 mg/mL in the mobile phase.

• Analysis: Inject 5 µL. The goal is to achieve baseline resolution between the (2S,5R) peak and any other potential stereoisomers.

• Data Processing: Calculate the area percent of the desired (2S,5R) enantiomer relative to all other stereoisomeric peaks.

LC-MS for Impurity Identification

Causality: While HPLC-UV can quantify impurities, it cannot identify them. Mass spectrometry provides the mass-to-charge ratio (m/z) of the parent molecule and its fragments, which is crucial for deducing the structure of unknown impurities.[2] This confirms that a peak is indeed an impurity and not a system artifact, and provides vital information for its structural elucidation.

Step-by-Step Protocol:

• System: Use an LC-MS system, coupling the HPLC method described in Protocol 1 with a mass spectrometer (e.g., Q-TOF or Orbitrap for high-resolution mass accuracy).

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically effective for this class of compounds.

• Analysis: Run the sample under the same chromatographic conditions as the RP-HPLC method.

• Data Interpretation:

  • Confirm the m/z of the main peak corresponds to the [M+H]⁺ adduct of the target compound (C₁₄H₁₇N₃O₃, MW: 275.31; expected [M+H]⁺: 276.13).[18][19]

  • Analyze the mass spectra of the impurity peaks. Use high-resolution mass data to predict elemental compositions and propose potential structures.

Data Presentation: A Comparative Analysis

To facilitate an objective comparison, all quantitative data should be summarized in a structured table. The following is a representative example of how to present the findings for three hypothetical reference standards.

Parameter	Supplier A (Lot# A-101)	Supplier B (Lot# B-202)	Supplier C (Lot# C-303)
Stated Purity (on CoA)	99.8% (HPLC)	99.5%	≥98%
Measured Purity (RP-HPLC)	99.75%	99.61%	98.52%
Number of Impurities >0.05%	1	2	4
Largest Unknown Impurity	0.12%	0.18%	0.55%
Stereoisomeric Purity (Chiral HPLC)	99.9% (2S,5R)	99.8% (2S,5R)	99.1% (2S,5R)
LC-MS Confirmation	Main peak m/z matches [M+H]⁺	Main peak m/z matches [M+H]⁺	Main peak m/z matches [M+H]⁺
¹H NMR Confirmation	Structure consistent	Structure consistent	Structure consistent, minor unknown signals
CoA Completeness	Comprehensive (Includes HPLC, MS, NMR data)	HPLC data only	Stated purity only

Conclusion: Selecting a True 'Standard'

Benchmarking a pharmaceutical reference standard is a rigorous scientific investigation that extends far beyond verifying the purity value printed on a label. As demonstrated, a comprehensive assessment of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide requires a suite of orthogonal analytical techniques.

• RP-HPLC provides the foundational purity assay.

• Chiral HPLC is non-negotiable for confirming stereoisomeric integrity.

• LC-MS is essential for identifying unknown impurities.

• NMR provides the ultimate structural confirmation.

Based on our hypothetical data, the standard from Supplier A would be the superior choice for use as a primary reference standard. It demonstrates high chemical and chiral purity, has a well-defined impurity profile, and is supported by a comprehensive Certificate of Analysis that provides confidence in its identity and quality. This level of characterization is essential for a standard that will serve as the benchmark for ensuring the quality and safety of a critical antibiotic therapy.[6][20][21]

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A Senior Application Scientist's Guide to the In Vitro Bioactivity of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide Derivatives

In the ever-escalating battle against antimicrobial resistance, the inhibition of β-lactamase enzymes stands as a cornerstone of modern therapeutic strategies. The diazabicyclooctane (DBO) scaffold has emerged as a premier structural motif for a new generation of non-β-lactam β-lactamase inhibitors, circumventing some of the limitations of earlier clavulanic acid-based agents. This guide provides an in-depth comparison of the in vitro bioactivity of derivatives based on the (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide core, a key precursor to the clinically successful inhibitor, avibactam.

We will dissect the structure-activity relationships (SAR) that govern the inhibitory potential of these molecules, present comparative bioactivity data against key β-lactamase enzymes, and provide a detailed, field-tested protocol for assessing their inhibitory activity. This guide is intended for researchers, medicinal chemists, and drug development professionals actively working to combat Gram-negative bacterial resistance.

The Diazabicyclooctane (DBO) Scaffold: A Privileged Structure for β-Lactamase Inhibition

The DBO ring system serves as a potent mimic of the β-lactam ring, the core reactive element of penicillin and cephalosporin antibiotics.[1] However, its true strength lies in its unique mechanism of action. Unlike traditional β-lactam inhibitors that often lead to irreversible inactivation and potential off-target effects, DBOs like avibactam act as covalent but reversible inhibitors.[2]

This mechanism involves the nucleophilic attack by the active site serine of the β-lactamase on the DBO's urea carbonyl. This forms a stable, covalent acyl-enzyme intermediate, effectively sequestering the enzyme. The key distinction is the subsequent slow, but efficient, deacylation step that regenerates the intact inhibitor, ready to engage another enzyme molecule.[3] This reversibility contributes to a favorable safety profile and sustained inhibitory activity.

The foundational molecule of this guide, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, is a late-stage intermediate in the synthesis of avibactam. The benzyloxy group serves as a protecting group for the N-hydroxy moiety, which is later deprotected and sulfated to yield the active pharmaceutical ingredient. While direct derivatization of the benzyloxy group is not the primary focus of SAR studies, understanding the role of the core scaffold and, most importantly, the C2-carboxamide substituent is critical to appreciating the bioactivity of this class of compounds.

Comparative In Vitro Bioactivity: A Quantitative Look at Inhibition

The efficacy of a β-lactamase inhibitor is best understood through its kinetic parameters against a panel of clinically relevant enzymes. These enzymes are broadly classified into Ambler classes A, B, C, and D. DBOs are particularly effective against serine-based β-lactamases (Classes A, C, and some D).[4]

Below is a summary of the inhibitory activity of avibactam, the active form derived from our core molecule, against a representative panel of β-lactamases. The efficiency of acylation (k₂/Kᵢ) is a measure of how quickly the inhibitor forms the covalent bond with the enzyme, while the dissociation constant (Kd) reflects the overall potency of the inhibitor.

β-Lactamase Enzyme	Ambler Class	Representative Pathogens	Acylation Efficiency (k₂/Kᵢ) (M⁻¹s⁻¹)	Dissociation Constant (Kd) (nM)
CTX-M-15	A	Escherichia coli, Klebsiella pneumoniae	1.0 x 10⁵	11
KPC-2	A	Klebsiella pneumoniae	8.3 x 10³	170
E. cloacae AmpC	C	Enterobacter cloacae	2.5 x 10³	140
P. aeruginosa AmpC	C	Pseudomonas aeruginosa	1.1 x 10³	2,200
OXA-48	D	Klebsiella pneumoniae, E. coli	2.1 x 10²	7,600
OXA-10	D	Pseudomonas aeruginosa	1.1 x 10¹	1,400

Data compiled from Ehmann et al., 2013.[3]

Expert Insights:

• Class A Potency: The data clearly demonstrates that avibactam is a highly efficient inhibitor of Class A enzymes like CTX-M-15, a prevalent extended-spectrum β-lactamase (ESBL), with acylation efficiency on the order of 10⁵ M⁻¹s⁻¹. Its activity against the carbapenemase KPC-2, while still potent, is about 10-fold weaker.[3]

• Class C Activity: Avibactam maintains good activity against Class C AmpC enzymes, which are notoriously difficult to inhibit with older agents. This is a key advantage of the DBO scaffold.[5]

• Variable Class D Inhibition: The efficiency of inhibition against Class D enzymes is more varied. While avibactam shows activity against OXA-48, its potency is significantly lower compared to Class A and C enzymes.[3] This highlights an area of ongoing research for next-generation DBOs.

Structure-Activity Relationship (SAR): The Critical Role of the C2-Carboxamide Moiety

Medicinal chemistry efforts have largely focused on modifying the substituent at the C2 position of the DBO ring to enhance potency and spectrum. The primary carboxamide of avibactam is crucial for its activity.

• C2-Carboxamide (Avibactam): The primary amide is essential for anchoring the inhibitor within the β-lactamase active site through a network of hydrogen bonds, particularly with a conserved asparagine residue (Asn132 in many Class A enzymes).[6] This interaction correctly orients the urea carbonyl for attack by the catalytic serine.

• C2-Amidine Derivatives: Studies have shown that replacing the carboxamide with various substituted amidine moieties can lead to potent β-lactamase inhibition.[7] Certain amidine derivatives have demonstrated comparable or even slightly improved activity over avibactam against specific bacterial strains when used in combination with meropenem.[8] This suggests that the amidine group can effectively mimic the hydrogen bonding interactions of the carboxamide while potentially offering advantages in terms of physicochemical properties.

• C2-Thioether Derivatives: The introduction of a thio functional group at the C2 position represents a more significant structural modification. Interestingly, some of these analogs not only act as potent β-lactamase inhibitors but also exhibit intrinsic antibacterial activity by inhibiting penicillin-binding proteins (PBPs).[9] This "dual-action" is a highly sought-after feature in the development of new antimicrobial agents.

Experimental Protocol: Determination of IC₅₀ for β-Lactamase Inhibition

To ensure the trustworthiness and reproducibility of bioactivity data, a standardized experimental protocol is paramount. The following is a detailed, step-by-step methodology for determining the half-maximal inhibitory concentration (IC₅₀) of a DBO derivative using the chromogenic substrate nitrocefin.

Principle:

This assay measures the rate of hydrolysis of nitrocefin by a β-lactamase enzyme. Nitrocefin hydrolysis results in a color change from yellow (λₘₐₓ ≈ 390 nm) to red (λₘₐₓ ≈ 486 nm), which can be monitored spectrophotometrically. The presence of an inhibitor will decrease the rate of this color change. The IC₅₀ is the concentration of the inhibitor required to reduce the rate of nitrocefin hydrolysis by 50%.[10]

Materials:

• Purified β-lactamase enzyme (e.g., TEM-1, KPC-2, AmpC)

• Nitrocefin

• Test compound (DBO derivative) and reference inhibitor (e.g., Avibactam)

• Assay Buffer: 50 mM Sodium Phosphate, pH 7.0

• DMSO (for dissolving compounds)

• 96-well, clear, flat-bottom microtiter plates

• Microplate spectrophotometer capable of reading absorbance at 486 nm

Workflow:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the test compound and reference inhibitor in 100% DMSO.

  • Prepare a 5 mM stock solution of nitrocefin in DMSO. Store protected from light.

  • Dilute the purified β-lactamase enzyme in Assay Buffer to a working concentration that gives a linear rate of nitrocefin hydrolysis for at least 10 minutes. This concentration must be empirically determined.

• Plate Setup:

  • In a 96-well plate, perform a serial dilution (typically 1:2 or 1:3) of the test and reference compounds to create a range of concentrations (e.g., 100 µM to 0.01 nM). Include wells for a "no inhibitor" control (0% inhibition) and a "no enzyme" control (100% inhibition/background).

• Pre-incubation:

  • Add the diluted β-lactamase enzyme solution to each well containing the inhibitor dilutions and the "no inhibitor" control.

  • Incubate the plate at 37°C for 15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding nitrocefin solution to all wells to a final concentration of 100 µM.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • Measure the absorbance at 486 nm in kinetic mode, taking readings every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) for each inhibitor concentration by calculating the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration relative to the "no inhibitor" control: % Inhibition = 100 x (1 - (V₀_inhibitor / V₀_control))

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to calculate the IC₅₀ value.[10]

Conclusion and Future Directions

The (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide scaffold is a validated and highly promising platform for the development of potent β-lactamase inhibitors. The bioactivity of its derivatives is critically dependent on the nature of the C2 substituent, which governs key interactions within the enzyme active site. While the primary carboxamide of avibactam provides broad-spectrum activity against Class A and C enzymes, ongoing research into alternative C2 moieties, such as amidines and thioethers, offers exciting possibilities for enhancing potency, expanding the inhibitory spectrum to challenging Class D carbapenemases, and even achieving dual-target inhibition of both β-lactamases and PBPs. The robust in vitro assays detailed herein provide the necessary tools to reliably guide these discovery efforts and validate the next generation of inhibitors in the fight against antimicrobial resistance.

References

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• Iqbal, Z., et al. (2021). Synthesis and β-Lactamase Inhibition Activity of Diazabicyclooctane Derivatives in Combination with Imipenem. ResearchGate. Available at: [Link]

• Iqbal, Z., et al. (2021). β-Lactamase inhibition profile of new amidine-substituted diazabicyclooctanes. Beilstein Journal of Organic Chemistry, 17, 717–727. Available at: [Link]

• Zhai, L., et al. (2021). Synthesis and β-Lactamase Inhibition Activity of Imidates of Diazabicyclooctane. ResearchGate. Available at: [Link]

• Ehmann, D. E., et al. (2013). Kinetics of Avibactam Inhibition against Class A, C, and D β-Lactamases. Journal of Biological Chemistry, 288(39), 27960–27971. Available at: [Link]

• Bouchet, A., et al. (2020). Diazabicyclooctane Functionalization for Inhibition of β-Lactamases from Enterobacteria. Journal of Medicinal Chemistry, 63(10), 5257–5273. Available at: [Link]

• Fisher, J. F., et al. (2021). Electrostatic interactions influence diazabicyclooctane inhibitor potency against OXA-48-like β-lactamases. RSC Medicinal Chemistry. Available at: [Link]

• Ehmann, D. E., et al. (2013). Kinetics of Avibactam Inhibition against Class A, C, and D -Lactamases. ResearchGate. Available at: [Link]

• Ehmann, D. E., et al. (2013). Kinetics of avibactam inhibition against Class A, C, and D β-lactamases. Journal of Biological Chemistry. Available at: [Link]

• Fujiu, M., et al. (2020). Introduction of a Thio Functional Group to Diazabicyclooctane: An Effective Modification to Potentiate the Activity of β-Lactams against Gram-Negative Bacteria Producing Class A, C, and D Serine β-Lactamases. ACS Infectious Diseases, 6(11), 3034–3047. Available at: [Link]

• Iqbal, Z., et al. (2021). β-Lactamase inhibition profile of new amidine-substituted diazabicyclooctanes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Fisher, J. F., et al. (2021). Electrostatic interactions influence diazabicyclooctane inhibitor potency against OXA-48-like β-lactamases. ResearchGate. Available at: [Link]

• Papp-Wallace, K. M., et al. (2023). Breaking Through Resistance: A Comparative Review of New Beta-Lactamase Inhibitors (Avibactam, Vaborbactam, Relebactam) Against Multidrug-Resistant Superbugs. MDPI. Available at: [Link]

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A Senior Application Scientist's Guide to Diazabicyclooctane β-Lactamase Inhibitors: A Comparative Analysis of Avibactam and Its Key Structural Analogues

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Novel β-Lactamase Inhibitors

The clinical efficacy of β-lactam antibiotics, the cornerstone of antibacterial therapy, is under unprecedented threat due to the global proliferation of β-lactamase enzymes.[1][2] These enzymes hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive.[1] While first-generation inhibitors like clavulanic acid and tazobactam have been invaluable, their utility is increasingly compromised by the emergence of complex and broad-spectrum β-lactamases, particularly serine carbapenemases (e.g., KPC) and Class D (OXA-type) enzymes.[3][4]

This challenge has catalyzed the development of a new generation of non-β-lactam inhibitors, chief among them the diazabicyclooctanes (DBOs).[3] This guide provides an in-depth, comparative analysis of the benchmark DBO, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (Avibactam), and its principal structural analogues that have reached late-stage development or clinical use: Relebactam, Durlobactam, and Zidebactam. We will dissect their structural nuances, mechanisms of action, comparative performance, and the experimental methodologies used to validate their function.

The Benchmark: Avibactam

Avibactam, the first DBO inhibitor to achieve clinical approval, represents a paradigm shift in β-lactamase inhibition.[4][5] Its novel scaffold provides potent, broad-spectrum activity against Ambler Class A, Class C, and some Class D serine β-lactamases.[3][6]

Mechanism of Action: Covalent, Reversible Inhibition

Unlike traditional inhibitors that often lead to irreversible inactivation, avibactam employs a unique, multi-step mechanism.[5][7]

• Acylation: The catalytic serine residue in the β-lactamase active site attacks the carbonyl carbon of avibactam's urea moiety.

• Ring Opening: This nucleophilic attack opens the DBO ring, forming a stable, covalent carbamoyl-enzyme intermediate.[8]

• Reversible Deacylation: The reaction is reversible. The nitrogen atom of the opened ring can re-cyclize, leading to the dissociation of the intact, active avibactam molecule from the enzyme.[7]

This "slow-off" kinetic profile means a single inhibitor molecule can effectively sequester an enzyme for a prolonged period, providing sustained protection for the partner β-lactam.[7]

Figure 1: Simplified reaction pathway for Avibactam's reversible covalent inhibition.

Spectrum of Activity: Avibactam is highly effective against Class A carbapenemases like KPC and ESBLs (e.g., CTX-M-15), as well as Class C (AmpC) enzymes.[9] Its activity extends to the important Class D carbapenemase OXA-48.[6] However, it lacks activity against Class B metallo-β-lactamases (MBLs) and shows limited clinical utility against infections caused by Acinetobacter baumannii, which are often driven by other OXA-type enzymes.[5]

Comparative Analysis of Key Structural Analogues

The development of avibactam analogues has been driven by the need to refine the spectrum of activity, enhance potency against specific pathogens, or introduce novel functionalities.

Relebactam

Relebactam is the closest structural analogue to avibactam in clinical use. The primary modification is the addition of a hydroxylated piperidine ring to the C2-carboxamide side chain.

• Structural Rationale: The addition of the piperidine ring introduces a positive charge at physiological pH. This modification was designed to reduce the susceptibility of the inhibitor to bacterial efflux pumps, thereby increasing its intracellular concentration and enhancing antibacterial activity.[5]

• Performance Profile: Relebactam shares a very similar inhibition spectrum with avibactam, with potent activity against Class A (KPC, ESBLs) and Class C (AmpC) enzymes.[6] However, its activity against Class D enzymes is limited.[6] Some studies suggest that avibactam is a more potent inhibitor of KPC-2 than relebactam (IC₅₀ values of 10 nM vs. 230 nM, respectively).[10] This subtle difference in potency can be critical when treating infections caused by highly resistant isolates.

Durlobactam

Durlobactam was rationally designed to address a key gap in avibactam's spectrum: carbapenem-resistant Acinetobacter baumannii (CRAB).

• Structural Rationale: While the core DBO scaffold is maintained, modifications were optimized to confer potent inhibitory activity against the Class D carbapenem-hydrolyzing β-lactamases (OXA-type enzymes) that are prevalent in A. baumannii.[11][12] This makes it a pathogen-targeted inhibitor.

• Performance Profile: The key differentiating feature of durlobactam is its potent, broad-spectrum inhibition of Ambler Class A, C, and, most importantly, D serine β-lactamases, including the OXA family enzymes common in Acinetobacter.[11][13] This allows it to restore the activity of its partner antibiotic, sulbactam, against CRAB isolates.[12] Like other DBOs, durlobactam does not inhibit Class B metallo-β-lactamases.[11]

Zidebactam

Zidebactam represents a more significant departure in functional design, acting as a "β-lactam enhancer" with a dual mechanism of action.

• Structural Rationale: Zidebactam is a bicyclo-acyl hydrazide DBO derivative.[14] Its structure is engineered not only to inhibit β-lactamases but also to possess intrinsic antibacterial activity through high-affinity binding to Penicillin-Binding Protein 2 (PBP2) in Gram-negative bacteria.[15][16]

• Performance Profile: This dual mechanism is a profound advantage. Zidebactam can simultaneously protect its partner β-lactam (cefepime) from enzymatic degradation and contribute directly to bacterial cell death by inhibiting cell wall synthesis.[15] This combination results in potent activity against a wide range of pathogens, including those producing ESBLs, KPCs, AmpCs, and even some Class B MBLs where the PBP2 binding mechanism can overcome resistance.[14][15]

Head-to-Head Performance: Quantitative and Qualitative Data Summary

Direct comparison of inhibitory constants across different studies requires caution due to variations in experimental conditions. However, a summary of established characteristics and reported kinetic data provides a clear picture of their distinct roles.

Table 1: Qualitative Comparison of DBO Analogues

Inhibitor	Key Structural Feature	Primary Target Enzymes	Key Differentiator & Rationale
Avibactam	Core DBO scaffold	Class A (KPC, ESBL), Class C (AmpC), some Class D (OXA-48)	The benchmark broad-spectrum DBO inhibitor.[6]
Relebactam	Hydroxylated piperidine ring on C2-side chain	Class A (KPC, ESBL), Class C (AmpC)	Designed to reduce efflux and increase intracellular concentration.[5]
Durlobactam	Optimized DBO scaffold	Class A, C, and potent against broad Class D (OXA family)	Pathogen-targeted inhibitor designed specifically for Acinetobacter baumannii.[11][13]
Zidebactam	Bicyclo-acyl hydrazide DBO	Class A, C, some Class D	Dual-action: β-lactamase inhibition + intrinsic antibacterial activity via PBP2 binding.[15]

Table 2: Comparative Inhibitory Activity (k₂/Kᵢ and IC₅₀) Against Key β-Lactamases

Enzyme (Class)	Avibactam	Relebactam	Durlobactam	Zidebactam
CTX-M-15 (A)	1.0 x 10⁵ M⁻¹s⁻¹[9]	Potent[6]	Potent[11]	Potent Inhibition[15]
KPC-2 (A)	4.4 x 10⁴ M⁻¹s⁻¹[9] / IC₅₀: 10 nM[10]	IC₅₀: 230 nM[10]	Potent[11]	Potent Inhibition[15]
P. aeruginosa AmpC (C)	2.5 x 10⁴ M⁻¹s⁻¹[9]	Potent[6]	Potent[11]	Potent Inhibition[15]
OXA-10 (D)	1.1 x 10¹ M⁻¹s⁻¹[9]	Limited Activity[6]	Potent[11]	Moderate Inhibition[14]
OXA-48 (D)	1.4 x 10³ M⁻¹s⁻¹[9]	Limited Activity[6]	Potent[11]	Potent Inhibition[15]
OXA-23/24 (D)	Limited Activity[5]	Limited Activity[6]	Potent[11]	Moderate Inhibition[15]

Note: Data is compiled from multiple sources. k₂/Kᵢ represents the acylation efficiency. IC₅₀ values are context-dependent but useful for direct comparison under identical conditions.

Experimental Corner: A Protocol for Determining Inhibitor Potency (IC₅₀)

Trustworthy comparison of inhibitors requires robust and standardized biochemical assays. The determination of the 50% inhibitory concentration (IC₅₀) is a foundational experiment for characterizing a novel inhibitor. The following protocol describes a common method using the chromogenic substrate nitrocefin.[17][18]

Figure 2: Experimental workflow for IC₅₀ determination of a β-lactamase inhibitor.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare Assay Buffer (e.g., 50 mM sodium phosphate, pH 7.0).[18]

  • Reconstitute purified β-lactamase enzyme (e.g., KPC-2, TEM-1) to a working concentration in Assay Buffer.

  • Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO) and perform a serial dilution to create a range of concentrations (e.g., 10-fold dilutions from 1 mM to 1 nM).

  • Prepare a stock solution of the chromogenic substrate nitrocefin. Its hydrolysis by β-lactamase results in a color change that can be monitored spectrophotometrically at ~490 nm.[19]

• Assay Plate Setup (96-well clear microplate):

  • Test Wells: Add a fixed volume of Assay Buffer, the β-lactamase enzyme, and varying concentrations of the test inhibitor.

  • Positive Control (100% Activity): Add Assay Buffer, enzyme, and solvent (e.g., DMSO) without any inhibitor.

  • Negative Control (Background): Add Assay Buffer and inhibitor solvent, but no enzyme.

  • Bring the final volume in each well to a consistent pre-reaction volume (e.g., 90 µL) with Assay Buffer.

• Pre-incubation:

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding a fixed volume of nitrocefin solution to all wells (e.g., 10 µL).

  • Immediately place the plate in a microplate spectrophotometer and begin kinetic measurements, recording the absorbance at 490 nm every 30-60 seconds for 10-30 minutes.[20]

• Data Analysis and IC₅₀ Calculation:

  • For each well, calculate the initial reaction velocity (V₀) by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the uninhibited positive control: % Inhibition = 100 * (1 - (V₀_inhibitor / V₀_control)).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve using non-linear regression analysis (e.g., sigmoidal, 4PL) to determine the IC₅₀ value—the concentration at which 50% of enzyme activity is inhibited.[18]

This self-validating protocol, with its integrated controls, provides a reliable method for quantifying and comparing the potency of novel inhibitors against a panel of clinically relevant enzymes.

Conclusion and Future Outlook

The evolution from avibactam to its structural analogues highlights a sophisticated and targeted approach to drug design. Avibactam established the DBO scaffold as a powerful platform for broad-spectrum serine β-lactamase inhibition. Subsequent analogues have been tailored to overcome specific clinical challenges: Relebactam to counter efflux, Durlobactam to conquer the formidable OXA carbapenemases of A. baumannii, and Zidebactam to introduce a novel dual-action paradigm.

The primary challenge remaining for this class is the lack of activity against Ambler Class B metallo-β-lactamases (MBLs), which are an increasing clinical threat.[6] Future research will undoubtedly focus on modifying the DBO scaffold or developing novel combinations to address this gap. Furthermore, efforts to create orally bioavailable DBOs are underway, which could revolutionize the treatment of resistant infections in outpatient settings.[2] For the research community, these compounds represent not just clinical tools, but exquisite molecular probes for understanding the dynamic interplay between inhibitors and the ever-adapting landscape of bacterial resistance enzymes.

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Cross-reactivity studies involving (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

A Comparative Guide to the Cross-Reactivity Profile of Avibactam, a Novel β-Lactamase Inhibitor

Authored by a Senior Application Scientist

Introduction: From a Synthetic Intermediate to a Clinically Relevant Molecule

The compound (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is recognized as a key intermediate or impurity in the synthesis of Avibactam.[1][2][3] Avibactam itself is a novel, non-β-lactam β-lactamase inhibitor that has become a critical tool in combating antibiotic resistance.[1][2] Given that extensive cross-reactivity data is typically generated for the final active pharmaceutical ingredient, this guide will focus on the cross-reactivity profile of Avibactam and compare it with other relevant β-lactamase inhibitors. Understanding the potential for cross-reactivity is paramount for researchers and clinicians in predicting and managing hypersensitivity reactions in patients.

This guide provides an in-depth comparison of Avibactam's cross-reactivity with other β-lactamase inhibitors, supported by experimental data and detailed protocols for assessment. We will delve into the structural differences that govern these interactions and the methodologies used to evaluate them.

The Evolving Landscape of β-Lactamase Inhibitors: A Structural Comparison

The potential for allergic cross-reactivity among β-lactam antibiotics and their inhibitors is primarily dictated by their chemical structures, specifically the core ring and side chains.[4][5][6][7] Traditional β-lactamase inhibitors like clavulanate, sulbactam, and tazobactam are themselves β-lactam-based, which inherently carries a risk of cross-reactivity with other β-lactam antibiotics.[8][9][10]

Avibactam, along with newer agents like relebactam and vaborbactam, represents a significant structural departure.[8][9][10] Avibactam is a diazabicyclooctane (DBO) derivative and does not possess the classic β-lactam ring structure.[3][8][9] This fundamental difference is the primary reason for its significantly lower potential for cross-reactivity with penicillins and cephalosporins.[9][10]

Table 1: Structural Comparison of β-Lactamase Inhibitors

β-Lactamase Inhibitor	Core Structure	Class	Potential for β-Lactam Cross-Reactivity
Clavulanate	Oxazolidine ring fused to a β-lactam ring	β-Lactam-based	Possible, but less likely than sulbactam/tazobactam due to a slightly altered structure.[9]
Sulbactam	Penicillanic acid sulfone	β-Lactam-based	Likely, due to structural similarity to the penicillin nucleus.[9]
Tazobactam	Penicillanic acid sulfone	β-Lactam-based	Likely, for similar reasons to sulbactam.[9]
Avibactam	Diazabicyclooctane (DBO)	Non-β-Lactam	Unlikely, due to the absence of a β-lactam ring.[9][10]
Relebactam	Diazabicyclooctane (DBO)	Non-β-Lactam	Unlikely; structural similarities to avibactam suggest a similar low risk.[9]
Vaborbactam	Boronic acid derivative	Non-β-Lactam	Unlikely, due to its unique boronic acid structure.[9][11]

Assessing Cross-Reactivity: Methodologies and Experimental Protocols

Evaluating the cross-reactivity of a new compound involves a multi-pronged approach, combining in-vitro assays and, where appropriate, clinical testing. The primary goal is to determine if the compound can elicit an immune response in individuals sensitized to other structurally related drugs.

Enzymatic Assays for β-Lactamase Inhibition

The initial characterization of a β-lactamase inhibitor involves determining its spectrum of activity and potency against various β-lactamase enzymes. While not a direct measure of allergic cross-reactivity, it establishes the compound's primary mechanism of action. A common method is a colorimetric assay using a chromogenic substrate like nitrocefin.[12][13]

Protocol 1: Colorimetric β-Lactamase Inhibition Assay

• Objective: To determine the inhibitory activity of the test compound against a panel of β-lactamase enzymes.

• Materials:

  • Purified β-lactamase enzymes (e.g., KPC, CTX-M, AmpC, OXA variants)

  • Nitrocefin (chromogenic cephalosporin substrate)

  • Test compound (e.g., Avibactam) and comparator inhibitors

  • Assay buffer (e.g., 50 mM sodium phosphate, pH 7.0)

  • 96-well microtiter plates

  • Spectrophotometer capable of reading absorbance at 490 nm

• Procedure:

  • Prepare serial dilutions of the test compound and comparators in the assay buffer.

  • In a 96-well plate, add a fixed concentration of the β-lactamase enzyme to each well.

  • Add the serially diluted inhibitor solutions to the wells and incubate for a pre-determined time to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding a solution of nitrocefin to each well.

  • Immediately begin monitoring the change in absorbance at 490 nm over time. The hydrolysis of nitrocefin results in a color change.

  • Calculate the rate of hydrolysis for each inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the reaction rate against the inhibitor concentration.

Diagram 1: Workflow for β-Lactamase Inhibition Assay

Caption: Workflow for determining IC50 values in a β-lactamase inhibition assay.

Immunoassays for Cross-Reactivity Assessment

Immunoassays are crucial for directly assessing the potential for immunologic cross-reactivity. These assays measure the binding of antibodies from sensitized individuals to the test compound.

• Enzyme-Linked Immunosorbent Assay (ELISA): A competitive ELISA can be designed to measure the cross-reactivity of the test compound with antibodies raised against other β-lactams (e.g., penicillin). In this setup, the test compound competes with a known β-lactam conjugate for binding to anti-β-lactam antibodies.

• Basophil Activation Test (BAT): This is a cell-based assay that measures the activation of basophils (a type of white blood cell involved in allergic reactions) from the blood of allergic patients upon exposure to the test compound.[9] Activation is typically measured by the expression of cell surface markers like CD63 or CD203c using flow cytometry. A positive result indicates that the compound can trigger an allergic response in sensitized individuals.

Protocol 2: Basophil Activation Test (BAT)

• Objective: To assess the ability of a test compound to activate basophils from patients with a known β-lactam allergy.

• Materials:

  • Fresh heparinized whole blood from a β-lactam allergic donor and a non-allergic control.

  • Test compound (e.g., Avibactam), positive control (e.g., anti-IgE antibody), and negative control (buffer).

  • The specific β-lactam to which the patient is allergic.

  • Staining antibodies (e.g., anti-IgE, anti-CD63, anti-CD203c).

  • Lysis buffer.

  • Flow cytometer.

• Procedure:

  • Incubate aliquots of whole blood with various concentrations of the test compound, positive control, negative control, and the original allergen for a specified time (e.g., 15-30 minutes) at 37°C.

  • Stop the reaction by placing the samples on ice.

  • Add a cocktail of fluorescently labeled antibodies to identify basophils and measure activation markers.

  • Incubate in the dark on ice.

  • Lyse the red blood cells using a lysis buffer.

  • Wash and resuspend the remaining white blood cells in a suitable buffer.

  • Acquire the samples on a flow cytometer.

  • Analyze the data by gating on the basophil population and quantifying the percentage of activated (e.g., CD63-positive) cells.

Diagram 2: Basophil Activation Test (BAT) Workflow

Caption: Key steps in the Basophil Activation Test (BAT) protocol.

Comparative Cross-Reactivity Data

While direct, large-scale comparative clinical trials on the allergenicity of different β-lactamase inhibitors are limited, the available evidence from case reports, in-vitro studies, and structural analysis strongly supports the low cross-reactivity potential of non-β-lactam inhibitors like Avibactam.[9][10]

Table 2: Summary of Cross-Reactivity Evidence

β-Lactamase Inhibitor	Evidence of Cross-Reactivity with β-Lactams	Citation
Clavulanate	Documented cases of selective allergy to clavulanate exist, distinct from penicillin allergy. Cross-reactivity with other β-lactams is considered less likely than with sulbactam/tazobactam but possible.	[8][9]
Sulbactam	Allergic reactions have been reported, and due to its penicillanic sulfone structure, cross-reactivity with other penicillins is likely.	[9]
Tazobactam	Structurally similar to sulbactam, suggesting a similar potential for cross-reactivity, though fewer specific reports of tazobactam-selective allergy exist.	[9]
Avibactam	No documented cases of hypersensitivity reactions were found in a 2019 review. Its non-β-lactam structure makes cross-allergenicity with β-lactam antimicrobials unlikely.	[8][9][10]
Relebactam	As a DBO, it is structurally similar to Avibactam, and it is assumed that there would be a minimal risk for cross-reactivity with β-lactams.	[9]
Vaborbactam	Its unique boronic acid-based structure makes cross-reactivity with β-lactams unlikely.	[9]

Conclusion and Future Directions

The development of non-β-lactam β-lactamase inhibitors, exemplified by Avibactam, represents a significant advancement in managing infections caused by resistant bacteria, not only due to their expanded spectrum of inhibition but also their improved safety profile concerning hypersensitivity reactions. The absence of a β-lactam core in Avibactam is the key structural feature that minimizes the risk of immunological cross-reactivity in patients with known penicillin or cephalosporin allergies.[9][10]

For researchers and drug development professionals, the methodologies outlined in this guide provide a framework for assessing the cross-reactivity potential of new chemical entities. It is crucial to move beyond simple structural comparisons and employ functional assays like the Basophil Activation Test to gain a more definitive understanding of a compound's allergenic potential. As our understanding of the specific molecular determinants of β-lactam allergy improves, so too will our ability to design safer and more effective antibiotics and inhibitors.

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A Senior Application Scientist's Guide to Inter-laboratory Validation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide Analysis

Abstract

The robust and reliable analysis of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a critical intermediate in the synthesis of the β-lactamase inhibitor Avibactam, is fundamental to ensuring drug substance quality and consistency across manufacturing sites. This guide provides a comprehensive comparison of analytical methodologies, focusing on Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), and outlines a framework for successful inter-laboratory validation. By explaining the causality behind experimental choices and grounding protocols in established regulatory standards, this document serves as a vital resource for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Introduction: The Critical Role of the Avibactam Intermediate

Avibactam is a non-β-lactam β-lactamase inhibitor that, in combination with antibiotics like ceftazidime, provides a powerful treatment option against multidrug-resistant Gram-negative bacteria.[1] The purity and quality of Avibactam are directly dependent on the control of its synthetic precursors. (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (herein referred to as the "Avibactam Intermediate") is a key precursor whose impurity profile can significantly impact the final active pharmaceutical ingredient (API).[2]

Therefore, a validated, transferable analytical method for this intermediate is not merely a regulatory requirement but a cornerstone of process control and product quality. The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3][4] An inter-laboratory validation, or method transfer, further qualifies a laboratory to use a procedure that originated in another, ensuring consistent performance across different sites, analysts, and equipment.[5]

Comparison of Analytical Methodologies

While several analytical techniques can be employed, High-Performance Liquid Chromatography (HPLC) is the method of choice for its high performance, versatility, and robustness in pharmaceutical analysis.[6][7] We will compare two common HPLC-based approaches for the analysis of the Avibactam Intermediate.

Method A: RP-HPLC with UV Detection

• Principle: A robust and widely accessible technique that separates compounds based on their hydrophobicity using a non-polar stationary phase and a polar mobile phase. Detection is achieved by measuring the analyte's absorbance of ultraviolet (UV) light.

• Advantages: Excellent reproducibility, cost-effective, and straightforward to implement. Ideal for routine quality control (QC) for assays and known impurity quantification.

• Disadvantages: May lack the specificity to distinguish between co-eluting species with similar UV spectra. Sensitivity might be insufficient for trace-level impurity analysis.

Method B: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Principle: Combines the separation power of LC with the high sensitivity and specificity of mass spectrometry. MS provides mass-to-charge ratio (m/z) information, allowing for definitive identification of the analyte and its impurities.[8]

• Advantages: Unparalleled specificity and sensitivity, making it the gold standard for impurity identification and characterization.[8][9] It is essential during method development and for investigating unknown peaks.

• Disadvantages: Higher operational complexity and cost. May require derivatization for compounds that are difficult to ionize.[10]

Recommendation: For routine QC and inter-laboratory transfer, RP-HPLC with UV detection offers the optimal balance of performance, reliability, and accessibility. LC-MS should be considered a complementary technique for initial method development, impurity identification, and troubleshooting.

Performance Data Comparison

The following table summarizes typical performance characteristics for a validated RP-HPLC-UV method for the Avibactam Intermediate, based on International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][11][12] These criteria form the basis of the validation protocol and are used to assess the method's performance during an inter-laboratory trial.

Validation Parameter	Acceptance Criteria	Typical Performance (Method A: RP-HPLC-UV)	Causality and Rationale
Specificity	No interference at the analyte's retention time.	Peak Purity Index > 0.999	Ensures the signal measured is solely from the analyte, not from impurities, degradants, or placebo components. This is crucial for accurate quantification.[4]
Linearity	Correlation Coefficient (R²) ≥ 0.998	R² = 0.9995	Demonstrates a direct, proportional relationship between analyte concentration and detector response over a defined range, which is fundamental for accurate measurement.[6]
Range	80% to 120% of the target concentration	80-120 µg/mL	Defines the concentration interval where the method is precise, accurate, and linear. This range must encompass expected routine sample concentrations.[1][4]
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%	Measures the closeness of the experimental value to the true value. It is typically assessed by spiking a known amount of analyte into a placebo mixture.
Precision (% RSD)	Repeatability: ≤ 1.0%; Intermediate Precision: ≤ 2.0%	Repeatability: 0.5%; Intermediate Precision: 1.2%	Repeatability (intra-assay precision) shows consistency within a single run. Intermediate Precision (ruggedness) assesses consistency across different days, analysts, and instruments.[6]
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio (S/N) ≥ 10	0.5 µg/mL	The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy. This is critical for impurity analysis.
Robustness	% RSD of results ≤ 2.0% after minor changes	% RSD < 1.5%	Evaluates the method's resilience to small, deliberate variations in parameters (e.g., pH, flow rate), indicating its reliability for routine use.

Detailed Experimental Protocol: RP-HPLC-UV Method

This section provides a detailed, self-validating protocol. The causality for each parameter is explained to provide a deeper understanding of the method.

4.1. Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm particle size. Rationale: C18 columns provide excellent hydrophobic retention for a wide range of organic molecules. The 3.5 µm particle size offers a good balance between efficiency and backpressure.

• Reagents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Potassium Dihydrogen Phosphate (AR Grade), Orthophosphoric Acid (AR Grade), Water (Milli-Q or equivalent).

4.2. Chromatographic Conditions

• Mobile Phase A: 20 mM Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid. Rationale: The buffer controls the pH to ensure consistent ionization state and retention time of the analyte. A pH of 3.0 typically provides sharp peak shapes for amine-containing compounds.

• Mobile Phase B: Acetonitrile. Rationale: Acetonitrile is a common organic modifier in reversed-phase chromatography, offering good elution strength and low UV cutoff.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	20
  15.0	70
  15.1	20
  20.0	20

  Rationale: A gradient is used to ensure elution of both the main analyte and any potential late-eluting impurities within a reasonable run time, while providing good resolution.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C. Rationale: Thermostatting the column ensures retention time reproducibility by mitigating fluctuations due to ambient temperature changes.

• Detection Wavelength: 220 nm. Rationale: This wavelength is selected based on the UV absorbance maximum of the Avibactam Intermediate, providing optimal sensitivity.

• Injection Volume: 10 µL

4.3. Sample and Standard Preparation

• Diluent: Mobile Phase A / Acetonitrile (80:20 v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the Avibactam Intermediate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.

• Sample Solution (100 µg/mL): Accurately weigh an amount of the test sample equivalent to 25 mg of the Avibactam Intermediate into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent. Pipette 5.0 mL of this solution into a 50 mL volumetric flask and dilute to volume with diluent.

4.4. System Suitability Test (SST)

• Procedure: Inject the Working Standard Solution five times.

• Acceptance Criteria:

  • Tailing Factor: ≤ 1.5

  • Theoretical Plates: ≥ 5000

  • % RSD for Peak Area: ≤ 1.0%

• Rationale: The SST is a self-validating check performed before any sample analysis to ensure the chromatographic system is performing adequately on the day of analysis.

Inter-laboratory Validation Workflow

A successful transfer of this analytical method requires a structured approach, often called covalidation, where the receiving laboratory is included as part of the validation team.[5]

Caption: Workflow for Inter-laboratory Analytical Method Transfer.

Key Steps in the Workflow:

• Protocol Development: The sending unit develops a comprehensive validation protocol outlining the experiments, sample sets, and acceptance criteria.[13][14]

• Sample Distribution: The sending unit provides the receiving unit with qualified reference standards, critical reagents, and well-characterized samples (e.g., multiple batches of the intermediate).

• Execution at Receiving Unit: The analyst at the receiving unit executes the protocol. Key experiments include intermediate precision (comparing results with the sending lab) and accuracy on spiked samples.

• Data Comparison and Report: Both laboratories compare the results against the pre-defined acceptance criteria. A final validation report is generated, concluding that the method is suitable for use at the receiving site.[14]

Conclusion

The successful inter-laboratory validation of the analytical method for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a critical step in the pharmaceutical development lifecycle.[5][15] A well-characterized RP-HPLC-UV method provides a robust, reliable, and transferable solution for routine quality control. By focusing on the scientific rationale behind method parameters and adhering to a structured validation workflow grounded in ICH principles, organizations can ensure analytical consistency, regulatory compliance, and ultimately, the quality and safety of the final drug product.

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A Comparative Guide to the Biological Validation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide as a Novel Anti-Inflammatory Agent

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the biological validation of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a promising anti-inflammatory candidate. We will objectively compare its proposed mechanism and performance with established anti-inflammatory drugs, namely the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen and the corticosteroid Dexamethasone. This document synthesizes experimental data and detailed protocols to facilitate a thorough evaluation of this compound's therapeutic potential.

Introduction: A Novel Scaffold in Inflammation Research

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a heterocyclic compound that has demonstrated promising in vivo anti-inflammatory properties[1]. Structurally, it belongs to the diazabicyclooctane (DBO) class of molecules. This is noteworthy as a prominent member of this class, Avibactam, is a clinically approved β-lactamase inhibitor[2][3]. This structural lineage suggests a potentially novel mechanism of anti-inflammatory action, distinct from conventional agents, which warrants rigorous biological investigation.

Mechanistic Showdown: A New Paradigm in Anti-Inflammatory Action?

A key differentiator for a new anti-inflammatory drug is a novel mechanism of action that may offer an improved efficacy and safety profile. Here, we compare the established mechanisms of Ibuprofen and Dexamethasone with the hypothesized pathway for our target compound.

Ibuprofen: The COX Inhibitor

Ibuprofen is a non-selective inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2[4][5][6]. These enzymes are crucial for the synthesis of prostaglandins, which are key mediators of pain, fever, and inflammation[2][4][7]. While effective, the non-selective inhibition of COX-1 can lead to gastrointestinal side effects[2][6].

Dexamethasone: The Glucocorticoid Agonist

Dexamethasone, a potent synthetic glucocorticoid, exerts its anti-inflammatory effects by binding to glucocorticoid receptors[8][9]. This interaction leads to the transrepression of pro-inflammatory transcription factors like NF-κB and AP-1, and the transactivation of anti-inflammatory genes[9][10]. This broad-acting mechanism is highly effective but can be associated with significant side effects with long-term use, including metabolic disturbances and immunosuppression[3].

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Putative Serine Protease Modulator?

Given its diazabicyclooctane core, a structure known for its ability to inhibit serine β-lactamases, we hypothesize that the anti-inflammatory effects of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide may stem from the inhibition of pro-inflammatory serine proteases, such as neutrophil elastase[9][11][12]. Neutrophil elastase is a key player in the inflammatory cascade, capable of degrading extracellular matrix components and amplifying the inflammatory response[13][14][15]. Inhibition of this enzyme could represent a more targeted anti-inflammatory strategy with a potentially favorable side-effect profile.

Diagram 1: Comparative Signaling Pathways

Caption: Comparative overview of anti-inflammatory mechanisms.

In Vitro Validation: A Step-by-Step Guide

To validate the anti-inflammatory potential of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, a series of in vitro assays are essential. These assays will help to elucidate its mechanism of action and quantify its potency.

Inhibition of Pro-Inflammatory Cytokine Production in LPS-Stimulated Macrophages

This assay is fundamental for assessing the ability of a compound to suppress the production of key pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

Experimental Protocol:

• Cell Culture: Culture a murine macrophage cell line (e.g., RAW 264.7) or human peripheral blood mononuclear cells (PBMCs) in appropriate media.

• Cell Seeding: Seed the cells in 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with varying concentrations of the target compound, Ibuprofen, and Dexamethasone for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours to induce an inflammatory response[11].

• Supernatant Collection: After incubation, centrifuge the plates and collect the cell culture supernatants.

• Cytokine Quantification (ELISA): Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions[5][11][16][17].

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound.

Diagram 2: In Vitro Cytokine Inhibition Workflow

Caption: Workflow for in vitro cytokine inhibition assay.

Inhibition of Inducible Nitric Oxide Synthase (iNOS)

Overproduction of nitric oxide (NO) by iNOS is a hallmark of inflammation. This assay determines the compound's ability to inhibit iNOS activity.

Experimental Protocol:

• Cell Culture and Stimulation: Culture and stimulate RAW 264.7 macrophages with LPS as described in the cytokine assay.

• Compound Treatment: Treat the cells with various concentrations of the target compound and controls.

• Nitrite Measurement (Griess Assay): After 24 hours, measure the accumulation of nitrite, a stable metabolite of NO, in the culture supernatant using the Griess reagent[18][19].

• Data Analysis: Determine the IC50 value for iNOS inhibition.

In Vivo Efficacy: Preclinical Models of Inflammation

In vivo models are crucial for evaluating the therapeutic potential of an anti-inflammatory compound in a whole-organism context.

Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model of acute inflammation.

Experimental Protocol:

• Animal Acclimatization: Acclimate male Wistar rats for at least one week before the experiment.

• Compound Administration: Administer the target compound, Ibuprofen, Dexamethasone, or vehicle orally or intraperitoneally at various doses.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the subplantar surface of the right hind paw[6][20][21].

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at baseline and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection[21][22].

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Table 1: Comparative Efficacy in Carrageenan-Induced Paw Edema in Rats

Compound	Dose	Route of Administration	Time of Peak Inhibition	Maximum Inhibition (%)	Reference
(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide	TBD	TBD	TBD	TBD	[1]
Ibuprofen	40 mg/kg	p.o.	3 hours	~50-60%	[6][23]
Dexamethasone	10 mg/kg	i.p.	3-4 hours	~70-80%	[22][24]

TBD: To be determined. The original study on the target compound reported "promising activity" but did not provide quantitative data[1].

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a well-established model of chronic autoimmune arthritis that shares many pathological features with human rheumatoid arthritis.

Experimental Protocol:

• Induction of Arthritis: Immunize susceptible mouse strains (e.g., DBA/1J) with type II collagen emulsified in Freund's complete adjuvant.

• Booster Immunization: Administer a booster injection of type II collagen in Freund's incomplete adjuvant 21 days after the primary immunization.

• Compound Treatment: Begin prophylactic or therapeutic treatment with the target compound, Ibuprofen, Dexamethasone, or vehicle.

• Clinical Assessment: Monitor the mice regularly for the onset and severity of arthritis using a clinical scoring system. Measure paw thickness with calipers.

• Histopathological Analysis: At the end of the study, collect joints for histological evaluation of inflammation, cartilage damage, and bone erosion.

Conclusion and Future Directions

The preliminary evidence for the anti-inflammatory activity of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is encouraging. Its novel diazabicyclooctane scaffold, shared with β-lactamase inhibitors, suggests a potential mechanism of action involving the inhibition of pro-inflammatory serine proteases like neutrophil elastase. This would represent a significant departure from the mechanisms of traditional NSAIDs and corticosteroids.

The immediate next step is to obtain quantitative in vivo efficacy data for the target compound in the carrageenan-induced paw edema model to allow for a direct comparison with established drugs. Subsequent in-depth mechanistic studies, including direct enzyme inhibition assays against neutrophil elastase and other serine proteases, are warranted. The validation framework provided in this guide offers a clear path forward for elucidating the therapeutic potential of this promising anti-inflammatory agent.

References

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• Novel Azabicyclo [3.3.1] Nonan-9-One (ABN-5d) Derivative Inhibits Carrageenan-Induced Rat Hind Paw Edema. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

This guide provides essential, step-by-step procedures for the safe and compliant disposal of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. As a trusted partner in your research, we aim to deliver value beyond the product by ensuring you have the critical information needed for laboratory safety and chemical handling. This document is intended for researchers, scientists, and drug development professionals.

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is known as an impurity of Avibactam, a potent β-lactamase inhibitor.[1][2] The proper handling and disposal of this compound are paramount to ensure the safety of laboratory personnel and to maintain environmental compliance. While specific institutional guidelines must always be followed, this guide outlines the core principles and practices for managing this chemical waste stream.

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

Understanding the potential hazards of a compound is the foundation of safe handling and disposal. While a comprehensive GHS classification for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is not universally established, a closely related precursor, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid, is classified with the following hazards[3]:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Given these potential hazards, a thorough risk assessment is necessary before handling the compound for disposal. The primary risks are associated with accidental ingestion, skin or eye contact, and inhalation of airborne particles.

Personal Protective Equipment (PPE): Your First Line of Defense

Based on the hazard assessment, the following minimum PPE should be worn when handling (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide for disposal:

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or goggles.	To prevent eye irritation from splashes or airborne particles.[3]
Hand Protection	Nitrile gloves.	To prevent skin irritation upon contact.[3]
Body Protection	A standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling large quantities or if there is a risk of aerosolization.	To prevent respiratory tract irritation.[3] The necessity should be determined by a site-specific risk assessment.

Step-by-Step Disposal Protocol: A Self-Validating System

The guiding principle for the disposal of this compound, as stated in its Safety Data Sheet (SDS), is to "Dispose of contents/container to hazardous waste disposal".[4] This directive underscores that the material should not be discarded in regular trash or down the drain. The following protocol provides a structured approach to managing this waste stream within the laboratory prior to collection by a certified hazardous waste management company.

Step 1: Waste Segregation

• Rationale: Preventing unintentional chemical reactions and ensuring proper disposal routing.

• Procedure:

  • Designate a specific, clearly labeled waste container for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide waste.

  • Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.[5][6]

  • Solid waste (e.g., contaminated filter paper, weighing boats) should be collected separately from liquid waste (e.g., solutions containing the compound).

Step 2: Waste Containment

• Rationale: Ensuring safe storage and transport of the hazardous waste.

• Procedure:

  • Use a primary container that is compatible with the chemical. The original product container is often the best choice.[7]

  • The container must have a secure, leak-proof lid.

  • Place a clear, accurate hazardous waste label on the container. The label should include:

    • The full chemical name: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

    • The CAS number: 1192651-49-2

    • The relevant hazard pictograms (e.g., exclamation mark for irritant).

    • The date the waste was first added to the container.

  • Store the waste container in a designated satellite accumulation area that is under the control of the laboratory personnel.

Step 3: Consideration of Pre-Treatment (and Why It's Generally Not Recommended Here)

• Rationale: While chemical inactivation can sometimes be used to render a substance non-hazardous, it is a complex process that requires thorough validation. For β-lactam antibiotics, hydrolysis with sodium hydroxide has been explored to break the β-lactam ring and inactivate the molecule.[8][9][10]

• Expert Analysis: (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a diazabicyclooctane, not a traditional β-lactam.[11] While it is a β-lactamase inhibitor, the stability of its core structure to simple hydrolysis may differ significantly from classical penicillins or cephalosporins. Attempting chemical deactivation without a validated protocol could lead to incomplete reactions, the generation of unknown and potentially more hazardous byproducts, or unsafe conditions (e.g., exothermic reactions).

• Recommendation: Unless a specifically validated and approved inactivation protocol for this compound is provided by your institution's environmental health and safety (EHS) department, do not attempt to chemically treat the waste. The most trustworthy and authoritative approach is to dispose of it as hazardous chemical waste.

Step 4: Arranging for Disposal

• Rationale: Ensuring the final disposal is handled by a licensed and regulated facility.

• Procedure:

  • Follow your institution's procedures for requesting a hazardous waste pickup. This is often done through the EHS department.

  • Provide the EHS department with an accurate description of the waste, including the chemical name and quantity.

  • Ensure that all laboratory personnel are trained on these procedures.[7]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Caption: Disposal workflow for (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

By adhering to this structured and well-reasoned disposal plan, you can ensure a safe laboratory environment and maintain full regulatory compliance. Always consult your institution's specific guidelines and your chemical's Safety Data Sheet as the primary sources of information.

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• Exploring the Landscape of Diazabicyclooctane (DBO) Inhibition: Avibactam Inactivation of PER-2 β-Lactamase. Antimicrobial Agents and Chemotherapy - ASM Journals.
• (1R,2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid. Sigma-Aldrich.
• Electrostatic interactions influence diazabicyclooctane inhibitor potency against OXA-48-like β-lactamases. RSC Publishing.
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Navigating the Handling of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide: A Guide to Safe Laboratory Practices

In the landscape of modern drug development, the synthesis and purification of novel compounds are paramount. Among these, (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, an impurity of the potent β-lactamase inhibitor Avibactam, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes.[1][2] This guide provides a comprehensive framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound, grounded in scientific principles and established safety protocols.

Understanding the Compound and its Potential Hazards

(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide is a bicyclic amide derivative. While a specific Safety Data Sheet (SDS) for this exact impurity indicates no significant immediate health effects[2], it is structurally related to other diazabicyclooctane compounds and is an impurity in a pharmaceutically active agent.[1][2] The carboxylic acid precursor to this compound is classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[3] Given this information, a precautionary approach is warranted, treating the carboxamide with a similar level of caution.

Key Chemical Information:

Property	Value	Source
Molecular Formula	C₁₄H₁₇N₃O₃	PubChem
Molecular Weight	275.31 g/mol	Pharmaffiliates[1]
CAS Number	1192651-49-2	Pharmaffiliates[1]
Appearance	Solid	Sigma-Aldrich[4]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when handling (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. The following recommendations are based on a comprehensive risk assessment, considering the potential for skin and eye irritation, and inhalation of airborne particles.

Eye and Face Protection

• Safety Goggles: Chemical splash goggles are mandatory to protect the eyes from accidental splashes.[2]

• Face Shield: When handling larger quantities or if there is a significant risk of splashing, a face shield should be worn in conjunction with safety goggles for full facial protection.

Skin Protection

• Laboratory Coat: A clean, buttoned laboratory coat must be worn to protect against skin contact and contamination of personal clothing.

• Gloves: The selection of appropriate gloves is critical. While one SDS for this compound generically suggests "surgical gloves," a more detailed analysis of chemical compatibility is necessary for robust protection.[2]

  • Nitrile Gloves: Nitrile gloves offer good resistance to a variety of chemicals, including weak acids and bases.[5][6][7][8] They are a suitable choice for handling small quantities of this compound where incidental contact is the primary concern. Thicker nitrile gloves (e.g., 8 mil) will provide greater protection than standard disposable gloves.[6]

  • Neoprene Gloves: For tasks involving larger quantities or prolonged handling, neoprene gloves are recommended. Neoprene demonstrates good resistance to a broad range of chemicals, including many organic compounds.[9][10]

  • Double Gloving: For enhanced protection, particularly when handling concentrated solutions or for extended periods, double gloving (wearing two pairs of gloves) is a prudent practice.

  • Glove Inspection and Removal: Always inspect gloves for any signs of degradation or punctures before use. After handling the compound, remove gloves using the proper technique to avoid skin contamination and dispose of them as chemical waste. Always wash hands thoroughly after removing gloves.

Respiratory Protection

• Work in a Ventilated Area: All handling of the solid compound or its solutions should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of dust or aerosols.

• Respiratory Masks: If there is a potential for generating significant amounts of dust and a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide will minimize the risk of exposure and ensure the well-being of all laboratory personnel.

Caption: Workflow for the safe handling of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Step 1: Preparation

• Gather Materials: Before starting any work, ensure all necessary chemicals, equipment, and PPE are readily available.

• Verify Ventilation: Confirm that the chemical fume hood is functioning correctly.

• Review SDS: Always have a copy of the Safety Data Sheet readily accessible and review it before handling the compound.

Step 2: Handling

• Weighing: When weighing the solid compound, do so within the confines of a chemical fume hood to prevent the inhalation of fine particles.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Conducting Reactions: Perform all experimental manipulations within the fume hood.

Step 3: Cleanup

• Decontamination: After completing the work, decontaminate all surfaces and equipment that may have come into contact with the compound. A solution of 70% ethanol is a reasonable initial choice for cleaning glassware and surfaces. For spills, absorb with an inert material before decontamination.

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling the compound, even if gloves were worn.

Disposal Plan: Managing Waste Responsibly

The disposal of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide and any associated materials must be handled with care to prevent environmental contamination and potential downstream health effects. As a β-lactamase inhibitor, there is a particular need to ensure its inactivation before disposal.

Caption: A systematic plan for the safe disposal of waste containing the target compound.

1. Waste Segregation:

• Solid Waste: All disposable items that have come into contact with the compound, such as gloves, weigh boats, and paper towels, should be collected in a clearly labeled, sealed plastic bag and disposed of as hazardous chemical waste.

• Liquid Waste: All solutions containing the compound should be collected in a dedicated, labeled, and sealed waste container.

2. Inactivation of Liquid Waste:

• Due to the presence of the β-lactam-like structure, it is prudent to inactivate the compound before disposal. A scientifically sound method for the hydrolysis of β-lactams is the use of a sodium hydroxide solution.[11]

• Procedure: To the collected liquid waste, slowly add a 1 M solution of sodium hydroxide with stirring. Allow the mixture to stand for a sufficient period (e.g., overnight) to ensure complete hydrolysis of the bicyclic amide structure.

• Verification (Optional): For validation purposes in a large-scale or repetitive setting, a sample of the treated waste could be analyzed by a suitable method like HPLC to confirm the absence of the parent compound.

3. Final Disposal:

• Treated Liquid Waste: After inactivation, the basic solution should be neutralized with an appropriate acid (e.g., hydrochloric acid) before being disposed of in accordance with institutional and local regulations for chemical waste.

• Solid Waste: The sealed bag containing contaminated solid waste should be placed in the designated hazardous chemical waste bin for collection by the institution's environmental health and safety department.

By adhering to these detailed procedures, researchers and scientists can confidently and safely handle (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, ensuring a secure laboratory environment and the integrity of their valuable work.

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• KM Pharma Solution Private Limited.

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• Pharmaffiliates. (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. [Link]

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